Conopressin S

• CAS: 111317-90-9

Core Science & Biosynthesis

A Technical Guide to the Discovery and Isolation of Conopressin S from Conus striatus

For Researchers, Scientists, and Drug Development Professionals

Abstract

Conopressin S, a nonapeptide neurotoxin isolated from the venom of the marine cone snail Conus striatus, represents a significant molecule of interest for neuropharmacology and drug development.[1][2] As a member of the vasopressin/oxytocin superfamily of peptides, it exhibits notable interactions with G-protein coupled receptors (GPCRs), making it a valuable tool for studying these signaling pathways and a potential lead for therapeutic agents.[1][3] This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Conopressin S, with a focus on detailed experimental protocols and data presentation.

Introduction

The venom of cone snails (Conus spp.) is a complex cocktail of bioactive peptides, known as conotoxins, which have evolved to target a wide array of ion channels, transporters, and receptors in their prey.[4][5] These peptides are characterized by their high potency and specificity, making them invaluable pharmacological probes and potential drug candidates.[4] Conus striatus, a piscivorous cone snail, produces a venom rich in neurotoxins, including Conopressin S.[2]

Conopressin S is a disulfide-poor conopeptide, distinguishing it from the more common disulfide-rich conotoxins.[6] Its structural similarity to the mammalian neurohypophysial hormones vasopressin and oxytocin underpins its biological activity, primarily as an agonist at vasopressin and oxytocin receptors.[7][8][9] This guide will detail the methodologies employed in the pioneering work to isolate and characterize this intriguing peptide.

Physicochemical and Biological Properties of Conopressin S

A summary of the key quantitative data for Conopressin S is presented in Table 1. This data is crucial for its identification and for understanding its structure-function relationship.

Property	Value	Reference
Amino Acid Sequence	Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH2	[1]
Molecular Weight	~1058 Da (Calculated based on sequence)
Disulfide Bridge	Cys¹-Cys⁶	[10]
Receptor Binding Affinity (Ki)
Vasopressin V1b Receptor (AVPR1B)	8.3 nM	[10][11]
Oxytocin Receptor (OXTR)	175 nM	[10][11]
Vasopressin V1a Receptor (AVPR1A)	827 nM	[10][11]
Vasopressin V2 Receptor (AVPR2)	No significant interaction	[11]

Table 1: Quantitative Data for Conopressin S

Experimental Protocols

The isolation and characterization of Conopressin S from the crude venom of Conus striatus involves a multi-step process combining chromatographic separation and sophisticated analytical techniques.

Venom Extraction

• Specimen Collection: Specimens of Conus striatus are collected from their natural marine habitat.

• Venom Duct Dissection: The venom ducts are carefully dissected from the snails.

• Extraction: The venom is extracted from the ducts by mechanical squeezing or homogenization in an appropriate buffer (e.g., 0.1 M acetic acid) to ensure peptide stability.

• Clarification: The crude extract is centrifuged at high speed (e.g., 10,000 x g for 15 minutes) to pellet cellular debris. The resulting supernatant, containing the crude venom, is collected.

Purification by High-Performance Liquid Chromatography (HPLC)

A multi-step HPLC protocol is typically employed to purify Conopressin S from the complex venom mixture.

• Initial Fractionation (Size-Exclusion or Ion-Exchange Chromatography):

  • The crude venom is first subjected to a low-resolution chromatography step, such as size-exclusion or ion-exchange chromatography, to separate the components based on size or charge, respectively. This reduces the complexity of the mixture for subsequent purification.

• Reversed-Phase HPLC (RP-HPLC):

  • Column: A C18 reversed-phase column is commonly used for peptide separation.

  • Mobile Phase: A two-solvent system is employed:

    • Solvent A: 0.1% Trifluoroacetic acid (TFA) in water.

    • Solvent B: 0.1% TFA in acetonitrile (ACN).

  • Gradient: A linear gradient of increasing Solvent B concentration is used to elute the peptides. A typical gradient might be from 5% to 60% Solvent B over 60 minutes.

  • Detection: Elution is monitored by UV absorbance at 214 nm and 280 nm.

  • Fraction Collection: Fractions are collected at regular intervals.

• Secondary and Tertiary RP-HPLC:

  • Fractions containing the peptide of interest (identified by subsequent analysis or bioassay) are subjected to further rounds of RP-HPLC using shallower gradients to achieve purification to homogeneity.

Structural Characterization

• Mass Spectrometry:

  • Technique: Electrospray ionization mass spectrometry (ESI-MS) or matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry is used to determine the accurate molecular weight of the purified peptide.[10]

  • Sample Preparation: The purified peptide fraction is desalted and mixed with an appropriate matrix (for MALDI-TOF) or infused directly into the ESI source.

• Amino Acid Sequencing (Edman Degradation):

  • Principle: The Edman degradation method is a chemical process that sequentially removes one amino acid at a time from the N-terminus of a peptide.[12][13][14]

  • Procedure:

    • The purified peptide is immobilized on a solid support.

    • The N-terminal amino acid is reacted with phenyl isothiocyanate (PITC).

    • The derivatized amino acid is cleaved from the peptide chain under acidic conditions.

    • The released phenylthiohydantoin (PTH)-amino acid is identified by chromatography.

    • The cycle is repeated to determine the sequence of the peptide.[12][13]

Visualizations

Experimental Workflow

Caption: Workflow for the isolation and characterization of Conopressin S.

Signaling Pathway of Conopressin S

Conopressin S, as a vasopressin/oxytocin analog, is known to exert its effects by binding to and activating their respective G-protein coupled receptors.[1] The primary signaling cascade initiated upon receptor activation is through the Gq/11 family of G-proteins.

Caption: Gq/11 signaling pathway activated by Conopressin S.

Conclusion

The discovery and isolation of Conopressin S from Conus striatus exemplify the intricate process of natural product drug discovery. The methodologies outlined in this guide, from venom extraction to detailed structural elucidation, have been pivotal in understanding the nature of this potent neurotoxin. The unique properties of Conopressin S, particularly its high affinity for the vasopressin V1b receptor, continue to make it a valuable pharmacological tool.[10][11] Further research into its structure-activity relationships and potential therapeutic applications is warranted, and the protocols described herein provide a solid foundation for such future endeavors.

References

• 1. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proteomic Analysis of the Predatory Venom of Conus striatus Reveals Novel and Population-Specific κA-Conotoxin SIVC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Conus venom peptide pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. glpbio.com [glpbio.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. An overview of the oxytocin-oxytocin receptor signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. A vasopressin/oxytocin-related conopeptide with γ-carboxyglutamate at position 8 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. uniprot.org [uniprot.org]
• 12. ehu.eus [ehu.eus]
• 13. Edman degradation - Wikipedia [en.wikipedia.org]
• 14. Overview of Edman Sequencing - Creative Proteomics [creative-proteomics.com]

Conopressin S: A Technical Guide to a Vasopressin/Oxytocin Family Peptide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conopressin S is a nonapeptide belonging to the vasopressin/oxytocin superfamily of neuropeptides.[1][2] Originally isolated from the venom of the marine cone snail Conus striatus, this peptide has garnered significant interest within the scientific community due to its structural similarity to mammalian vasopressin and oxytocin and its ability to interact with their respective receptors.[3][4][5] This technical guide provides a comprehensive overview of Conopressin S, including its biochemical properties, receptor interaction profiles, and the experimental methodologies used for its characterization. The information presented herein is intended to serve as a valuable resource for researchers actively engaged in the fields of pharmacology, neuroscience, and drug discovery.

Molecular Profile of Conopressin S

Conopressin S is a cyclic nonapeptide with the amino acid sequence Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH2, featuring a disulfide bridge between the two cysteine residues.[1] This structural motif, a six-residue ring and a three-residue tail, is a hallmark of the vasopressin/oxytocin peptide family.[4]

Receptor Interaction and Functional Activity

Conopressin S exerts its physiological effects by binding to and modulating the activity of vasopressin and oxytocin receptors, which are members of the G-protein coupled receptor (GPCR) family.[1][2] Its binding affinity and functional potency have been characterized at several of these receptors.

Quantitative Receptor Binding and Functional Data

The following tables summarize the binding affinities (Ki) and functional activities (EC50) of Conopressin S and related peptides at human vasopressin and oxytocin receptors. This data provides a comparative view of the peptide's receptor selectivity and potency.

Peptide	Human V1aR Ki (nM)	Human V1bR Ki (nM)	Human V2R Ki (nM)	Human OTR Ki (nM)
Conopressin S	827 ± 76	8.3 ± 1.6	>10,000	175 ± 13
Arginine Vasopressin (AVP)	0.6 ± 0.02	0.085 ± 0.01	4.9 ± 0.32	110 ± 25
Oxytocin (OT)	37 ± 3	222 ± 22	823 ± 122	1.5 ± 0.42

Table 1: Comparative binding affinities (Ki) of Conopressin S, Arginine Vasopressin, and Oxytocin at human vasopressin and oxytocin receptors. Data is presented as mean ± S.E.M.[6]

Peptide	Human V1aR EC50 (nM)	Human V1bR EC50 (nM)	Human V2R EC50 (nM)	Human OTR EC50 (nM)
Conopressin-G	52	123	300	-
Arginine Vasopressin (AVP)	-	-	-	8.86
Oxytocin (OT)	-	-	-	4.57
Vasotocin	-	-	-	1.62

Table 2: Functional activity (EC50) of Conopressin-G and other related peptides at human vasopressin and oxytocin receptors.[7] Note: Specific EC50 data for Conopressin S was not available in the reviewed literature.

Signaling Pathways

Upon binding to vasopressin and oxytocin receptors, Conopressin S is expected to trigger downstream signaling cascades analogous to the endogenous ligands. The V1a and V1b receptors primarily couple to Gq/11 proteins, leading to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[8] The V2 receptor, on the other hand, couples to Gs proteins, activating adenylyl cyclase (AC) to produce cyclic AMP (cAMP), which then activates protein kinase A (PKA).[8]

Caption: Canonical G-protein signaling pathways for vasopressin/oxytocin receptors.

Experimental Protocols

The characterization of Conopressin S involves a variety of sophisticated experimental techniques. Below are generalized protocols for key assays.

Radioligand Receptor Binding Assay

This assay is used to determine the binding affinity (Ki) of Conopressin S for its receptors.

Caption: Workflow for a competitive radioligand receptor binding assay.

Methodology:

• Membrane Preparation: Cells (e.g., CHO-K1) stably expressing the human vasopressin or oxytocin receptor of interest are harvested and homogenized. The cell lysate is centrifuged to pellet the membranes, which are then resuspended in a binding buffer (e.g., 50 mM HEPES, 5 mM MgCl2, 1 mM CaCl2, 0.2% BSA, pH 7.4).[9]

• Competition Binding: In a 96-well plate, a fixed concentration of a suitable radioligand (e.g., [3H]Arginine Vasopressin) is incubated with the cell membranes in the presence of increasing concentrations of unlabeled Conopressin S.[9]

• Incubation: The reaction mixture is incubated for a defined period (e.g., 60 minutes) at a specific temperature (e.g., 37°C) to reach equilibrium.[9]

• Filtration: The incubation is terminated by rapid filtration through a glass fiber filter plate (e.g., GF/C) pre-treated with a substance like polyethyleneimine to reduce non-specific binding. This separates the membrane-bound radioligand from the free radioligand.[9]

• Washing: The filters are washed multiple times with a cold wash buffer to remove any remaining unbound radioligand.[9]

• Quantification: A scintillation cocktail is added to each well of the dried filter plate, and the radioactivity is measured using a scintillation counter.

• Data Analysis: The data is analyzed using a non-linear regression model to determine the concentration of Conopressin S that inhibits 50% of the specific binding of the radioligand (IC50). The binding affinity (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation.

Functional Assays

Functional assays measure the cellular response to receptor activation by Conopressin S.

This assay measures the increase in intracellular calcium concentration following the activation of Gq-coupled receptors.

Methodology:

• Cell Culture: Cells stably expressing the V1a or V1b receptor are seeded in a 96-well plate.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: Varying concentrations of Conopressin S are added to the wells.

• Signal Detection: The fluorescence intensity is measured over time using a fluorescence plate reader (e.g., FLIPR). An increase in fluorescence indicates a rise in intracellular calcium.

• Data Analysis: The concentration-response curves are plotted, and the EC50 value is determined.

This assay measures the production of cyclic AMP following the activation of Gs-coupled receptors.

Methodology:

• Cell Culture: Cells stably expressing the V2 receptor are plated in a 96-well plate.

• Stimulation: The cells are treated with varying concentrations of Conopressin S in the presence of a phosphodiesterase inhibitor (to prevent cAMP degradation).

• Lysis and Detection: The cells are lysed, and the amount of cAMP produced is quantified using a competitive immunoassay, often employing a luminescent or fluorescent readout (e.g., cAMP-Glo™ Assay).[10]

• Data Analysis: The concentration-response data is used to calculate the EC50 value.

3D Structure Determination by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for determining the three-dimensional structure of peptides like Conopressin S in solution.[11]

Caption: General workflow for determining peptide structure using NMR spectroscopy.

Methodology:

• Sample Preparation: A highly purified and concentrated sample of Conopressin S is dissolved in an appropriate solvent system, typically a mixture of H2O and D2O.

• NMR Data Acquisition: A suite of one- and two-dimensional NMR experiments are performed. These include 1H NMR, COSY (Correlation Spectroscopy), TOCSY (Total Correlation Spectroscopy), and NOESY (Nuclear Overhauser Effect Spectroscopy).[12]

• Resonance Assignment: The signals in the NMR spectra are assigned to specific protons in the Conopressin S sequence.

• Structural Restraint Generation: NOESY spectra provide information about protons that are close in space (< 5 Å), which are used to generate interproton distance restraints.

• Structure Calculation: Computational algorithms are used to generate a set of 3D structures that are consistent with the experimental distance restraints.

• Structure Refinement and Validation: The calculated structures are refined and validated to ensure they are stereochemically sound and consistent with the NMR data.

Molecular Dynamics Simulations

Molecular dynamics (MD) simulations are computational methods used to study the interaction of Conopressin S with its receptors at an atomic level.[8]

Methodology:

• System Setup: A 3D model of the Conopressin S-receptor complex is generated, often based on homology modeling using a known GPCR structure as a template. This complex is then embedded in a simulated lipid bilayer and solvated with water and ions.[8]

• Simulation: The system is subjected to a molecular dynamics simulation, where the movements of all atoms are calculated over time by solving Newton's equations of motion. This generates a trajectory of the complex's dynamic behavior.[8]

• Analysis: The simulation trajectory is analyzed to identify key interactions, such as hydrogen bonds and hydrophobic contacts, between Conopressin S and the receptor. This can provide insights into the binding mode and the structural basis of receptor activation or inhibition.[1]

Conclusion

Conopressin S represents a fascinating example of a venom-derived peptide that targets a critical mammalian physiological system. Its distinct receptor interaction profile, particularly its high affinity for the V1b receptor, makes it a valuable pharmacological tool for studying the vasopressin/oxytocin system. The experimental methodologies outlined in this guide provide a framework for the continued investigation of Conopressin S and the development of novel therapeutics targeting vasopressin and oxytocin receptors. Further research into the structure-activity relationships of Conopressin S and its analogs will undoubtedly contribute to a deeper understanding of GPCR function and may pave the way for new treatments for a variety of human diseases.

References

• 1. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. qyaobio.com [qyaobio.com]
• 3. Detecting and measuring of GPCR signaling – comparison of human induced pluripotent stem cells and immortal cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of GPCR signaling pathway [aperbio.com]
• 5. researchgate.net [researchgate.net]
• 6. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 7. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of interactions responsible for vasopressin binding to human neurohypophyseal hormone receptors-molecular dynamics study of the activated receptor-vasopressin-G(alpha) systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. genscript.com [genscript.com]
• 10. GPCR Signaling Assays [promega.kr]
• 11. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 12. Conformational studies of vasopressin and mesotocin using NMR spectroscopy and molecular modelling methods. Part I: Studies in water - PubMed [pubmed.ncbi.nlm.nih.gov]

Evolutionary origin of Conopressin S in cone snails

An In-depth Technical Guide on the Evolutionary Origin of Conopressin S in Cone Snails

Abstract

Conopressin S, a nonapeptide toxin found in the venom of the fish-hunting cone snail Conus striatus, is a fascinating example of molecular evolution, showcasing the transition of an endogenous neuropeptide into a potent venom component. As a member of the ancient vasopressin/oxytocin (VP/OT) superfamily, its origins trace back to a common ancestor of all bilaterian animals. This guide provides a detailed examination of the evolutionary trajectory of Conopressin S, from its ancestral hormonal role to its recruitment and diversification within the Conus venom arsenal. We present comparative sequence data, receptor binding affinities, detailed experimental protocols for its characterization, and visualizations of its evolutionary pathway and signaling mechanisms.

Introduction: The Vasopressin/Oxytocin Superfamily

The vasopressin/oxytocin (VP/OT) superfamily represents one of the most ancient and conserved neuropeptide signaling systems in the animal kingdom, with origins dating back over 700 million years.[1] These nonapeptides, characterized by a six-residue ring formed by a disulfide bond between two cysteine residues and a three-residue tail, are crucial regulators of physiological processes. In vertebrates, the ancestral gene duplicated, leading to two distinct lineages: vasopressin, primarily involved in osmoregulation and blood pressure, and oxytocin, which regulates reproductive functions like parturition and lactation.[1][2]

Invertebrates typically possess a single member of this gene family.[1][2] In mollusks, this peptide is known as conopressin. Initially identified in the central nervous system of non-venomous snails like Lymnaea stagnalis, conopressin functions as a neuromodulator, involved in processes such as the control of sexual behavior.[2][3] The discovery that peptides nearly identical to these endogenous hormones were also present in the venom of predatory cone snails provided a compelling model for studying the evolutionary process of neofunctionalization.

The Evolutionary Leap: From Hormone to Toxin

The evolutionary journey of Conopressin S is rooted in the principle of gene duplication and subsequent neofunctionalization.[4] The ancestral gene, encoding a VP/OT-like peptide (an early conopressin), served a hormonal or neuromodulatory function in ancestral mollusks. In the lineage leading to cone snails, this gene was likely duplicated. One copy retained its original function in the central nervous system, while the other copy underwent changes that led to its expression in the newly evolving venom gland.

This recruitment into the venom arsenal subjected the duplicated gene to intense evolutionary pressure to become more effective at disabling prey.[5] This pressure drove rapid diversification, resulting in a variety of conopressin sequences across different Conus species, each tailored to interact with the receptors of their specific prey.[6] Conopressin-S (from the fish-hunting C. striatus) and Conopressin-G (from C. geographus) are classic examples.[7] The presence of highly divergent forms, such as the V1a receptor antagonist Conopressin-T from Conus tulipa, further highlights the functional plasticity and rapid evolution of these peptides after being incorporated into venom.[6][8]

The structural organization of the precursor protein (preproconopressin) is highly conserved between the hormonal and venom-expressed forms, featuring a signal peptide, the conopressin nonapeptide, and a neurophysin domain.[9] This shared architecture is strong evidence of their common ancestry.[3]

Data Presentation: Sequence and Receptor Affinity

Quantitative analysis of conopressin sequences and their binding affinities reveals key evolutionary and functional relationships.

Table 1: Amino Acid Sequence Comparison

This table compares the sequences of Conopressin-S with other conopressins and representative members of the vasopressin/oxytocin superfamily. The conserved cysteine residues (Cys1 and Cys6) that form the disulfide bridge are highlighted.

Peptide	Sequence	Species of Origin	Primary Role
Conopressin-S	C I I R N C P R G-NH₂	Conus striatus	Venom Toxin[7][10]
Conopressin-G	C F I R N C P K G-NH₂	Conus geographus, Lymnaea stagnalis	Venom Toxin / Hormone[7]
Conopressin-T	C F I Q N C P L V-NH₂	Conus tulipa	Venom Toxin (Antagonist)[8]
Arginine Vasopressin (AVP)	C Y F Q N C P R G-NH₂	Homo sapiens	Hormone (human)
Oxytocin (OT)	C Y I Q N C P L G-NH₂	Homo sapiens	Hormone (human)
Vasotocin	C Y I Q N C P R G-NH₂	Teleost fish	Hormone (fish)[8]

Note: The residue at position 8 is critical for receptor selectivity, distinguishing vasopressin-like (basic residue) from oxytocin-like (hydrophobic residue) peptides.

Table 2: Receptor Binding Affinity of Conopressin-S

This table summarizes the binding affinities (Ki, in nM) of Conopressin-S for human vasopressin and oxytocin G-protein coupled receptors. Lower Ki values indicate higher affinity.

Receptor Subtype	Ligand	Ki (nM)	Reference
Human V1a Receptor (AVPR1A)	Conopressin-S	827	[8][11]
Human V1b Receptor (AVPR1B)	Conopressin-S	8.3	[11]
Human V2 Receptor (AVPR2)	Conopressin-S	>10,000	[8]
Human Oxytocin Receptor (OXTR)	Conopressin-S	175	[8][11]

Note: Conopressin-S shows a marked preference for the V1b receptor, with high affinity, and moderate affinity for the oxytocin receptor. Its low affinity for the V2 receptor is also notable.

Visualization of Pathways and Workflows

Evolutionary Pathway of Conopressin

Caption: Proposed evolutionary origin of Conopressin S via gene duplication and neofunctionalization.

Experimental Characterization Workflow

Caption: Workflow for the discovery and functional characterization of Conopressin S.

Conopressin-S Signaling Pathway

Caption: Simplified Gq-coupled signaling pathway for Conopressin S at a V1-type receptor.

Experimental Protocols

The following are generalized methodologies for the characterization of conopressins, based on protocols cited in the literature.[3][6][8][9][12][13]

Protocol 1: Molecular Cloning of Conopressin Precursor from Conus cDNA

• Tissue Collection and RNA Extraction: Dissect the venom duct from a live or freshly frozen Conus specimen. Immediately homogenize the tissue in a lysis buffer containing guanidinium thiocyanate (e.g., TRIzol) and extract total RNA following the manufacturer's protocol. Assess RNA quality and quantity using spectrophotometry and gel electrophoresis.

• cDNA Synthesis: Synthesize first-strand cDNA from 1-5 µg of total RNA using a reverse transcriptase enzyme (e.g., SuperScript III) and an oligo(dT) primer to capture polyadenylated mRNAs.

• PCR Amplification: Design degenerate primers based on highly conserved regions of the conopressin precursor signal sequence and the neurophysin domain from other known mollusk species. Perform PCR using the synthesized cDNA as a template. Use a touchdown PCR protocol to increase specificity.

• Cloning and Sequencing: Ligate the resulting PCR products into a suitable cloning vector (e.g., pGEM-T Easy Vector). Transform the ligation product into competent E. coli cells. Screen colonies via PCR, and sequence positive clones using Sanger sequencing to obtain the full precursor sequence.

Protocol 2: Pharmacological Characterization via Receptor Binding Assay

• Peptide Synthesis: Synthesize the mature Conopressin-S peptide (CIIRNCPRG-NH₂) using solid-phase peptide synthesis (SPPS) with Fmoc chemistry. Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) and confirm its mass by mass spectrometry.

• Cell Culture and Transfection: Culture a suitable mammalian cell line (e.g., HEK293 or CHO) in appropriate media. Stably or transiently transfect the cells with a plasmid containing the cDNA for the human receptor of interest (e.g., AVPR1B).

• Membrane Preparation: Harvest the transfected cells, homogenize them in a cold buffer, and centrifuge to pellet the cell membranes. Resuspend the membrane preparation in a binding buffer.

• Competitive Binding Assay: In a 96-well plate, incubate the cell membranes with a constant concentration of a radiolabeled ligand (e.g., [³H]-Arginine Vasopressin) and increasing concentrations of the unlabeled competitor peptide (synthesized Conopressin-S).

• Data Analysis: After incubation, separate bound from free radioligand by rapid filtration. Measure the radioactivity of the filters using a scintillation counter. Plot the percentage of specific binding against the log concentration of Conopressin-S. Calculate the IC50 value and convert it to a Ki (inhibition constant) using the Cheng-Prusoff equation.

Conclusion and Future Directions

The evolutionary history of Conopressin S provides a clear and compelling narrative of molecular adaptation. Originating from a conserved hormonal system, it was co-opted into the Conus venom through gene duplication and refined by intense selective pressure into a potent neurotoxin. This journey from an endogenous modulator to an envenomation tool highlights a key mechanism by which venom arsenals gain complexity and potency.

For drug development professionals, the conopressins are a valuable resource. Their high affinity and selectivity for specific human vasopressin and oxytocin receptor subtypes make them excellent starting points for designing novel therapeutics. For example, the antagonist properties of Conopressin-T demonstrate that this scaffold can be modified to either activate or block receptor signaling.[13] Future research should focus on exploring the vast diversity of conopressins in other Conus species and characterizing their activity on a wider range of vertebrate and invertebrate receptors to uncover new pharmacological tools and potential drug leads.

References

• 1. Ancient neuromodulation by vasopressin/oxytocin-related peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural and functional evolution of the vasopressin/oxytocin superfamily: vasopressin-related conopressin is the only member present in Lymnaea, and is involved in the control of sexual behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Neofunctionalization of Duplicated Genes Under the Pressure of Gene Conversion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evolution of Conus Peptide Genes: Duplication and Positive Selection in the A-Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative and Evolutionary Physiology of Vasopressin/ Oxytocin-Type Neuropeptide Signaling in Invertebrates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 9. Evolution of the vasopressin/oxytocin superfamily: characterization of a cDNA encoding a vasopressin-related precursor, preproconopressin, from the mollusc Lymnaea stagnalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. qyaobio.com [qyaobio.com]
• 11. uniprot.org [uniprot.org]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris [mdpi.com]

An In-depth Technical Guide on the Endogenous Role of Conopressin S in Invertebrate Physiology

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Conopressin S is a nonapeptide member of the ancient and highly conserved vasopressin/oxytocin neuropeptide superfamily. Initially identified in the venom of the marine cone snail Conus striatus, its broader family of related peptides, the conopressins, function as endogenous hormones and neurotransmitters across a range of invertebrates, particularly molluscs. These peptides are crucial regulators of a diverse array of physiological processes, including reproduction, neuromodulation, digestion, and behavior. Structurally, conopressins are characterized by a six-residue ring formed by a disulfide bond and a three-residue C-terminal tail, with the notable feature of a positively charged arginine at position 4. They exert their effects by binding to specific G-protein coupled receptors (GPCRs), initiating intracellular signaling cascades. This document provides a comprehensive overview of the structure, function, and physiological significance of Conopressin S and its analogues in invertebrates, presenting quantitative data, detailed experimental methodologies, and visual diagrams of key pathways and workflows to support advanced research and drug development.

Introduction and Background

The vasopressin/oxytocin superfamily of neuropeptides represents one of the oldest signaling systems in the animal kingdom, with origins dating back over 600 million years.[1] While vertebrates typically possess two distinct peptides (vasopressin and oxytocin) resulting from gene duplication, most invertebrates have a single gene encoding a related peptide.[2] In molluscs and other invertebrates, these peptides are known as conopressins.

Arg-conopressin S (sequence: Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH2) was first purified and sequenced in 1987 from the venom of the fish-hunting cone snail, Conus striatus.[3] Simultaneously, Lys-conopressin G was isolated from Conus geographus.[3] Although discovered in venom, subsequent research revealed that conopressin-G is also an endogenous neuropeptide in non-venomous gastropods like Lymnaea stagnalis and Aplysia californica, as well as the leech Erpobdella octoculata, establishing its role as an intrinsic signaling molecule.[1]

Conopressins are recognized for their pleiotropic effects, acting as neurotransmitters, neuromodulators, and hormones that regulate a wide spectrum of physiological and behavioral functions.[1] Their study offers critical insights into the evolution of neuropeptide signaling and presents opportunities for the development of novel therapeutics targeting their cognate receptors.

Molecular Structure and Receptors

Peptide Structure

Conopressin S is a nonapeptide with a cyclic structure formed by a disulfide bond between cysteine residues at positions 1 and 6.[4] A key distinguishing feature of Conopressin S and its close relative, Conopressin G, is the presence of a positively charged arginine residue at position 4 within the cyclic ring.[5] This feature is rare among vasopressin/oxytocin analogues and contributes to its unique pharmacological profile.[1]

Receptors and Signaling

Conopressins mediate their cellular effects by binding to and activating G-protein coupled receptors (GPCRs).[6] Invertebrates typically possess one or two subtypes of conopressin receptors. For instance, the pond snail Lymnaea stagnalis has two known receptors: LSCPR1 and LSCPR2.[2]

• LSCPR1 shows a more specific binding affinity for conopressin.[2]

• LSCPR2 is considered more similar to an ancestral, broadly-responsive receptor, binding more promiscuously to other related nonapeptides.[2]

These receptors share sequence similarity with vertebrate vasopressin (V1a, V1b, V2) and oxytocin (OTR) receptors.[3] Activation of these receptors initiates intracellular signaling cascades, often involving phospholipase C (PLC) or adenylyl cyclase, leading to changes in intracellular calcium levels, protein kinase activity, and ultimately, a specific physiological response.[5]

Quantitative Data Summary

The following tables summarize the primary structures of key conopressins and the quantitative effects observed in various experimental models.

Table 1: Amino Acid Sequences of Conopressin S and Related Peptides

Peptide Name	Sequence	Source Organism	Citation
Arg-Conopressin S	C-I-I-R-N-C-P-R-G-NH₂	Conus striatus	[3]
Lys-Conopressin G	C-F-I-R-N-C-P-K-G-NH₂	Conus geographus, Lymnaea stagnalis	[3]
Conopressin-T	C-L-I-Q-N-C-L-V-G-NH₂	Conus tulipa	[7]
Cephalotocin	C-F-I-R-N-C-P-L-G-NH₂	Octopus vulgaris	[1]

| Annetocin | C-F-V-R-N-C-P-T-G-NH₂ | Eisenia foetida (Earthworm) |[1] |

Table 2: Summary of Physiological Effects of Conopressins in Invertebrates

Organism	Peptide/Concentration	Observed Physiological Effect	Citation
Berghia stephanieae (Nudibranch)	Conopressin (10⁻⁶ M)	Reduced locomotion, increased gut contractions, and egestion (vomiting/defecation).	[2]
Aplysia californica (Sea Hare)	Conopressin G	Reduced amplitude of siphon-evoked gill withdrawal reflex; increased frequency of spontaneous gill movements.	[8]
Lymnaea stagnalis (Pond Snail)	Conopressin	Induces membrane depolarization and rhythmic spiking in vas deferens muscle cells, triggering contractions.	[3]

| Molluscan Neurons (General) | Conopressin | Stimulates transient and persistent inward currents, affecting neuronal excitability, firing rate, and action potential shape. |[6] |

Table 3: Receptor Binding Affinities (Ki, nM) of Conopressin S on Human Receptors Note: Data on specific invertebrate receptors is limited. The following data on human receptors provides context for its pharmacological profile.

Receptor	Conopressin S (Ki, nM)
V1a Receptor	827
V2 Receptor	>10,000 (No binding)
Oxytocin Receptor	175

Data from a study on Conopressin-T, which used Conopressin-S for comparison.[9]

Endogenous Physiological Roles

Conopressin signaling is integral to multiple physiological axes in invertebrates.

Reproduction

A primary and well-documented role of conopressins is in the regulation of reproductive behaviors.

• Male Sexual Function: In the snail Lymnaea stagnalis, conopressin is expressed in neurons that control male reproductive organs. It induces contractions of the vas deferens, playing a direct role in ejaculation.[3]

• Paternity and Allohormone Function: In the land snail Theba pisana, conopressin is found in the love dart and acts as an allohormone. When injected into a mating partner, it increases the paternity rate of the darting snail.[2]

• Egg-Laying: The related peptide annetocin induces egg-laying behavior in earthworms, highlighting a conserved role in female reproduction within annelids.[1]

Neuromodulation

Conopressins act as potent neuromodulators in the central nervous system.

• Neuronal Excitability: In molluscan neurons, conopressin directly impacts neuronal function by stimulating both transient and persistent inward currents, which alters firing patterns and the shape of action potentials.[6]

• Behavioral Modulation: In Aplysia, conopressin G modulates gill behaviors, reducing the defensive gill withdrawal reflex while increasing spontaneous movements, a state associated with food arousal.[8] When injected intracerebrally into mice, conopressins induce intense grooming and scratching behaviors, indicating a conserved interaction with central neural circuits.[1][10]

Digestion and Feeding Behavior

Recent findings have expanded the known roles of conopressin to include the digestive system.

• Gut Motility and Egestion: In the nudibranch Berghia stephanieae, bath application of conopressin at a concentration of 10⁻⁶ M significantly reduces locomotion and causes strong gut contractions, leading to defecation or egestion.[2]

• Receptor Localization: The expression of conopressin and its receptor (BSCPR1) in the gut and on the radula (a feeding organ) of B. stephanieae provides strong evidence for a direct role in coordinating feeding and digestion.[2]

Osmoregulation

Consistent with the function of vasopressin in vertebrates, the conopressin system is implicated in maintaining water and salt homeostasis in invertebrates, a deeply conserved function of this peptide family.[1]

Signaling Pathways and Visualizations

Conopressin S binds to a GPCR, activating G-proteins that in turn modulate effector enzymes like Phospholipase C (PLC). This leads to the production of second messengers such as inositol trisphosphate (IP₃) and diacylglycerol (DAG), causing the release of intracellular Ca²⁺ and the activation of Protein Kinase C (PKC), culminating in a cellular response like muscle contraction or altered neuronal excitability.

Caption: Generalized Conopressin S signaling pathway via a Gq/11-coupled GPCR.

Caption: Logical relationships of Conopressin S physiological functions.

Experimental Protocols

Detailed methodologies are crucial for the reproducible study of conopressin physiology.

Protocol for Behavioral Analysis (Bath Application)

This protocol is adapted from studies on Berghia stephanieae.[2]

• Animal Acclimation: Place individual animals into separate wells of a multi-well plate containing artificial seawater (ASW). Allow them to acclimate for a baseline period of one hour.

• Video Recording: Record behavior from above using a webcam for the entire duration of the experiment.

• Peptide Administration: Prepare a stock solution of Conopressin S. Add the peptide to the wells to achieve a final desired concentration (e.g., 10⁻⁶ M). A control group should receive an equivalent volume of ASW.

• Post-Treatment Recording: Continue video recording for at least one hour post-treatment.

• Data Analysis:

  • Locomotion: Quantify movement by tracking the animal's position over time. Calculate the percentage change in distance moved between the baseline and treatment periods.

  • Gut Behavior: Manually score the number and duration of gut contraction, defecation, and egestion events observed during the treatment period.

  • Statistical Analysis: Use appropriate statistical tests (e.g., ANOVA) to compare behavioral changes between conopressin-treated and control groups.

Protocol for In Situ Hybridization Chain Reaction (HCR)

This protocol is used to visualize the localization of conopressin and its receptor mRNA in tissue.[2]

• Tissue Preparation: Dissect the tissue of interest (e.g., central nervous system ganglia, gut) and fix immediately in a suitable fixative (e.g., 4% paraformaldehyde).

• Probe Design and Synthesis: Design DNA probes complementary to the target mRNA sequence. Order probes with specific initiator sequences for HCR amplification.

• Hybridization:

  • Permeabilize the tissue with Proteinase K.

  • Pre-hybridize the tissue in a hybridization buffer to block non-specific binding.

  • Incubate the tissue with the specific DNA probe set overnight at a controlled temperature (e.g., 37°C).

• Signal Amplification:

  • Wash the tissue extensively to remove unbound probes.

  • Prepare metastable, fluorophore-labeled hairpin amplifiers.

  • Incubate the tissue with the hairpin amplifiers in an amplification buffer, allowing them to self-assemble into fluorescent polymers at the probe-binding site.

• Imaging: Mount the stained tissue on a slide and visualize using a confocal microscope. The resulting fluorescent signal indicates the cellular location of the target mRNA.

Caption: Experimental workflow for a typical behavioral pharmacology study.

Conclusion and Future Directions

Conopressin S and its related peptides are ancient, pleiotropic signaling molecules that are fundamental to invertebrate physiology. Their roles span reproduction, neuromodulation, and digestion, highlighting a remarkable functional diversity derived from a single ancestral gene. For researchers, this system provides a powerful model for understanding the evolution of neuroendocrine control. For drug development professionals, the specificity of conopressins for their invertebrate receptors, which are distinct from their human orthologs, may offer opportunities for developing highly selective pesticides or parasiticides. Furthermore, studying the structure-activity relationships of these peptides can inform the design of novel ligands with tailored agonist or antagonist properties for vertebrate vasopressin and oxytocin receptors.

Future research should focus on:

• Deorphanizing Receptors: Identifying and characterizing the full complement of conopressin receptors in a wider range of invertebrate species.

• Mapping Neural Circuits: Delineating the specific neural pathways through which conopressins exert their effects on behavior.

• Investigating Downstream Pathways: Elucidating the precise intracellular signaling cascades that mediate the diverse physiological outcomes of receptor activation.

A deeper understanding of the endogenous roles of conopressins will continue to illuminate fundamental principles of neurobiology and open new avenues for biotechnological and pharmaceutical innovation.

References

• 1. Physiology of invertebrate oxytocin and vasopressin neuropeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expression patterns and behavioral effects of conopressin and APGWamide in the nudibranch Berghia stephanieae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Comparative and Evolutionary Physiology of Vasopressin/ Oxytocin-Type Neuropeptide Signaling in Invertebrates [frontiersin.org]
• 4. uniprot.org [uniprot.org]
• 5. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 6. qyaobio.com [qyaobio.com]
• 7. Conopressin-T from Conus tulipa reveals an antagonist switch in vasopressin-like peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Conopressin G, a molluscan vasopressin-like peptide, alters gill behaviors in Aplysia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 10. A vasopressin/oxytocin-related conopeptide with γ-carboxyglutamate at position 8 - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Identification and Localization of the Conopressin S Receptor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for identifying and localizing the Conopressin S receptor. Conopressin S, a vasopressin/oxytocin-like nonapeptide originally isolated from the venom of the marine cone snail Conus striatus, has garnered interest for its specific interactions with G protein-coupled receptors (GPCRs).[1][2][3] Understanding the pharmacology, signaling, and tissue distribution of its receptor is crucial for elucidating its physiological roles and assessing its therapeutic potential.

Conopressin S Receptor Profile and Pharmacology

Conopressin S is known to interact with subtypes of the human vasopressin and oxytocin receptors.[4] The binding affinities of Conopressin S for these receptors have been characterized, providing a basis for competitive binding assays and initial functional screens.

Quantitative Data: Binding Affinities of Conopressin S

The following table summarizes the reported inhibitory constants (Ki) of Conopressin S at human vasopressin and oxytocin receptors expressed in mammalian cell lines. This data is essential for designing experiments to characterize novel ligands and for understanding the selectivity profile of Conopressin S.

Receptor Subtype	Ligand	Ki (nM)	Cell Line	Reference
Human V1a Receptor	Conopressin-S	827 ± 76	CHO cells	[4]
Human V1b Receptor	Conopressin-S	8.3 ± 1.6	CHO cells	[4]
Human V2 Receptor	Conopressin-S	>10,000	CHO cells	[4]
Human Oxytocin Receptor	Conopressin-S	175 ± 13	CHO cells	[4]

Experimental Protocols for Receptor Identification and Characterization

The identification and characterization of the Conopressin S receptor, whether it is a known vasopressin/oxytocin receptor subtype or a novel entity, relies on a suite of established molecular and cellular techniques.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for quantifying the interaction between a ligand and its receptor.[5][6] These assays are fundamental for determining receptor affinity (Kd), receptor density (Bmax), and the binding affinities of unlabeled ligands (Ki).[5][6]

Experimental Workflow for Radioligand Binding Assays

Caption: Workflow for Radioligand Binding Assay.

Detailed Methodology for Competition Radioligand Binding Assay:

• Membrane Preparation: Homogenize tissues or cultured cells expressing the target receptor in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2, pH 7.4) with protease inhibitors. Centrifuge the homogenate to pellet the membranes, wash the pellet, and resuspend in an appropriate assay buffer.[7] Determine the protein concentration of the membrane preparation.

• Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]-Arginine Vasopressin), and varying concentrations of unlabeled Conopressin S or other test compounds.[6][7] To determine non-specific binding, include wells with a high concentration of an unlabeled competing ligand.

• Incubation: Incubate the plates at a specific temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[7]

• Filtration: Terminate the binding reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/C) to separate the receptor-bound radioligand from the free radioligand.[7] Wash the filters rapidly with ice-cold wash buffer.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Subtract the non-specific binding from the total binding to obtain specific binding. Plot the specific binding as a function of the log concentration of the competing ligand and fit the data using non-linear regression to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[7]

Receptor Localization Techniques

Identifying the specific tissues and cell types that express the Conopressin S receptor is crucial for understanding its physiological function. The two primary methods for this are in situ hybridization (ISH) and immunohistochemistry (IHC).

In Situ Hybridization (ISH)

ISH detects the messenger RNA (mRNA) of the receptor, providing evidence of gene expression within specific cells.[8][9] This technique is particularly useful for identifying the sites of receptor synthesis.

Experimental Workflow for In Situ Hybridization

Caption: Workflow for In Situ Hybridization.

Detailed Methodology for In Situ Hybridization:

• Probe Synthesis: Generate a digoxigenin (DIG)-labeled antisense RNA probe complementary to the mRNA sequence of the target receptor using in vitro transcription from a linearized plasmid containing the receptor cDNA.[10]

• Tissue Preparation: Fix fresh-frozen or paraffin-embedded tissue sections with 4% paraformaldehyde.[10] Permeabilize the tissue with proteinase K treatment to allow probe entry.[11]

• Hybridization: Pre-hybridize the sections and then hybridize overnight at an elevated temperature (e.g., 65°C) with the DIG-labeled probe in a hybridization buffer.[10]

• Washing: Perform a series of high-stringency washes to remove unbound and non-specifically bound probes.[11]

• Immunodetection: Block non-specific antibody binding sites and incubate the sections with an anti-DIG antibody conjugated to an enzyme (e.g., alkaline phosphatase).

• Visualization: Add a chromogenic substrate (e.g., NBT/BCIP) that will be converted by the enzyme into a colored precipitate, revealing the location of the receptor mRNA.[10]

• Imaging: Mount the slides and visualize the results using light microscopy.

Immunohistochemistry (IHC)

IHC utilizes antibodies to detect the receptor protein itself within tissue sections, providing direct evidence of the receptor's presence and subcellular localization.[12][13]

Experimental Workflow for Immunohistochemistry

Caption: Workflow for Immunohistochemistry.

Detailed Methodology for Immunohistochemistry:

• Tissue Preparation: Deparaffinize and rehydrate formalin-fixed, paraffin-embedded tissue sections. For some antibodies, an antigen retrieval step (e.g., heat-induced epitope retrieval) may be necessary to unmask the epitope.[13]

• Blocking: Incubate the sections in a blocking solution (e.g., normal serum from the species in which the secondary antibody was raised) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the sections with a primary antibody raised against a specific epitope of the Conopressin S receptor. This incubation is typically performed overnight at 4°C.[13]

• Secondary Antibody Incubation: After washing, incubate the sections with a biotinylated or enzyme-conjugated secondary antibody that recognizes the primary antibody.

• Signal Amplification and Detection: If using a biotinylated secondary antibody, incubate with an avidin-biotin-enzyme complex. Add the appropriate chromogenic substrate (e.g., DAB for peroxidase) or a fluorescent probe to visualize the antibody binding.

• Counterstaining and Mounting: Lightly counterstain the sections with a nuclear stain like hematoxylin to provide anatomical context. Dehydrate, clear, and mount the slides with a coverslip.

• Analysis: Examine the slides under a microscope to determine the cellular and subcellular localization of the receptor protein.

Signaling Pathway Analysis

Conopressins, like vasopressin and oxytocin, exert their effects through GPCRs, which initiate intracellular signaling cascades.[2][14] The specific pathway activated depends on the G protein to which the receptor couples. For vasopressin/oxytocin receptor subtypes, V1 receptors typically couple to Gq/11, leading to an increase in intracellular calcium, while V2 receptors couple to Gs, stimulating adenylyl cyclase and cyclic AMP (cAMP) production.[15]

Signaling Pathways of Vasopressin/Oxytocin Receptor Superfamily

Caption: GPCR Signaling Pathways for Conopressin S.

Functional Assays to Determine Signaling Pathway:

• Calcium Mobilization Assay: To determine if the Conopressin S receptor couples to Gq/11, cells expressing the receptor can be loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM). Upon stimulation with Conopressin S, an increase in intracellular calcium can be measured using a fluorometric imaging plate reader (FLIPR).[15]

• cAMP Accumulation Assay: To test for Gs or Gi coupling, cells expressing the receptor are stimulated with Conopressin S, and the intracellular levels of cAMP are measured using methods such as ELISA or time-resolved fluorescence resonance energy transfer (TR-FRET) assays. An increase in cAMP suggests Gs coupling, while a decrease (in the presence of an adenylyl cyclase activator like forskolin) suggests Gi coupling.[15][16]

Conclusion

The identification and localization of the Conopressin S receptor are critical steps in understanding its biological significance and potential as a therapeutic target. This guide outlines the core experimental strategies, from initial binding assays to determine pharmacological properties, to localization studies for mapping tissue distribution, and finally, to functional assays for elucidating signaling pathways. A systematic application of these methodologies will provide a comprehensive understanding of the Conopressin S receptor and pave the way for future drug discovery and development efforts.

References

• 1. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. qyaobio.com [qyaobio.com]
• 3. researchgate.net [researchgate.net]
• 4. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 5. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. In Situ Hybridization Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. ucl.ac.uk [ucl.ac.uk]
• 11. docs.abcam.com [docs.abcam.com]
• 12. Cellular localization of receptors using antibodies visualized by light and dual labeling confocal microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 14. A vasopressin/oxytocin-related conopeptide with γ-carboxyglutamate at position 8 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 16. endocrine-abstracts.org [endocrine-abstracts.org]

A Technical Guide to the Gene Sequencing and Analysis of the Conopressin S Precursor Protein

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the gene sequencing, structure, and signaling pathways of the Conopressin S precursor protein. Conopressins are a family of vasopressin/oxytocin-like neuropeptides found in the venom of marine cone snails.[1][2][3] Originally isolated from Conus striatus, Conopressin S has garnered significant interest due to its specific interactions with human G-protein coupled receptors (GPCRs), making it a valuable subject for pharmacological research and drug development.[2][4] This document details the molecular architecture of the precursor protein, presents relevant quantitative data, outlines comprehensive experimental protocols for its genetic identification, and visualizes its signaling cascade.

Quantitative Data Summary

The study of conopressins involves various analogs, each with a unique sequence and receptor binding profile. The following tables summarize key quantitative data for Conopressin S and related peptides.

Table 1: Amino Acid Sequences of Selected Conopressin Analogs

Peptide Name	Origin / Species	Amino Acid Sequence
Conopressin S	Conus striatus	C-I-I-R-N-C-P-R-G-NH₂[1][5]
Conopressin G	Conus geographus	C-F-I-R-N-C-P-K-G-NH₂[3]
Conopressin T	Conus tulipa	C-Y-I-Q-N-C-L-R-V-NH₂[6]
(Lys⁸)-Conopressin S	Synthetic Analog	C-I-I-R-N-C-P-K-G-NH₂[5]
Vasopressin (AVP)	Mammalian	C-Y-F-Q-N-C-P-R-G-NH₂

| Oxytocin (OT) | Mammalian | C-Y-I-Q-N-C-P-L-G-NH₂ |

Note: The two cysteine (C) residues form a disulfide bridge.

Table 2: Binding Affinity (Ki) of Conopressin S for Human Receptors

Receptor Target	Binding Affinity (Ki) in nM	Receptor Family
Vasopressin V1b Receptor (AVPR1B)	8.3 ± 1.6[4]	G-Protein Coupled Receptor
Oxytocin Receptor (OTR)	175 ± 13[4]	G-Protein Coupled Receptor
Vasopressin V1a Receptor (AVPR1A)	827 ± 76[4]	G-Protein Coupled Receptor

| Vasopressin V2 Receptor (AVPR2) | >10,000 (No significant binding)[4] | G-Protein Coupled Receptor |

Data represents mean ± S.E. from multiple experiments.[4]

Gene and Precursor Protein Structure

Like other conotoxins, Conopressin S is synthesized as a larger precursor protein, or preprohormone.[7][8] This precursor has a characteristic three-domain structure: an N-terminal signal peptide, the mature Conopressin S nonapeptide, and a C-terminal neurophysin domain.[3][5] The signal peptide guides the protein for secretion, after which it is cleaved. The neurophysin domain is crucial for the proper folding, trafficking, and storage of the mature peptide.[8][9] Transcriptomic analysis of a related nudibranch revealed a conopressin preprohormone of 243 amino acids in length.[7]

Diagram of the Conopressin S precursor protein structure and its processing.

Experimental Protocols for Gene Sequencing

The identification and sequencing of the Conopressin S precursor gene typically rely on a transcriptomic approach, as direct protein sequencing can be complex.[10][11] The following protocol outlines a standard workflow used for discovering novel conotoxin precursors from venom glands.[12]

Protocol: Transcriptome-Based Identification of Conopressin S Precursor Gene

• Tissue Collection and RNA Extraction:

  • Dissect the venom duct from multiple specimens of Conus striatus.

  • Immediately preserve the tissue in an RNA stabilization solution (e.g., RNAlater) or flash-freeze in liquid nitrogen to prevent RNA degradation.

  • Homogenize the tissue and extract total RNA using a commercial kit (e.g., RNeasy Kit, Qiagen) or a TRIzol-based method.

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer) to ensure high integrity (RIN > 8.0).

• cDNA Library Preparation and Sequencing:

  • Isolate messenger RNA (mRNA) from the total RNA using oligo(dT) magnetic beads.

  • Fragment the purified mRNA into smaller pieces.

  • Synthesize first-strand complementary DNA (cDNA) using reverse transcriptase and random hexamer primers.

  • Synthesize the second strand of cDNA.

  • Perform end-repair, A-tailing, and ligate sequencing adapters to the cDNA fragments.

  • Amplify the library via PCR to create a sufficient quantity for sequencing.

  • Sequence the prepared library using a high-throughput platform such as Illumina NovaSeq, generating millions of short reads (e.g., 150 bp paired-end).[12]

• Bioinformatic Analysis: Assembly and Annotation:

  • Perform quality control on the raw sequencing reads using tools like FastQC to trim adapters and low-quality bases.

  • Assemble the high-quality reads into transcripts de novo using software such as Trinity.[12]

  • Translate the assembled transcripts into all six possible reading frames.

  • Identify putative conopeptide precursor sequences from the translated transcripts using specialized software like ConoSorter, which searches for characteristic features like signal peptides and conserved cysteine frameworks.[12]

  • Perform a BLAST search of the putative conopressin sequences against public databases (e.g., NCBI GenBank) to find homologs and confirm identity.

• Gene Validation and Confirmation:

  • Design specific primers based on the assembled transcript sequence of the putative Conopressin S precursor.

  • Perform Reverse Transcription PCR (RT-PCR) using the previously extracted RNA to amplify the full coding sequence.[12]

  • Clone the resulting PCR product into a suitable vector (e.g., pCR-TOPO).[12]

  • Transform the vector into competent E. coli cells.

  • Select several clones and sequence the plasmid inserts using the Sanger dideoxy chain termination method to validate the sequence obtained from the transcriptome assembly.[12]

Experimental workflow for Conopressin S precursor gene identification.

Conopressin S Signaling Pathway

Conopressins exert their biological effects by binding to and activating members of the vasopressin/oxytocin family of GPCRs.[4][5] Conopressin S has been shown to be an agonist that interacts with multiple human receptors, notably AVPR1B, OXTR, and AVPR1A.[4][13] Upon binding, the receptor undergoes a conformational change, leading to the activation of intracellular G-proteins (likely Gq/11 or Gi/o), which in turn initiates a cascade of second messengers.[4] This signaling can influence a wide range of physiological processes, including neurotransmission and smooth muscle contraction.[5]

Generalized signaling pathway for Conopressin S via a GPCR.

References

• 1. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Comparative and Evolutionary Physiology of Vasopressin/ Oxytocin-Type Neuropeptide Signaling in Invertebrates [frontiersin.org]
• 4. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 5. qyaobio.com [qyaobio.com]
• 6. researchgate.net [researchgate.net]
• 7. Expression patterns and behavioral effects of conopressin and APGWamide in the nudibranch Berghia stephanieae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Conotoxin Gene Superfamilies [mdpi.com]
• 9. libcatalog.usc.edu [libcatalog.usc.edu]
• 10. Strategies for Development of a Next-Generation Protein Sequencing Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 11. research.rug.nl [research.rug.nl]
• 12. Identification of Novel Conotoxin Precursors from the Cone Snail Conus spurius by High-Throughput RNA Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 13. uniprot.org [uniprot.org]

Protocols & Analytical Methods

Solid-Phase Synthesis of Conopressin S: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Conopressin S, a nonapeptide originally isolated from the venom of the marine cone snail Conus striatus, is a member of the vasopressin/oxytocin superfamily of neuropeptides.[1][2] Its structural similarity to mammalian hormones, characterized by a six-membered disulfide ring and a C-terminal amide, makes it a compelling target for pharmacological research.[1][2] Conopressin S exhibits high affinity for the vasopressin V1b receptor and lower affinity for the V1a and oxytocin receptors, suggesting its potential as a selective tool for studying these G-protein coupled receptors (GPCRs).[3][4] This document provides a detailed protocol for the solid-phase synthesis of Conopressin S using Fluorenylmethyloxycarbonyl (Fmoc) chemistry, along with methods for its purification and characterization. Additionally, a summary of its signaling pathway is presented.

Introduction

Conopeptides, a diverse array of peptides found in the venom of cone snails, have emerged as a rich source of novel pharmacological tools and therapeutic leads. Conopressin S, with the amino acid sequence Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH2 (CIIRNCPRG-NH2), features a disulfide bond between the cysteine residues at positions 1 and 6.[1] This structural motif is crucial for its biological activity. The solid-phase peptide synthesis (SPPS) approach, specifically utilizing the Fmoc/tBu strategy, offers an efficient and reliable method for the chemical synthesis of Conopressin S.[5][6] This methodology allows for the stepwise assembly of the peptide chain on a solid support, simplifying purification and enabling high yields of the desired product.

Solid-Phase Synthesis of Conopressin S

The synthesis of Conopressin S is performed on a Rink amide resin to generate the C-terminal amide upon cleavage. The synthesis follows a series of iterative steps involving the deprotection of the Fmoc group from the N-terminus of the growing peptide chain and the subsequent coupling of the next Fmoc-protected amino acid.

Materials and Reagents

Reagent	Supplier	Grade
Rink Amide Resin	Various	Peptide Synthesis
Fmoc-Gly-OH	Various	Peptide Synthesis
Fmoc-Arg(Pbf)-OH	Various	Peptide Synthesis
Fmoc-Pro-OH	Various	Peptide Synthesis
Fmoc-Cys(Trt)-OH	Various	Peptide Synthesis
Fmoc-Asn(Trt)-OH	Various	Peptide Synthesis
Fmoc-Ile-OH	Various	Peptide Synthesis
N,N-Dimethylformamide (DMF)	Various	Peptide Synthesis
Piperidine	Various	ACS Grade
HATU	Various	Peptide Synthesis
N,N-Diisopropylethylamine (DIPEA)	Various	Peptide Synthesis
Dichloromethane (DCM)	Various	ACS Grade
Trifluoroacetic acid (TFA)	Various	ACS Grade
Triisopropylsilane (TIS)	Various	ACS Grade
Dithiothreitol (DTT)	Various	ACS Grade
Diethyl ether	Various	ACS Grade
Acetonitrile (ACN)	Various	HPLC Grade
Dimethyl sulfoxide (DMSO)	Various	ACS Grade

Experimental Protocol

The following dot diagram illustrates the workflow for the solid-phase synthesis of Conopressin S.

Figure 1: Workflow for the solid-phase synthesis of Conopressin S.

1. Resin Preparation and Swelling:

• Start with Rink Amide resin (0.1 mmol scale).

• Swell the resin in DMF for 1 hour in a reaction vessel.

2. Fmoc Solid-Phase Peptide Synthesis Cycle:

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min) to remove the Fmoc protecting group.

• Washing: Wash the resin thoroughly with DMF (5 times) and DCM (3 times) to remove excess reagents.

• Amino Acid Coupling:

  • Pre-activate the Fmoc-protected amino acid (5 equivalents) with HATU (4.9 equivalents) and DIPEA (10 equivalents) in DMF for 5 minutes.

  • Add the activated amino acid solution to the resin and allow it to react for 2 hours at room temperature.

  • Monitor the coupling reaction using a Kaiser test.

• Washing: Wash the resin with DMF (5 times) and DCM (3 times).

• Repeat the deprotection, coupling, and washing steps for each amino acid in the sequence: Gly, Arg(Pbf), Pro, Cys(Trt), Asn(Trt), Arg(Pbf), Ile, Ile, Cys(Trt).

3. Cleavage and Deprotection:

• After the final amino acid coupling and deprotection, wash the peptide-resin with DCM and dry it under vacuum.

• Prepare a cleavage cocktail of TFA/TIS/H2O/DTT (94:2.5:2.5:1 v/v/v/w).

• Treat the dried peptide-resin with the cleavage cocktail for 2-3 hours at room temperature.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude linear peptide by adding cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet under vacuum.

4. Disulfide Bond Formation (Oxidation):

• Dissolve the crude linear peptide in a buffer solution (e.g., 0.1 M ammonium bicarbonate, pH 8.5) at a low concentration (e.g., 0.1 mg/mL).

• Add DMSO to the solution (e.g., 10% v/v) to facilitate oxidation of the thiol groups to form the disulfide bond.

• Stir the solution gently at room temperature and monitor the reaction by mass spectrometry until the linear peptide is consumed.

• Acidify the solution with a small amount of TFA to stop the reaction.

5. Purification:

• Purify the crude cyclized Conopressin S by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

• A typical purification protocol uses a C18 column with a linear gradient of acetonitrile in water, both containing 0.1% TFA.

• Example Gradient: 5-45% Acetonitrile over 40 minutes.

• Collect fractions and analyze them by analytical RP-HPLC and mass spectrometry to identify those containing the pure product.

• Pool the pure fractions and lyophilize to obtain the final product as a white powder.

Quantitative Data

While specific yields can vary depending on the efficiency of each coupling and purification step, the following table provides representative data based on similar peptide syntheses.[7][8]

Step	Parameter	Typical Value
Synthesis Scale	Starting Resin Loading	0.1 mmol
Cleavage	Crude Peptide Yield	70-90%
Cyclization	Conversion Efficiency	>95%
Purification	Final Yield	15-30% (of theoretical)
Purity	Final Product Purity	>98% (by analytical HPLC)

Conopressin S Signaling Pathway

Conopressin S is an analog of the neurohypophysial hormones vasopressin and oxytocin and, as such, exerts its biological effects by binding to vasopressin and oxytocin receptors.[3][9] These receptors are class A G-protein coupled receptors (GPCRs).[10] Conopressin S has been shown to bind with high affinity to the human vasopressin V1b receptor, and with lower affinity to the V1a and oxytocin receptors.[3] The binding of Conopressin S to these receptors initiates a downstream signaling cascade.

The following diagram illustrates the general signaling pathway initiated by Conopressin S binding to its primary target, the V1b receptor.

Figure 2: Signaling pathway of Conopressin S via the V1b receptor.

Upon binding of Conopressin S to the V1b receptor, the receptor undergoes a conformational change, leading to the activation of the heterotrimeric G-protein, Gq. The activated Gαq subunit then stimulates phospholipase C (PLC). PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca²⁺). The increase in cytosolic Ca²⁺, along with DAG, activates protein kinase C (PKC). Activated PKC then phosphorylates various downstream target proteins, leading to a cellular response.

Conclusion

The Fmoc-based solid-phase synthesis protocol described herein provides a robust and efficient method for obtaining high-purity Conopressin S for research purposes. The detailed methodology and representative data offer a valuable resource for researchers in pharmacology and drug development. The elucidation of its signaling pathway through vasopressin/oxytocin receptors underscores its potential as a selective molecular probe to investigate the physiological and pathological roles of these receptors. Further studies on the structure-activity relationship of Conopressin S and its analogs may lead to the development of novel therapeutic agents.

References

• 1. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. qyaobio.com [qyaobio.com]
• 3. uniprot.org [uniprot.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bachem.com [bachem.com]
• 7. CN109748950B - Method for solid-phase synthesis of vasopressin receptor peptide agonist SELEPRESSIN - Google Patents [patents.google.com]
• 8. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 9. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Sequence Verification of Conopressin S by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Conopressin S, a nonapeptide neurotoxin isolated from the venom of the marine cone snail Conus striatus, is a subject of interest in pharmacological research due to its structural similarity to the mammalian hormones vasopressin and oxytocin.[1] Accurate sequence verification is a critical step in ensuring the quality and reliability of synthetic or purified Conopressin S for research and development. This application note provides a detailed protocol for the sequence verification of Conopressin S using mass spectrometry, a powerful analytical technique for peptide and protein characterization. The methods described herein utilize both Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) and Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) to confirm the primary structure of this peptide.

Introduction

Conopressin S is a cyclic nonapeptide with the amino acid sequence Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH2 (CIIRNCPRG-NH2), containing a disulfide bridge between the two cysteine residues.[2] This structural feature, along with its C-terminal amidation, presents unique considerations for mass spectrometric analysis. Mass spectrometry offers high sensitivity and accuracy for determining the molecular weight of the intact peptide and for elucidating its amino acid sequence through fragmentation analysis.[3]

This document outlines the experimental procedures for sample preparation, mass spectrometry analysis, and data interpretation for the unambiguous sequence verification of Conopressin S. The provided protocols are intended to serve as a guide for researchers in academic and industrial settings.

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality mass spectra. The following protocol is recommended for preparing Conopressin S for mass spectrometry analysis.

Materials:

• Conopressin S sample (synthetic or purified)

• Ultrapure water (LC-MS grade)

• Acetonitrile (ACN, LC-MS grade)

• Formic acid (FA, LC-MS grade) or Trifluoroacetic acid (TFA, 0.1%)

• Eppendorf tubes

• Pipettes and tips

Procedure:

• Dissolution: Dissolve the Conopressin S sample in 0.1% formic acid or 0.1% trifluoroacetic acid in ultrapure water to a final concentration of 1 mg/mL.

• Dilution: For analysis, further dilute the stock solution to a working concentration of 1-10 pmol/µL using a solution of 50% acetonitrile in 0.1% formic acid. The optimal concentration may vary depending on the mass spectrometer's sensitivity.

MALDI-TOF Mass Spectrometry for Molecular Weight Determination

MALDI-TOF MS is a rapid and sensitive method for determining the accurate molecular weight of the intact peptide.

Materials:

• Prepared Conopressin S sample

• MALDI matrix solution (e.g., α-cyano-4-hydroxycinnamic acid (CHCA) saturated in 50% ACN/0.1% TFA)

• MALDI target plate

• MALDI-TOF mass spectrometer

Protocol:

• Sample-Matrix Co-crystallization: Mix the diluted Conopressin S sample with the MALDI matrix solution in a 1:1 ratio directly on the MALDI target plate.

• Drying: Allow the mixture to air-dry completely, forming a co-crystal of the sample and matrix.

• Data Acquisition: Acquire the mass spectrum in positive reflectron mode over a mass range appropriate for the expected molecular weight of Conopressin S (approximately 1037 Da). The instrument should be calibrated using a standard peptide mixture.

LC-ESI-MS/MS for Sequence Verification

Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS) is employed for the fragmentation of the peptide to confirm its amino acid sequence.

Materials:

• Prepared Conopressin S sample

• LC-MS system equipped with an ESI source and a tandem mass analyzer (e.g., quadrupole-TOF, ion trap, or Orbitrap)

• C18 reversed-phase LC column

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

Protocol:

• LC Separation: Inject the prepared sample onto the C18 column. Elute the peptide using a gradient of Mobile Phase B. A typical gradient might be 5-60% B over 30 minutes at a flow rate of 200-400 µL/min.

• MS Analysis: The mass spectrometer should be operated in positive ion mode. Acquire full scan MS spectra to detect the precursor ion of Conopressin S.

• MS/MS Fragmentation: Select the most abundant charge state of the Conopressin S precursor ion for collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD). Acquire the product ion spectra (MS/MS). The fragmentation energy should be optimized to produce a rich series of b- and y-type fragment ions.

Data Presentation

The sequence of Conopressin S is CIIRNCPRG-NH2. The theoretical monoisotopic mass of the neutral peptide is 1036.55 Da. The table below summarizes the theoretical monoisotopic masses of the expected singly charged b and y fragment ions. These values can be compared with the experimental data obtained from the MS/MS spectrum to verify the sequence.

Cleavage Site	Amino Acid	b-ion (m/z)	y-ion (m/z)
1	C	104.02	1037.55
2	I	217.10	934.53
3	I	330.19	821.44
4	R	486.30	708.36
5	N	600.34	552.25
6	C	703.38	438.21
7	P	800.43	335.17
8	R	956.54	238.12
9	G-NH2	1013.56	82.07

Note: Masses are calculated for singly charged ions ([M+H]+). The disulfide bond between Cys1 and Cys6 will result in more complex fragmentation patterns. The presence of proline can also lead to preferential cleavage at its N-terminal side.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the mass spectrometry-based sequence verification of Conopressin S.

Caption: Overall workflow from sample preparation to final sequence verification report.

Conopressin S Fragmentation

The diagram below illustrates the principle of peptide fragmentation, showing the generation of b and y ions from the Conopressin S backbone.

Caption: Generation of b (red) and y (green) fragment ions from the peptide backbone.

Conclusion

Mass spectrometry is an indispensable tool for the primary structure verification of peptides like Conopressin S. The combination of MALDI-TOF for accurate mass determination and LC-ESI-MS/MS for sequence-confirming fragmentation provides a comprehensive and reliable analytical workflow. The protocols and data presented in this application note serve as a robust starting point for researchers to confidently verify the sequence of Conopressin S, ensuring the integrity of their scientific investigations and drug development efforts.

References

• 1. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. uab.edu [uab.edu]

Application Notes and Protocols: NMR Spectroscopy for 3D Structure Determination of Conopressin S

Introduction

Conopressin S is a nonapeptide of the vasopressin/oxytocin superfamily, originally isolated from the venom of the marine cone snail Conus striatus.[1][2] Its primary sequence is Cys¹-Ile²-Ile³-Arg⁴-Asn⁵-Cys⁶-Pro⁷-Arg⁸-Gly⁹-NH₂ (CIIRNCPRG-NH₂), with a disulfide bond between the Cys¹ and Cys⁶ residues forming a cyclic core.[1][3] As a ligand for vasopressin and oxytocin G-protein coupled receptors, understanding its three-dimensional structure is critical for elucidating its structure-activity relationships, designing more selective receptor ligands, and developing potential therapeutic agents.[1][4]

Part 1: Application Note - Overview of the Method

The determination of the 3D structure of a peptide like Conopressin S in solution via NMR spectroscopy is a multi-step process that yields an ensemble of structures consistent with experimentally derived geometric constraints. The process begins with preparing a pure, stable peptide sample, followed by the acquisition of a suite of multidimensional NMR spectra. These spectra are used to assign the chemical shifts of all protons and directly attached carbons/nitrogens. The key experiment for structure determination is the Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY), which identifies protons that are close in space (<5 Å), regardless of their position in the primary sequence.[3][6] These NOE correlations are translated into distance restraints. Additional constraints, such as dihedral angles, can be derived from scalar coupling constants. Finally, this collection of experimental restraints is used in molecular dynamics and simulated annealing calculations to generate a family of 3D structures that satisfy the data.[3]

Caption: High-level workflow for 3D structure determination of Conopressin S by NMR.

Part 2: Detailed Experimental Protocols

Protocol 2.1: Sample Preparation

• Peptide Synthesis and Purification:

  • Synthesize the Conopressin S peptide (CIIRNCPRG-NH₂) using standard Fmoc solid-phase peptide synthesis on a Rink amide resin.[7]

  • After cleavage from the resin and deprotection, purify the linear peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Induce the disulfide bond formation between Cys¹ and Cys⁶ through air oxidation in a suitable buffer (e.g., ammonium bicarbonate) at a peptide concentration of <0.5 mg/mL to favor intramolecular cyclization.

  • Purify the final cyclized peptide by RP-HPLC to >95% purity, as confirmed by analytical HPLC and mass spectrometry.

• NMR Sample Preparation:

  • Lyophilize the purified peptide.

  • Dissolve the lyophilized powder in a 90% H₂O / 10% D₂O solution to a final concentration of approximately 0.5-1.0 mM.[5] The D₂O provides the deuterium lock signal for the NMR spectrometer.

  • Adjust the pH of the sample to a range of 4.5-5.5 using dilute HCl or NaOH. This range minimizes the exchange rate of amide protons with the solvent, which is critical for observing these key signals.[8]

  • Transfer approximately 500-600 µL of the final solution into a clean, high-quality NMR tube.

Protocol 2.2: NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a cryogenically cooled probe for optimal sensitivity and resolution.[5]

Caption: Suite of 2D NMR experiments for acquiring structural data for Conopressin S.

Typical NMR Experiments and Parameters:

Experiment	Purpose	Typical Parameters
1D ¹H	Assess sample quality, purity, and signal dispersion.	12-16 ppm spectral width; 1-2 s relaxation delay.
2D ¹H-¹H TOCSY	Identify proton spin systems for each amino acid residue.	Mixing time: 80 ms; Spectral width: 12 ppm in both dimensions.[5]
2D ¹H-¹H NOESY/ROESY	Identify through-space correlations (protons <5Å apart) for distance restraints.	Mixing time: 200-250 ms; Spectral width: 12 ppm in both dimensions.[5]
2D ¹H-¹H DQF-COSY	Correlate J-coupled protons; helps in assignment and measuring ³J(HN,Hα) coupling constants for dihedral angle restraints.	Spectral width: 12 ppm in both dimensions.
2D ¹H-¹³C HSQC	Correlate protons with their directly attached ¹³C atoms (at natural abundance).	¹³C spectral width: ~80-100 ppm; ¹H spectral width: 12 ppm.

Protocol 2.3: Data Processing and Resonance Assignment

• Processing: Process the raw NMR data (Free Induction Decays) using software like TopSpin or NMRPipe. This involves Fourier transformation, phase correction, and baseline correction.[9]

• Assignment:

  • Use software like CCPNmr Analysis or CARA for spectral analysis.

  • Identify the unique amino acid spin systems in the TOCSY spectrum (e.g., Gly, Ile, Pro have distinct patterns).

  • Use the NOESY/ROESY spectrum to link these spin systems sequentially. Look for characteristic dαN(i, i+1), dNN(i, i+1), and dβN(i, i+1) NOE connectivities along the peptide backbone.

  • Assign side-chain resonances using the TOCSY and NOESY spectra.

  • Assign ¹³C resonances using the ¹H-¹³C HSQC spectrum based on the already-determined proton assignments.

Protocol 2.4: Structure Calculation and Refinement

Caption: Workflow for calculating and validating the 3D structure from NMR data.

• Constraint Extraction:

  • Distance Restraints: Integrate the cross-peaks in the NOESY spectrum. Classify them as strong (1.8-2.5 Å), medium (1.8-3.5 Å), or weak (1.8-5.0 Å) based on their volume, which corresponds to upper distance limits.[3]

  • Dihedral Angle Restraints: Measure the ³J(HN,Hα) coupling constants from a high-resolution 1D ¹H or 2D DQF-COSY spectrum. Use the Karplus equation to convert these values into constraints on the backbone phi (φ) angle.

• Structure Calculation:

  • Use a structure calculation program like CYANA or XPLOR-NIH.

  • Input the amino acid sequence, distance restraints, and dihedral angle restraints.

  • The software uses a simulated annealing algorithm to generate an ensemble of structures (typically 20-50) that best fit the experimental constraints.

• Refinement and Validation:

  • Select the lowest energy structures from the ensemble that have no or minimal restraint violations.

  • Analyze the quality of the final structures using tools like PROCHECK-NMR to generate a Ramachandran plot, which assesses the stereochemical quality of the backbone dihedral angles.[3]

  • Calculate the root-mean-square deviation (RMSD) across the backbone atoms of the ensemble to evaluate the precision of the structure.

Part 3: Data Presentation

Quantitative data should be summarized in clear, well-organized tables. The following are templates for the essential data tables required for a complete structural study of Conopressin S.

Table 1: Template for ¹H and ¹³C Chemical Shift Assignments for Conopressin S (in H₂O/D₂O, pH 5.0, 298 K) Chemical shifts (δ) are reported in parts per million (ppm).

Residue	HN	Hα	Hβ	Other Protons (γ, δ, ε)	Cα	Cβ	Other Carbons
Cys¹	-
Ile²	γ-CH₃: , γ-CH₂: , δ-CH₃:
Ile³	γ-CH₃: , γ-CH₂: , δ-CH₃:
Arg⁴	γ-CH₂: , δ-CH₂: , Hε:
Asn⁵	δ-NH₂:
Cys⁶
Pro⁷	-	γ-CH₂: , δ-CH₂:
Arg⁸	γ-CH₂: , δ-CH₂: , Hε:
Gly⁹	-	-

Table 2: Template for Key NOE-Derived Inter-proton Distance Restraints

Proton 1	Proton 2	NOE Intensity	Upper Distance Bound (Å)	Type of Connectivity
Ile³ Hα	Arg⁴ HN	Strong	2.5	Sequential dαN(i, i+1)
Arg⁴ HN	Asn⁵ HN	Medium	3.5	Sequential dNN(i, i+1)
Ile² Hβ	Arg⁸ Hδ	Weak	5.0	Long-range side chain
Cys¹ Hβ	Cys⁶ Hβ	Medium	3.5	Disulfide bridge proximity
Pro⁷ Hδ	Cys⁶ Hα	Strong	2.5	Confirms trans-proline

Table 3: Template for Dihedral Angle Restraints

Residue	³J(HN,Hα) (Hz)	Derived φ Angle Constraint (°)
Ile²
Ile³
Arg⁴
Asn⁵
Cys⁶
Arg⁸
Gly⁹

Table 4: Template for Structural Statistics of the Final Ensemble (20 lowest energy structures)

Parameter	Value
NOE Distance Restraints
Total
Intra-residue
Sequential (|i-j|=1)
Medium-range (1<|i-j|≤4)
Long-range (|i-j|>4)
Dihedral Angle Restraints
RMSD from mean structure (Å)
Backbone atoms (residues 1-9)
Heavy atoms (residues 1-9)
Ramachandran Plot Statistics (%)
Most favored regions
Additionally allowed regions
Generously allowed regions
Disallowed regions

References

• 1. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A vasopressin/oxytocin-related conopeptide with γ-carboxyglutamate at position 8 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, pharmacological and structural characterization of novel conopressins from Conus miliaris [researchonline.jcu.edu.au]
• 5. Nuclear Magnetic Resonance seq (NMRseq): A New Approach to Peptide Sequence Tags - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.uzh.ch [chem.uzh.ch]
• 7. rsc.org [rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. Conformations of Macrocyclic Peptides Sampled by Nuclear Magnetic Resonance: Models for Cell-Permeability - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of Conopressin S in Murine Behavioral Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conopressin S is a nonapeptide originally isolated from the venom of the marine cone snail, Conus striatus. It shares significant structural homology with the mammalian neuropeptides oxytocin and vasopressin, which are known to play crucial roles in regulating social behaviors and anxiety.[1][2] Conopressin S and its analogs have been shown to interact with oxytocin and vasopressin receptors, which are G-protein coupled receptors (GPCRs), suggesting its potential to modulate similar behavioral paradigms in mammals.[3][4] In vivo administration of conopressins in mice has been observed to elicit specific behaviors such as grooming and scratching.[1][5] These application notes provide detailed protocols for the in vivo administration of Conopressin S in mice and for conducting relevant behavioral assays to assess its effects on anxiety and social interaction.

Data Presentation

The following table summarizes quantitative data from a behavioral study in Swiss Webster mice following intracranial administration of conopressin peptides structurally related to Conopressin S. This data provides a reference for expected behavioral outcomes.

Peptide	Dose	Total Distance Traveled (cm)	Grooming and Scratching Time (min)
Tr-Mo976	1 nmol	4500 ± 300	15 ± 2
3 nmol	4800 ± 400	25 ± 3
Tr-Mo977	1 nmol	3000 ± 250	5 ± 1
3 nmol	2500 ± 200	3 ± 0.5
Vehicle	-	4000 ± 350	2 ± 0.5

Data adapted from a study on truncated conopressins, which are structurally similar to Conopressin S.[5] Values are presented as mean ± SEM.

Signaling Pathway

Conopressin S is known to interact with vasopressin and oxytocin receptors, which are G-protein coupled receptors. The binding of Conopressin S to these receptors can initiate downstream signaling cascades. The primary pathways involve the activation of Gq proteins, leading to the stimulation of Phospholipase C (PLC) and the subsequent production of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates Protein Kinase C (PKC). Another potential pathway involves the coupling to Gs proteins, which activate adenylyl cyclase, leading to an increase in cyclic AMP (cAMP) and activation of Protein Kinase A (PKA).

Caption: Conopressin S signaling pathways.

Experimental Protocols

A comprehensive in vivo study of Conopressin S involves intracerebroventricular (ICV) administration followed by a battery of behavioral tests.

Experimental Workflow

The following diagram outlines the general experimental workflow for assessing the behavioral effects of Conopressin S in mice.

Caption: Experimental workflow diagram.

Detailed Methodologies

1. Intracerebroventricular (ICV) Cannula Implantation

This protocol describes the surgical implantation of a guide cannula for subsequent ICV injections.

• Animals: Adult male C57BL/6J mice (8-10 weeks old) are commonly used. House animals individually after surgery.

• Anesthesia: Anesthetize the mouse with isoflurane (5% for induction, 1-2% for maintenance) or an intraperitoneal injection of a ketamine/xylazine cocktail.

• Stereotaxic Surgery:

  • Secure the anesthetized mouse in a stereotaxic frame.

  • Apply eye lubricant to prevent corneal drying.

  • Shave the scalp and sterilize the area with povidone-iodine and 70% ethanol.

  • Make a midline incision to expose the skull.

  • Using a dental drill, create a small burr hole over the target coordinates for the lateral ventricle (e.g., relative to bregma: -0.2 mm anteroposterior, ±1.0 mm mediolateral, -2.5 mm dorsoventral).

  • Implant a sterile guide cannula (e.g., 26-gauge) to the target depth.

  • Secure the cannula to the skull using dental cement.

  • Insert a dummy cannula to keep the guide cannula patent.

  • Suture the scalp incision.

• Post-operative Care: Administer post-operative analgesics as recommended by your institution's animal care committee. Allow the mice to recover for at least one week before behavioral testing.

2. In Vivo Administration of Conopressin S

• Preparation of Conopressin S: Dissolve lyophilized Conopressin S in sterile artificial cerebrospinal fluid (aCSF) or saline to the desired concentration. Prepare fresh on the day of the experiment.

• ICV Injection:

  • Gently restrain the mouse.

  • Remove the dummy cannula from the guide cannula.

  • Insert a 33-gauge injection cannula connected to a Hamilton syringe via PE50 tubing. The injection cannula should extend slightly beyond the tip of the guide cannula.

  • Infuse a small volume (e.g., 0.5-1.0 µL) of Conopressin S solution or vehicle over a period of 1-2 minutes to minimize intracranial pressure changes.

  • Leave the injection cannula in place for an additional minute to allow for diffusion and prevent backflow.

  • Replace the dummy cannula.

  • Return the mouse to its home cage.

3. Behavioral Assays

Behavioral testing should be conducted approximately 30 minutes after ICV injection.

a. Elevated Plus Maze (EPM) for Anxiety-Like Behavior

The EPM test is based on the conflict between a mouse's natural tendency to explore a novel environment and its aversion to open, elevated spaces.[3][6]

• Apparatus: A plus-shaped maze with two open arms and two closed arms, elevated from the floor.

• Procedure:

  • Place the mouse in the center of the maze, facing an open arm.

  • Allow the mouse to explore the maze for 5 minutes.

  • Record the session using a video camera positioned above the maze.

• Parameters Measured:

  • Time spent in the open arms.

  • Time spent in the closed arms.

  • Number of entries into the open arms.

  • Number of entries into the closed arms.

  • Total distance traveled.

• Interpretation: An increase in the time spent and the number of entries into the open arms is indicative of an anxiolytic-like effect.

b. Social Interaction Test

This test assesses the sociability of a mouse by measuring the amount of time it spends interacting with a novel conspecific.

• Apparatus: A standard mouse cage or a three-chambered apparatus.

• Procedure (Two-Trial Test):

  • Habituation (Trial 1): Place the experimental mouse in the apparatus and allow it to explore freely for 5-10 minutes.

  • Social Interaction (Trial 2): Introduce a novel, age- and sex-matched "stranger" mouse into the apparatus.

  • Record the interaction for 10 minutes.

• Parameters Measured:

  • Time spent in active social investigation (e.g., sniffing the head, body, and anogenital regions of the stranger mouse).

  • Frequency of social behaviors (e.g., following, grooming).

  • Latency to the first social interaction.

• Interpretation: An increase in the duration and frequency of social interactions suggests a pro-social or anxiolytic-like effect. Conversely, a decrease may indicate increased anxiety or social withdrawal.

Conclusion

The protocols outlined in these application notes provide a framework for investigating the in vivo effects of Conopressin S on behavior in mice. The structural similarity of Conopressin S to vasopressin and oxytocin, coupled with its interaction with their receptors, makes it a compelling candidate for modulating complex behaviors. Rigorous adherence to these standardized protocols will facilitate the generation of reliable and reproducible data, contributing to a better understanding of the neuropharmacological profile of this intriguing peptide and its potential for therapeutic development.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acute Prosocial Effects of Oxytocin and Vasopressin When Given Alone or in Combination with 3,4-Methylenedioxymethamphetamine in Rats: Involvement of the V1A Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Effect of apparatus characteristics on anxiety-like behavior in young adult and old mice of both sexes assessed by the elevated plus maze assay [frontiersin.org]

Application Notes and Protocols: Receptor Binding Affinity Assays for Conopressin S

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conopressin S, a peptide toxin isolated from the venom of the marine cone snail Conus striatus, is a member of the vasopressin/oxytocin superfamily of neuropeptides.[1][2] Its structural similarity to endogenous mammalian hormones, arginine vasopressin (AVP) and oxytocin (OT), allows it to interact with their respective G protein-coupled receptors (GPCRs): the vasopressin receptors (V1a, V1b, V2) and the oxytocin receptor (OTR).[1][3][4] This interaction makes Conopressin S and its analogues valuable research tools for probing the pharmacology of these receptors and potential starting points for the development of novel therapeutics targeting a range of physiological processes, including cardiovascular regulation, social behavior, and water homeostasis.[4][5]

These application notes provide detailed protocols for determining the receptor binding affinity of Conopressin S to the V1a, V1b, V2, and oxytocin receptors. The described methodologies include the "gold standard" radioligand binding assay, as well as non-radioactive alternatives such as fluorescence polarization and surface plasmon resonance.

Signaling Pathway of Vasopressin/Oxytocin Receptors

Vasopressin and oxytocin receptors are class A GPCRs that, upon agonist binding, undergo a conformational change. This change facilitates the activation of intracellular heterotrimeric G proteins. The V1a, V1b, and OT receptors primarily couple to Gq/11, activating phospholipase C (PLC), which leads to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers mobilize intracellular calcium and activate protein kinase C (PKC), respectively. The V2 receptor, on the other hand, predominantly couples to Gs, activating adenylyl cyclase to produce cyclic AMP (cAMP), which in turn activates protein kinase A (PKA).

Caption: Signaling pathways of vasopressin and oxytocin receptors.

Quantitative Data: Binding Affinities of Conopressins

The binding affinities of Conopressin S and related conopressins for human vasopressin and oxytocin receptors are summarized below. The data is presented as Ki (nM), which represents the inhibition constant for a ligand in a competition binding assay. A lower Ki value indicates a higher binding affinity.

Peptide	Receptor	Ki (nM)	Reference
Conopressin S	hOTR	175	[6]
hV1aR	827	[6]
hV1bR	No data
hV2R	>10,000	[6]
Conopressin T	hOTR	290	[6]
hV1aR	296	[6]
hV1bR	>10,000	[6]
hV2R	>10,000	[6]
L7P-Con-T	hOTR	132	[6]
hV1aR	37	[6]
hV1bR	>10,000	[6]
hV2R	1,800	[6]
Oxytocin	hOTR	4.57	[4]
hV1aR	495.2	[7]
Vasopressin	hOTR	8.86	[4]
hV1aR	4.70	[7]

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol is considered the gold standard for determining the affinity of a test compound for a receptor.[8] It measures the ability of an unlabeled ligand (Conopressin S) to compete with a radiolabeled ligand for binding to the receptor.

Workflow for Competitive Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Materials:

• Receptor Source: Membrane preparations from cell lines (e.g., CHO or HEK293) stably expressing the human receptor of interest (V1aR, V1bR, V2R, or OTR).

• Radioligand: A high-affinity radiolabeled ligand for the target receptor (e.g., [³H]Arginine Vasopressin for V1a, V1b, and V2 receptors; [³H]Oxytocin for the OTR).

• Test Compound: Conopressin S, dissolved in an appropriate buffer.

• Non-specific Binding Control: A high concentration of a known, unlabeled ligand for the target receptor (e.g., unlabeled AVP or OT).

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4.

• Wash Buffer: Cold assay buffer.

• Filtration Plate: 96-well glass fiber filter plate (e.g., GF/C).

• Scintillation Cocktail.

• Apparatus: 96-well plate harvester, liquid scintillation counter.

Procedure:

• Membrane Preparation: Thaw the receptor membrane preparation on ice and resuspend in assay buffer to the desired concentration (typically 5-20 µg protein per well).[9]

• Assay Setup: In a 96-well plate, add the following to each well for a final volume of 250 µL:[9]

  • 50 µL of assay buffer (for total binding) OR 50 µL of non-specific binding control OR 50 µL of varying concentrations of Conopressin S.

  • 50 µL of radioligand at a concentration near its Kd value.

  • 150 µL of the diluted membrane preparation.

• Incubation: Incubate the plate for 60-90 minutes at 30°C with gentle agitation to allow the binding to reach equilibrium.[9]

• Filtration: Terminate the incubation by rapid vacuum filtration through the glass fiber filter plate using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.[8]

• Washing: Wash the filters three times with 300 µL of ice-cold wash buffer to minimize non-specific binding.

• Drying and Counting: Dry the filter plate at 50°C for 30 minutes. Add scintillation cocktail to each well and count the radioactivity using a liquid scintillation counter.[9]

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of Conopressin S.

  • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value (the concentration of Conopressin S that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Fluorescence Polarization (FP) Assay

FP assays are a homogeneous, non-radioactive alternative for measuring binding events in real-time.[10][11] The principle is based on the change in the rotational speed of a fluorescently labeled ligand (tracer) upon binding to a larger molecule (the receptor).

Materials:

• Receptor Source: Purified receptor or membrane preparations with a high receptor density.

• Fluorescent Tracer: A fluorescently labeled version of a known ligand for the target receptor (e.g., BODIPY-TMR labeled AVP).

• Test Compound: Unlabeled Conopressin S.

• Assay Buffer: As described in Protocol 1, optimized for low background fluorescence.

• Microplates: Low-binding, black 384-well microplates.

• Apparatus: A microplate reader capable of measuring fluorescence polarization.

Procedure:

• Tracer Concentration Optimization: Determine the optimal concentration of the fluorescent tracer that gives a stable and robust fluorescence signal with minimal background.[12]

• Receptor Titration: Perform a saturation binding experiment by adding increasing concentrations of the receptor to a fixed concentration of the fluorescent tracer to determine the receptor concentration that yields a significant polarization window.

• Competition Assay Setup: In a 384-well plate, add:

  • A fixed concentration of the fluorescent tracer.

  • Varying concentrations of unlabeled Conopressin S.

  • A fixed concentration of the receptor.

• Incubation: Incubate the plate at room temperature for a predetermined time to reach equilibrium, protecting it from light.

• Measurement: Measure the fluorescence polarization (in millipolarization units, mP) using a plate reader.

• Data Analysis:

  • Plot the change in mP against the log concentration of Conopressin S.

  • Fit the data to a competitive binding model to determine the IC50 value.

  • Calculate the Ki value as described in Protocol 1.

Protocol 3: Surface Plasmon Resonance (SPR) Analysis

SPR is a label-free technique that allows for the real-time monitoring of binding kinetics (association and dissociation rates) and affinity.[13][14] One interactant (the receptor) is immobilized on a sensor chip, and the other (Conopressin S) is flowed over the surface.

Workflow for SPR Data Analysis

Caption: Logical flow for SPR data analysis.

Materials:

• Receptor Source: Purified, solubilized receptor.

• Analyte: Conopressin S, dissolved in running buffer.

• SPR Instrument: e.g., a Biacore system.

• Sensor Chip: A chip suitable for protein immobilization (e.g., CM5).

• Immobilization Chemistry: Amine coupling kit (EDC, NHS).

• Running Buffer: A buffer such as HBS-EP+ (HEPES buffered saline with EDTA and surfactant P20).

Procedure:

• Receptor Immobilization: Immobilize the purified receptor onto the sensor chip surface using a standard method like amine coupling.

• Assay Setup: Equilibrate the system with running buffer.

• Analyte Injection: Inject a series of concentrations of Conopressin S over the immobilized receptor surface for a set amount of time (association phase), followed by a flow of running buffer (dissociation phase).

• Regeneration: If necessary, inject a regeneration solution to remove any remaining bound analyte from the receptor surface.

• Data Collection: The binding is monitored in real-time as a change in resonance units (RU) and displayed as a sensorgram.[15]

• Data Analysis:

  • Subtract the response from a reference flow cell to correct for bulk refractive index changes.

  • Fit the association and dissociation curves from the sensorgrams for each concentration of Conopressin S to a suitable binding model (e.g., 1:1 Langmuir binding).

  • This analysis will yield the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD), where KD = kd/ka.

Conclusion

The selection of a specific binding assay will depend on the available resources, the desired throughput, and the specific questions being addressed. Radioligand binding assays remain a robust and sensitive method for determining affinity. Fluorescence-based assays offer a non-radioactive, high-throughput alternative, while SPR provides detailed kinetic information in addition to affinity measurements. These protocols provide a comprehensive framework for characterizing the interaction of Conopressin S with vasopressin and oxytocin receptors, facilitating further research into its pharmacological profile and therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oxytocin and Vasopressin Agonists and Antagonists as Research Tools and Potential Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 7. Binding affinities of oxytocin, vasopressin, and Manning Compound at oxytocin and V1a receptors in male Syrian hamster brains - PMC [pmc.ncbi.nlm.nih.gov]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Use of fluorescence polarization detection for the measurement of fluopeptidetm binding to G protein-coupled receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. High-Throughput Fluorescence Polarization Assay to Identify Ligands Using Purified G Protein-Coupled Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Establishing and optimizing a fluorescence polarization assay [moleculardevices.com]
• 13. A surface plasmon resonance-based method for monitoring interactions between G protein-coupled receptors and interacting proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Using Surface Plasmon Resonance to Study SH2 Domain-Peptide Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. publ.iss.it [publ.iss.it]

Application Notes and Protocols for Calcium Imaging Assays to Measure Conopressin S-Induced Cellular Response

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conopressin S is a nonapeptide belonging to the vasopressin/oxytocin superfamily of neuropeptides, originally isolated from the venom of the marine cone snail, Conus striatus.[1][2] Like its mammalian counterparts, vasopressin and oxytocin, Conopressin S exerts its biological effects through interaction with G-protein coupled receptors (GPCRs).[3][4] Specifically, conopressins are known to target vasopressin and oxytocin receptors, which are predominantly coupled to the Gαq signaling pathway.[5][6] Activation of these receptors by an agonist such as Conopressin S leads to the activation of phospholipase C (PLC), subsequent production of inositol trisphosphate (IP3), and the release of calcium (Ca2+) from intracellular stores, resulting in a transient increase in cytosolic calcium concentration.[6][7][8]

This application note provides a detailed protocol for measuring the Conopressin S-induced cellular response using a fluorescent calcium imaging assay. The described methodology allows for the quantification of receptor activation and the determination of the ligand's potency, typically expressed as the half-maximal effective concentration (EC50).

Signaling Pathway of Conopressin S-Induced Calcium Mobilization

Conopressin S binds to and activates Gq-coupled vasopressin/oxytocin receptors on the cell surface. This initiates a signaling cascade that results in an increase in intracellular calcium levels. The key steps are outlined in the diagram below.

Caption: Conopressin S signaling pathway leading to intracellular calcium release.

Experimental Protocol: Fluo-4 Calcium Mobilization Assay

This protocol describes the use of the fluorescent calcium indicator Fluo-4 AM to measure intracellular calcium changes in response to Conopressin S stimulation in a 96-well plate format suitable for high-throughput screening.

Materials and Reagents:

• Cells: Human Embryonic Kidney (HEK293) cells or Chinese Hamster Ovary (CHO) cells stably or transiently expressing the vasopressin or oxytocin receptor of interest.

• Conopressin S: Lyophilized powder, to be reconstituted in an appropriate solvent (e.g., sterile water or DMSO) to create a stock solution.

• Fluo-4 AM: (e.g., from Thermo Fisher Scientific or Hello Bio).[9]

• Pluronic F-127: (20% w/v in DMSO).

• Probenecid: (optional, to prevent dye leakage from cells).[9]

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES, pH 7.4.

• Cell Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) or other appropriate medium, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Black-walled, clear-bottom 96-well microplates.

• Fluorescence plate reader with kinetic reading capabilities and appropriate filters for Fluo-4 (Excitation ~490 nm, Emission ~525 nm).

Experimental Workflow:

Caption: Workflow for the Conopressin S calcium mobilization assay.

Detailed Procedure:

• Cell Seeding:

  • The day before the assay, seed the cells into a black-walled, clear-bottom 96-well plate at a density of 40,000 to 80,000 cells per well in 100 µL of complete culture medium.[10]

  • Incubate the plate overnight at 37°C in a 5% CO2 humidified incubator to allow for cell attachment and formation of a near-confluent monolayer.

• Preparation of Fluo-4 AM Loading Solution:

  • Prepare a 1 mM stock solution of Fluo-4 AM in high-quality, anhydrous DMSO.

  • On the day of the experiment, prepare the Fluo-4 AM loading solution. For a final concentration of 4 µM Fluo-4 AM, dilute the 1 mM stock solution in Assay Buffer.

  • To aid in dye solubilization, add Pluronic F-127 to the loading solution for a final concentration of 0.02-0.04%.

  • If using cells known to actively transport the dye out (e.g., CHO), add probenecid to the loading solution at a final concentration of 2.5 mM.[11]

• Dye Loading:

  • Remove the culture medium from the wells and wash once with 100 µL of Assay Buffer.

  • Add 100 µL of the Fluo-4 AM loading solution to each well.[10][12]

  • Incubate the plate for 60 minutes at 37°C in the dark.[9]

  • Following incubation, remove the loading solution and wash the cells twice with 100 µL of Assay Buffer.

  • Add 100 µL of Assay Buffer (with probenecid if used previously) to each well and incubate at room temperature for 30 minutes in the dark to allow for complete de-esterification of the Fluo-4 AM.

• Preparation of Conopressin S Dilutions:

  • Prepare a serial dilution of Conopressin S in Assay Buffer in a separate 96-well plate. It is recommended to prepare these solutions at 2x the final desired concentration. A typical concentration range to test for EC50 determination would be from 1 pM to 10 µM.

• Measurement of Calcium Flux:

  • Set the fluorescence plate reader to record kinetic fluorescence measurements (Excitation: ~490 nm, Emission: ~525 nm). Set the instrument to record a baseline fluorescence for 10-20 seconds before the addition of the compound.

  • Program the instrument to add 100 µL of the Conopressin S dilutions (from step 4) to the corresponding wells of the cell plate.

  • Continue recording the fluorescence signal for at least 60-180 seconds after compound addition to capture the peak response and subsequent decay.

• Data Analysis:

  • For each well, subtract the baseline fluorescence from the peak fluorescence intensity to determine the response magnitude.

  • Plot the fluorescence response against the logarithm of the Conopressin S concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC50 value, which represents the concentration of Conopressin S that elicits 50% of the maximal response.[13]

Data Presentation

Compound	Receptor	Assay Type	Potency (nM)	Reference
Conopressin-S	hV1aR	Binding (Ki)	827	[4]
hV1bR	Binding (Ki)	8.3	[4]
hOTR	Binding (Ki)	175	[4]
Conopressin-G	hV1aR	Functional (EC50)	52	[5]
hV1bR	Functional (EC50)	123	[5]
hV2R	Functional (EC50)	300	[5]
Oxytocin	hOTR	Functional (EC50)	8	[14]

Note: The functional assays for Conopressin-G were conducted using a FLIPR assay, which measures intracellular calcium.[5] The data for Conopressin-S represents binding affinity (Ki) and not functional potency (EC50) from a calcium flux assay.

Conclusion

The calcium imaging assay using fluorescent indicators like Fluo-4 AM is a robust and sensitive method for characterizing the cellular response to Conopressin S. This application note provides a comprehensive protocol that can be adapted for various research and drug discovery applications, enabling the quantitative assessment of Conopressin S activity at its target receptors. The provided signaling pathway and experimental workflow diagrams offer a clear visual guide for understanding and implementing these assays.

References

• 1. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. qyaobio.com [qyaobio.com]
• 4. Exploring bioactive peptides from natural sources for oxytocin and vasopressin drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Complementary Role of Oxytocin and Vasopressin in Cardiovascular Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Vasopressin and oxytocin receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 9. hellobio.com [hellobio.com]
• 10. content.abcam.com [content.abcam.com]
• 11. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. abcam.com [abcam.com]
• 13. Development of a High-Throughput Calcium Mobilization Assay for CCR6 Receptor Coupled to Hydrolase Activity Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 14. eurofinsdiscovery.com [eurofinsdiscovery.com]

Application Notes and Protocols for Electrophysiological Recording of Neuronal Response to Conopressin S

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conopressin S is a nonapeptide belonging to the vasopressin/oxytocin superfamily of neuropeptides, originally isolated from the venom of the marine cone snail, Conus striatus.[1][2] Like its mammalian counterparts, Conopressin S exerts its effects through G-protein coupled receptors (GPCRs), modulating neuronal excitability and firing patterns.[1] These application notes provide a comprehensive overview and detailed protocols for studying the electrophysiological effects of Conopressin S on neurons, a critical aspect for understanding its mechanism of action and potential therapeutic applications.

Data Presentation

The application of Lys-conopressin, a cognate of Conopressin S, to molluscan neurons elicits two distinct persistent inward currents: a high-voltage-activated current (I_HVA) and a low-voltage-activated current (I_LVA).[3] The key electrophysiological parameters of these currents are summarized in the table below.

Parameter	High-Voltage-Activated Current (I_HVA)	Low-Voltage-Activated Current (I_LVA)	Reference
Activation Voltage	> -40 mV	-90 mV to +10 mV	[3]
EC50	7.7 x 10⁻⁸ M	2.2 x 10⁻⁷ M	[3]
Desensitization Time Constant	Little to no desensitization	80 ± 28 s	[3]
Washout Time Constant	159 ± 63 s	36 ± 13 s	[3]
Primary Charge Carrier	Na⁺	Na⁺	[3]

Signaling Pathway

Conopressin S binds to a G-protein coupled receptor, initiating a signaling cascade that leads to the modulation of ion channels and neuronal activity. The high-voltage-activated current (I_HVA) is understood to be mediated through the activation of the Phospholipase C (PLC) and Protein Kinase C (PKC) pathway.

Caption: Conopressin S signaling pathway via Gq-PLC-PKC.

Experimental Protocols

Preparation of Neurons

The following protocol is a general guideline for the preparation of molluscan neurons for electrophysiological recording.

• Dissection: Isolate the desired ganglion (e.g., cerebral ganglion of Lymnaea stagnalis) in a chilled saline solution.

• Enzymatic Treatment: Treat the ganglion with a protease solution (e.g., trypsin) to soften the connective tissue.

• Mechanical Dissociation: Gently wash the ganglion in saline and mechanically dissociate individual neurons using fire-polished Pasteur pipettes of decreasing tip diameter.

• Plating: Plate the isolated neurons onto a suitable substrate (e.g., poly-L-lysine coated glass coverslips) in a recording chamber.

• Incubation: Allow the neurons to adhere to the substrate for at least one hour before recording.

Whole-Cell Patch-Clamp Recording

This protocol outlines the steps for whole-cell patch-clamp recording to measure the effects of Conopressin S on neuronal currents.

Solutions:

• External Solution (Artificial Seawater/Saline): Composition should be appropriate for the specific neuronal preparation. A typical solution for marine invertebrates may contain (in mM): 460 NaCl, 10 KCl, 11 CaCl₂, 55 MgCl₂, 10 HEPES, pH adjusted to 7.6.

• Internal Solution (Pipette Solution): A standard internal solution may contain (in mM): 120 K-gluconate, 10 KCl, 1 MgCl₂, 0.1 CaCl₂, 1 EGTA, 10 HEPES, 2 Mg-ATP, 0.1 Na-GTP, pH adjusted to 7.2.

Procedure:

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Establish Gigaseal: Approach a neuron with the recording pipette under positive pressure. Upon contact with the cell membrane, release the positive pressure to form a high-resistance seal (>1 GΩ).

• Whole-Cell Configuration: Apply gentle suction to rupture the membrane patch under the pipette tip to achieve the whole-cell configuration.

• Baseline Recording: In voltage-clamp mode, hold the neuron at a potential of -60 mV and record baseline currents.

• Conopressin S Application: Perfuse the recording chamber with the external solution containing the desired concentration of Conopressin S.

• Data Acquisition: Record the changes in membrane current in response to Conopressin S application. Use voltage-step or voltage-ramp protocols to characterize the voltage-dependence of the induced currents.

• Washout: Perfuse the chamber with the control external solution to wash out Conopressin S and observe the reversal of the effect.

Caption: Experimental workflow for electrophysiological recording.

Conclusion

The electrophysiological investigation of Conopressin S provides valuable insights into the modulation of neuronal function by this venom peptide. The protocols and data presented here serve as a guide for researchers to design and execute experiments aimed at characterizing the effects of Conopressin S and related compounds on neuronal ion channels and signaling pathways. Such studies are fundamental for the development of novel therapeutic agents targeting the vasopressin/oxytocin system.

References

• 1. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vasopressin/oxytocin-related conopressin induces two separate pacemaker currents in an identified central neuron of Lymnaea stagnalis - PubMed [pubmed.ncbi.nlm.nih.gov]

Developing Antibodies for Conopressin S Immunohistochemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conopressin S is a nonapeptide toxin originally isolated from the venom of the marine cone snail, Conus striatus. As a member of the vasopressin/oxytocin superfamily of neuropeptides, it exhibits high sequence homology with mammalian hormones and is known to interact with their corresponding G-protein coupled receptors. Specifically, Conopressin S demonstrates a high affinity for the vasopressin V1b receptor, and also interacts with the V1a and oxytocin receptors. This interaction with key physiological receptors makes Conopressin S and its analogs potential tools for studying receptor function and potential leads for drug development.

These application notes provide a comprehensive guide to developing polyclonal antibodies against Conopressin S for use in immunohistochemistry and other immunoassays. The following sections detail the necessary protocols for antigen preparation, antibody production, and validation, as well as a specific protocol for the immunohistochemical detection of Conopressin S in tissue samples.

Data Presentation

Table 1: Conopressin S Sequence and Receptor Binding Affinities

Peptide	Sequence (C-terminus amidated)	Receptor Subtype	Binding Affinity (Ki, nM)
Conopressin S	Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH2	Vasopressin V1a	827
Vasopressin V1b	8.3
Oxytocin (OTR)	175

Experimental Protocols

Antigen Preparation: Conopressin S-KLH Conjugate

Objective: To conjugate the small Conopressin S peptide (a hapten) to a larger carrier protein, Keyhole Limpet Hemocyanin (KLH), to elicit a robust immune response.

Materials:

• Synthetic Conopressin S with a terminal cysteine (Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH2)

• Keyhole Limpet Hemocyanin (KLH)

• m-Maleimidobenzoyl-N-hydroxysuccinimide ester (MBS)

• Dimethylformamide (DMF)

• Phosphate Buffered Saline (PBS), pH 7.2

• Sephadex G-25 column

• Lyophilizer

Protocol:

• KLH Activation:

  • Dissolve 10 mg of KLH in 1 mL of PBS.

  • Dissolve 5 mg of MBS in 100 µL of DMF.

  • Slowly add the MBS solution to the KLH solution while gently stirring.

  • Incubate the mixture for 30 minutes at room temperature with continuous gentle stirring.

  • Remove excess, unreacted MBS by passing the solution through a Sephadex G-25 column equilibrated with PBS.

  • Collect the protein-containing fractions, identified by monitoring absorbance at 280 nm.

• Peptide Conjugation:

  • Dissolve 5 mg of the synthetic Conopressin S peptide in 500 µL of PBS.

  • Add the dissolved peptide to the activated KLH solution.

  • Adjust the pH of the mixture to 7.0-7.5 with 0.1 M NaOH if necessary.

  • Incubate the reaction mixture for 3 hours at room temperature or overnight at 4°C with gentle stirring.

• Purification and Storage:

  • Dialyze the conjugate solution against PBS (3 changes, 4 hours each) at 4°C to remove unreacted peptide.

  • Measure the protein concentration of the conjugate using a BCA protein assay.

  • Aliquot the Conopressin S-KLH conjugate and store at -20°C or lyophilize for long-term storage.

Antibody Production: Rabbit Immunization

Objective: To generate polyclonal antibodies against the Conopressin S-KLH conjugate in rabbits.

Materials:

• Conopressin S-KLH conjugate

• Freund's Complete Adjuvant (FCA)

• Freund's Incomplete Adjuvant (FIA)

• Two healthy New Zealand White rabbits

• Sterile syringes and needles

Protocol:

• Pre-immune Bleed:

  • Collect a pre-immune blood sample from each rabbit to serve as a negative control.

• Primary Immunization (Day 0):

  • Prepare an emulsion by mixing 500 µg of the Conopressin S-KLH conjugate with an equal volume of Freund's Complete Adjuvant (FCA).

  • Inject the emulsion subcutaneously at multiple sites on the back of each rabbit.

• Booster Immunizations (Days 14, 28, 42):

  • Prepare an emulsion by mixing 250 µg of the Conopressin S-KLH conjugate with an equal volume of Freund's Incomplete Adjuvant (FIA).

  • Inject the emulsion subcutaneously at multiple sites.

• Test Bleeds and Titer Determination (Days 35, 49):

  • Collect a small blood sample from the ear vein of each rabbit.

  • Allow the blood to clot and centrifuge to separate the serum.

  • Determine the antibody titer using a competitive ELISA (see Protocol 3).

• Final Bleed and Serum Collection (Day 56):

  • Once a high antibody titer is confirmed, perform a final bleed.

  • Process the blood to collect the antiserum.

  • The antiserum can be further purified by affinity chromatography against the Conopressin S peptide.

Antibody Validation: Competitive ELISA

Objective: To determine the specificity and titer of the anti-Conopressin S antibodies.

Materials:

• 96-well ELISA plates

• Synthetic Conopressin S peptide

• Bovine Serum Albumin (BSA)

• Rabbit anti-Conopressin S serum (and pre-immune serum)

• HRP-conjugated goat anti-rabbit IgG

• TMB substrate

• Stop solution (e.g., 1 M H2SO4)

• Wash buffer (PBS with 0.05% Tween-20)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Plate reader

Protocol:

• Plate Coating:

  • Coat the wells of a 96-well plate with 100 µL of 1 µg/mL Conopressin S peptide in coating buffer.

  • Incubate overnight at 4°C.

  • Wash the plate three times with wash buffer.

• Blocking:

  • Block the plate with 200 µL of 1% BSA in PBS for 1 hour at room temperature.

  • Wash the plate three times with wash buffer.

• Competition Reaction:

  • Prepare serial dilutions of the anti-Conopressin S serum (and pre-immune serum as a control).

  • In a separate plate or tubes, pre-incubate 50 µL of each antibody dilution with 50 µL of a standard concentration of Conopressin S peptide for 1 hour at room temperature.

  • Transfer 100 µL of the antibody/peptide mixture to the coated and blocked ELISA plate.

  • Incubate for 1 hour at room temperature.

• Detection:

  • Wash the plate three times with wash buffer.

  • Add 100 µL of HRP-conjugated goat anti-rabbit IgG (diluted according to the manufacturer's instructions) to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with wash buffer.

• Development and Measurement:

  • Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.

  • Stop the reaction by adding 100 µL of stop solution.

  • Read the absorbance at 450 nm using a plate reader. A lower signal indicates a higher concentration of antibodies in the serum.

Immunohistochemistry Protocol for Conopressin S in Brain Tissue

Objective: To visualize the localization of Conopressin S in formalin-fixed, paraffin-embedded brain tissue sections.

Materials:

• Formalin-fixed, paraffin-embedded brain tissue sections on slides

• Xylene

• Ethanol (100%, 95%, 70%)

• Deionized water

• Antigen retrieval buffer (e.g., 10 mM Sodium Citrate, pH 6.0)

• Hydrogen peroxide (3%)

• Blocking buffer (e.g., 10% normal goat serum in PBS)

• Purified anti-Conopressin S antibody

• Biotinylated goat anti-rabbit IgG

• Streptavidin-HRP conjugate

• DAB substrate kit

• Hematoxylin counterstain

• Mounting medium

Protocol:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 x 5 minutes).

  • Rehydrate through a graded series of ethanol (100%, 95%, 70%; 2 minutes each).

  • Rinse in deionized water.

• Antigen Retrieval:

  • Heat the slides in antigen retrieval buffer at 95-100°C for 20 minutes.

  • Allow the slides to cool to room temperature.

• Peroxidase Blocking:

  • Incubate the slides in 3% hydrogen peroxide for 10 minutes to block endogenous peroxidase activity.

  • Rinse with PBS.

• Blocking:

  • Incubate the sections with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Incubate the sections with the anti-Conopressin S antibody (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody Incubation:

  • Rinse with PBS.

  • Incubate with biotinylated goat anti-rabbit IgG for 1 hour at room temperature.

• Signal Amplification:

  • Rinse with PBS.

  • Incubate with Streptavidin-HRP conjugate for 30 minutes at room temperature.

• Detection:

  • Rinse with PBS.

  • Incubate with DAB substrate until the desired stain intensity develops.

  • Rinse with deionized water.

• Counterstaining and Mounting:

  • Counterstain with hematoxylin.

  • Dehydrate through a graded ethanol series and clear in xylene.

  • Coverslip with mounting medium.

Visualizations

Caption: Workflow for Conopressin S antibody development.

Caption: Conopressin S signaling via the V1b receptor pathway.

Application Notes and Protocols: Utilizing Conopressin S in G-Protein Coupled Receptor (GPCR) Signaling Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conopressin S, a nonapeptide (Sequence: CIIRNCPRG-NH2) originally isolated from the venom of the marine cone snail Conus striatus, is a valuable molecular tool for studying G-protein coupled receptor (GPCR) signaling.[1][2] As a member of the vasopressin/oxytocin superfamily of neurohypophysial hormones, Conopressin S and its analogues interact with vasopressin and oxytocin receptors, making them excellent probes for dissecting the pharmacology and signal transduction of this important GPCR subfamily.[3][4]

GPCRs are the largest family of cell surface receptors and are involved in nearly all physiological processes, making them major targets for drug discovery.[5][6] The vasopressin and oxytocin receptor family includes four main subtypes: V1a, V1b, V2, and the oxytocin receptor (OTR). These receptors are coupled to different G-protein signaling pathways:

• V1a and V1b Receptors (Gαq-coupled): Activation of these receptors stimulates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in the mobilization of intracellular calcium (Ca2+) stores.[4][7]

• V2 Receptors (Gαs-coupled): These receptors activate adenylyl cyclase, which increases intracellular levels of cyclic adenosine monophosphate (cAMP).[4][7]

• Oxytocin Receptors (Gαq-coupled): Similar to V1 receptors, OTRs are coupled to the PLC/Ca2+ signaling pathway.[4]

This document provides detailed protocols for using Conopressin S to investigate these signaling pathways and presents key pharmacological data in a structured format.

Pharmacological Profile of Conopressin S

Conopressin S exhibits a distinct pharmacological profile, primarily targeting the V1b and oxytocin receptors with high affinity, while showing lower affinity for the V1a receptor and no significant activity at the V2 receptor.[8] This selectivity makes it a useful tool for differentiating receptor subtype functions.

Quantitative Data: Binding Affinities and Functional Potency

The following tables summarize the binding affinities (Ki) and functional potencies (EC50) of Conopressin S and related peptides at human vasopressin and oxytocin receptors.

Table 1: Binding Affinities (Ki, nM) of Conopressins at Human GPCRs

Peptide	hV1aR	hV1bR	hV2R	hOTR	Reference
Conopressin S	827 nM	8.3 nM	>10,000 nM	175 nM
Conopressin T	319 nM	>10,000 nM	>10,000 nM	108 nM
L7P-Conopressin T	37 nM	>10,000 nM	1,800 nM	132 nM
Arginine Vasopressin (AVP)	0.5 nM	0.6 nM	0.9 nM	25 nM	N/A
Oxytocin (OT)	20 nM	150 nM	>10,000 nM	1.5 nM	N/A

Table 2: Functional Activity (EC50, nM) of Conopressin-G at Human and Zebrafish Receptors

Peptide	hV1aR	hV1bR	hV2R	hOTR	zfV1a1R	zfV2R	Reference
Conopressin-G	123 nM	52 nM	300 nM	N/A	10 nM	N/A	[4]
Conopressin-M2 (Amide)	No Activity	No Activity	No Activity	No Activity	No Activity	1,700 nM	[4]
Conopressin-M2 (Acid)	No Activity	No Activity	No Activity	No Activity	No Activity	3,600 nM	[4]

Note: Data for Conopressin S functional activity is limited in the provided search results. Conopressin-G and -M2 are included for comparative purposes.

Signaling Pathways and Experimental Visualization

Conopressin S binding to its target receptors initiates distinct intracellular signaling cascades. The choice of experimental assay depends on the G-protein coupling of the receptor being investigated.

Caption: Conopressin S signaling via Gq and Gs pathways.

Key Experimental Protocols

Radioligand Binding Assay (for Affinity Determination)

This protocol determines the binding affinity (Ki) of Conopressin S for a target receptor by measuring its ability to compete with a radiolabeled ligand.

Caption: Workflow for a Radioligand Binding Assay.

Protocol:

• Cell Membrane Preparation: Prepare membranes from CHO or HEK293 cells stably expressing the human receptor of interest (e.g., hV1bR).

• Assay Buffer: Use an appropriate buffer, such as 50 mM Tris-HCl, pH 7.4, with 5 mM MgCl2 and 0.1% BSA.[9]

• Reaction Setup: In a 96-well plate, combine:

  • 20 µL of cell membrane suspension.

  • 20 µL of competing ligand (Conopressin S at concentrations from 1 pM to 10 µM).

  • 20 µL of FlashBlue™ GPCR scintillation beads.[9]

• Initiation: Start the reaction by adding 20 µL of the appropriate radioligand (e.g., [3H]Arginine Vasopressin for V1 receptors).[9]

• Incubation: Seal the plate and incubate with gentle shaking for 1 hour at room temperature.[9]

• Detection: Measure the scintillation counts using a microplate scintillation counter.[9]

• Data Analysis: Plot the data and perform a non-linear regression analysis to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration and Kd is the dissociation constant of the radioligand.

Calcium (Ca2+) Mobilization Assay (for Gq-coupled Receptor Function)

This assay measures the increase in intracellular calcium following the activation of Gq-coupled receptors like V1aR, V1bR, and OTR.[10][11]

Protocol:

• Cell Culture: Seed cells (e.g., HTC4 or CHO cells) expressing the target receptor into a 96-well or 384-well black, clear-bottom plate and grow to ~80-90% confluency.[4][10]

• Dye Loading: Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in a Krebs buffer or similar assay buffer. Incubate for 30-60 minutes at 37°C.[10][12]

• Baseline Measurement: Place the plate into a fluorometric imaging plate reader (FLIPR) or a FlexStation.[4][10] Measure the baseline fluorescence for 10-20 seconds.

• Compound Addition: The instrument automatically adds varying concentrations of Conopressin S (e.g., 10 pM to 100 µM) to the wells.[4]

• Signal Detection: Immediately after compound addition, measure the change in fluorescence intensity over time (typically 3-5 minutes). The increase in fluorescence corresponds to the mobilization of intracellular calcium.[4]

• Data Analysis: Determine the maximum fluorescence response for each concentration. Plot the concentration-response curve and calculate the EC50 value, which represents the concentration of Conopressin S required to elicit 50% of the maximal response.

cAMP Accumulation Assay (for Gs-coupled Receptor Function)

This assay quantifies changes in intracellular cAMP levels to measure the activity of Gs-coupled receptors like V2R.

Protocol:

• Cell Culture and Plating: Culture and seed cells expressing the hV2R in a 384-well white plate.[4]

• Stimulation:

  • Prepare a stimulation buffer containing a phosphodiesterase (PDE) inhibitor like IBMX to prevent cAMP degradation.[13]

  • Add increasing concentrations of Conopressin S (or a known agonist like vasopressin) to the cells.[4]

  • Incubate for a predetermined time (e.g., 30 minutes) at 37°C.

• Cell Lysis and Detection:

  • Lyse the cells and measure cAMP levels using a competitive immunoassay kit, such as a LANCE Ultra cAMP kit (PerkinElmer) or a GloSensor-based assay.[4][14]

  • These assays are typically based on competition between cellular cAMP and a labeled cAMP tracer for a limited number of antibody binding sites. The resulting signal is inversely proportional to the amount of cAMP in the sample.[13]

• Data Analysis: Generate a standard curve using known cAMP concentrations. Use this curve to convert the assay signal from the experimental samples into cAMP concentrations. Plot the concentration-response curve for Conopressin S and determine the EC50 value.

ERK Phosphorylation Assay (Downstream Signaling Readout)

Activation of vasopressin receptors can lead to the phosphorylation of Extracellular signal-Regulated Kinase (ERK), a key downstream signaling event.[15] This can be measured as an alternative functional readout.[16]

Protocol:

• Cell Seeding and Starvation: Seed cells in a 96-well plate. Before the assay, starve the cells in a serum-free medium for several hours to reduce basal ERK phosphorylation.

• Agonist Stimulation: Treat the cells with various concentrations of Conopressin S for a short period (typically 5-15 minutes) at 37°C.[16]

• Cell Fixation and Permeabilization:

  • Remove the medium and fix the cells with 4% formaldehyde.[17]

  • Wash the cells and then permeabilize them with a detergent (e.g., Triton X-100 or methanol) to allow antibody access.

• Immunostaining:

  • Block non-specific binding sites with a blocking buffer (e.g., BSA or non-fat milk).

  • Incubate with a primary antibody specific for phosphorylated ERK (p-ERK).

  • Wash, then incubate with a fluorophore-conjugated secondary antibody. A parallel set of wells should be stained for total ERK as a loading control.[18]

• Detection and Analysis:

  • Quantify the fluorescence signal using a plate-based cytometer, high-content imaging system, or an In-Cell Western system.[18]

  • Normalize the p-ERK signal to the total ERK signal. Plot the normalized signal against the agonist concentration to generate a concentration-response curve and determine the EC50.

Conclusion

Conopressin S is a potent and selective peptide for investigating the complex signaling networks of vasopressin and oxytocin GPCRs. Its high affinity for V1bR and OTR makes it particularly useful for studying Gq-mediated calcium signaling. The detailed protocols provided here offer robust methods for characterizing the binding and functional activity of Conopressin S and other related ligands, thereby facilitating research and drug discovery efforts targeting this critical receptor family.

References

• 1. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. qyaobio.com [qyaobio.com]
• 3. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Allosteric and Biased G Protein-Coupled Receptor Signaling Regulation: Potentials for New Therapeutics [frontiersin.org]
• 6. bio.libretexts.org [bio.libretexts.org]
• 7. Vasopressin receptor - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 10. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An overview of Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 13. resources.revvity.com [resources.revvity.com]
• 14. A cAMP-biosensor-based assay for measuring plasma arginine–vasopressin levels - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Stimulation by vasopressin of ERK phosphorylation and vector-driven water flux in astrocytes is transactivation-dependent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Phospho-ERK Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. ERK Phosphorylation Assay Kit | ABIN1019677 [antibodies-online.com]
• 18. Frontiers | Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: Conopressin S for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Conopressin S in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Conopressin S and what is its amino acid sequence?

A1: Conopressin S is a nonapeptide that belongs to the vasopressin-like peptide family, originally isolated from the venom of the marine cone snail Conus striatus.[1][2] It has a high sequence homology with the mammalian hormones oxytocin and vasopressin and is known to interact with their receptors.[3][4] The amino acid sequence for Conopressin S is Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH2 (CIIRNCPRG-NH2), with a disulfide bridge between the two cysteine residues.[3][4]

Q2: How should I store lyophilized and reconstituted Conopressin S?

A2: Lyophilized Conopressin S should be stored at -20°C or colder for long-term stability. Once reconstituted, it is recommended to prepare aliquots to avoid repeated freeze-thaw cycles, which can degrade the peptide. Aliquoted solutions should be stored at -20°C or, for short-term storage (a few days), at 4°C.

Q3: At which receptors is Conopressin S active?

A3: Conopressin S is known to interact with vasopressin and oxytocin receptors. Specifically, it has been shown to have a high affinity for the human vasopressin V1b receptor, with weaker affinity for the oxytocin receptor and the vasopressin V1a receptor.[5]

Troubleshooting Guide

Issue 1: Difficulty Dissolving Lyophilized Conopressin S

Symptoms:

• The lyophilized powder does not readily go into solution.

• The solution appears cloudy or contains visible particulates.

Possible Causes:

• Incorrect Solvent: The polarity and pH of the solvent may not be optimal for the peptide's amino acid composition.

• Peptide Aggregation: Conopressin S, like other peptides, can be prone to aggregation, especially in aqueous solutions at neutral pH. A related peptide, Conopressin-T, has been observed to aggregate instantly in aqueous buffers.

Solutions:

• Assess the Peptide's Charge: The first step is to determine the net charge of Conopressin S at a neutral pH to select an appropriate solvent.

  • Amino Acid Sequence: CIIRNCPRG-NH2

  • Charge Calculation:

    • Basic residues (positive charge): Arginine (R) at position 4 (+1), Arginine (R) at position 8 (+1), N-terminal amine (+1) = +3

    • Acidic residues (negative charge): None

    • Net Charge: +3 (Basic peptide)

• Recommended Solubilization Protocol for a Basic Peptide:

  • Start with Water: For basic peptides, the first choice of solvent should be sterile, distilled water.

  • Acidic Buffer if Necessary: If solubility in water is poor, try adding a small amount of a dilute acidic solution, such as 10% acetic acid, dropwise until the peptide dissolves.

  • Organic Solvents as a Last Resort: For highly hydrophobic peptides, a small amount of an organic solvent like Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF) can be used to initially dissolve the peptide, followed by slow, dropwise addition of the aqueous buffer to the desired concentration.[6][7] Be mindful that high concentrations of organic solvents can be detrimental to cells in in vitro assays. For cell-based assays, the final concentration of DMSO should generally be kept below 0.5-1%.[6]

  • Sonication: Brief periods of sonication in a water bath can help to break up aggregates and facilitate dissolution.[6]

Issue 2: Peptide Precipitation After Dilution in Assay Buffer

Symptoms:

• A clear stock solution of Conopressin S becomes cloudy or forms a precipitate when diluted in the final assay buffer (e.g., PBS or cell culture media).

Possible Causes:

• Change in pH or Ionic Strength: The pH and salt concentration of the assay buffer may promote peptide aggregation.

• "Salting Out" Effect: High salt concentrations in the buffer can reduce the solubility of the peptide.

Solutions:

• Optimize Buffer Composition:

  • Test the solubility of Conopressin S in a small aliquot of the final assay buffer before preparing a large volume.

  • If precipitation occurs, consider adjusting the pH of the assay buffer slightly towards the acidic range (e.g., pH 6.0-7.0), as this can sometimes improve the solubility of basic peptides.

  • Evaluate if the salt concentration of the buffer can be lowered without compromising the assay performance.

• Use of Co-solvents:

  • If compatible with your assay, the presence of a small amount of an organic solvent (like DMSO) in the final dilution may help to maintain solubility. Ensure the final concentration of the organic solvent is tolerated by your experimental system.

Data Presentation

Table 1: Physicochemical Properties and Recommended Solvents for Conopressin S

Property	Value	Comments
Amino Acid Sequence	CIIRNCPRG-NH2	Disulfide bridge between Cys1 and Cys6.
Molecular Weight	Approximately 1048.3 g/mol	Calculated based on the amino acid sequence.
Theoretical Net Charge	+3 (at neutral pH)	Calculated based on the number of basic and acidic residues. Indicates that Conopressin S is a basic peptide.
Recommended Solvents	1. Sterile Water2. Dilute Acetic Acid3. DMSO (followed by aqueous dilution)	For basic peptides, start with water. If solubility is low, a dilute acidic solution can be used. For persistent issues, initial dissolution in a minimal amount of DMSO may be necessary.[6][7]
Storage	Lyophilized: -20°C or colderIn Solution: Aliquot and store at -20°C	Avoid repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Solubilization of Conopressin S for In Vitro Assays

This protocol provides a general guideline for reconstituting lyophilized Conopressin S.

Materials:

• Lyophilized Conopressin S

• Sterile, distilled water

• 10% Acetic Acid solution (optional)

• DMSO (optional, for cell culture grade)

• Sterile, low-protein binding microcentrifuge tubes

• Vortex mixer

• Sonicator water bath

Procedure:

• Pre-dissolution Steps:

  • Before opening, centrifuge the vial of lyophilized Conopressin S to ensure all the powder is at the bottom.

  • Allow the vial to equilibrate to room temperature to prevent condensation.

• Initial Solubilization Attempt (Water):

  • Add a small, measured volume of sterile, distilled water to a small, known amount of the peptide to create a concentrated stock solution (e.g., 1 mg in 100 µL for a 10 mg/mL stock).

  • Vortex the tube gently for 10-15 seconds.

  • If the peptide is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.

• Acidification (if necessary):

  • If the peptide remains insoluble in water, add 10% acetic acid dropwise while vortexing until the solution clears. Use the minimal amount of acid required.

• Use of Organic Solvent (if necessary):

  • If the peptide is still not in solution, use a fresh aliquot of lyophilized powder.

  • Add a minimal volume of DMSO (e.g., 10-20 µL for 1 mg of peptide) and vortex until fully dissolved.

  • Slowly add sterile water or the desired aqueous buffer dropwise to the DMSO solution while gently vortexing to reach the final desired stock concentration.

• Final Preparation and Storage:

  • Once the peptide is fully dissolved, aliquot the stock solution into sterile, low-protein binding tubes.

  • Store the aliquots at -20°C or colder.

Protocol 2: Calcium Mobilization Assay for Conopressin S Activity

This protocol outlines a general procedure for assessing the agonist activity of Conopressin S at its target receptors (e.g., vasopressin or oxytocin receptors) by measuring changes in intracellular calcium.

Materials:

• Host cells expressing the target receptor (e.g., CHO-K1 or HEK293 cells)

• Cell culture medium appropriate for the host cells

• Black, clear-bottom 96-well or 384-well cell culture plates

• Conopressin S stock solution

• Positive control agonist (e.g., Arginine Vasopressin or Oxytocin)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Fluorescence plate reader with kinetic reading capabilities and appropriate filters

Procedure:

• Cell Plating:

  • Seed the host cells into the black, clear-bottom microplates at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate the plates overnight at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Prepare the calcium-sensitive dye loading solution according to the manufacturer's instructions. This typically involves diluting the dye in the assay buffer.

  • Remove the cell culture medium from the wells and add the dye loading solution.

  • Incubate the plate in the dark at 37°C for 45-60 minutes, followed by a 15-30 minute incubation at room temperature.

• Compound Preparation:

  • Prepare serial dilutions of Conopressin S and the positive control agonist in the assay buffer at a concentration that is 2X the final desired concentration.

• Calcium Flux Measurement:

  • Place the dye-loaded cell plate into the fluorescence plate reader.

  • Set the instrument to record fluorescence intensity over time (kinetic read).

  • Establish a stable baseline reading for 10-20 seconds.

  • Add the 2X compound solutions (Conopressin S or positive control) to the wells.

  • Continue to record the fluorescence signal for at least 60-120 seconds to capture the peak response and subsequent decay.

• Data Analysis:

  • The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence.

  • Plot the ΔF or the ratio of peak to baseline fluorescence against the log of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value for Conopressin S.

Visualizations

Caption: A flowchart outlining the recommended steps for solubilizing Conopressin S.

Caption: A simplified diagram of the canonical signaling pathway activated by Conopressin S.

References

• 1. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. genscript.com [genscript.com]
• 3. Structure-Based Design of Glycosylated Oxytocin Analogues with Improved Selectivity and Antinociceptive Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. qyaobio.com [qyaobio.com]
• 5. researchgate.net [researchgate.net]
• 6. biocat.com [biocat.com]
• 7. jpt.com [jpt.com]

Optimizing Conopressin S dosage for rodent behavioral experiments

Welcome to the Technical Support Center for Conopressin S. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in optimizing the use of Conopressin S for rodent behavioral experiments.

Frequently Asked Questions (FAQs)

Q1: What is Conopressin S?

A1: Conopressin S is a nonapeptide (a peptide composed of nine amino acids) originally isolated from the venom of the marine cone snail, Conus striatus.[1][2] It belongs to the vasopressin-like peptide family and shares high sequence homology with the mammalian hormones oxytocin and vasopressin.[3][4]

Q2: What is the mechanism of action for Conopressin S?

A2: Conopressin S exerts its effects by binding to G-protein coupled receptors (GPCRs), specifically the vasopressin and oxytocin receptors.[3][5] It shows high affinity for the vasopressin V1b receptor, with weaker binding to the oxytocin receptor and the vasopressin V1a receptor.[6] Its interaction with these receptors in the central nervous system modulates neuronal activity, influencing various behaviors.

Q3: What behavioral effects are induced by Conopressin S in rodents?

A3: Central administration of Conopressin S and related peptides in mice has been shown to induce dose-dependent behaviors such as excessive grooming and scratching.[4][7] It may also influence locomotor activity, sometimes showing a pattern of an inverted U-shaped dose-response curve.[4] The specific behaviors observed can be dependent on the experimental conditions and environmental stressors.[7]

Q4: Why is central administration (e.g., intracerebroventricular) necessary for behavioral studies?

A4: Like many neuropeptides, Conopressin S does not readily cross the blood-brain barrier. Therefore, central administration, such as intracerebroventricular (i.c.v.) injection, is required to deliver the peptide directly to the brain and elicit effects on the central nervous system.[7] Behavioral effects are generally not observed after peripheral (e.g., intravenous or subcutaneous) application.[7]

Troubleshooting Guide

Q5: I am not observing any behavioral effects after administering Conopressin S. What could be wrong?

A5: Several factors could contribute to a lack of observed effects. Consider the following:

• Dosage: The dose may be too low. Neuropeptide dose-response relationships can be complex, sometimes following an inverted U-shaped curve where higher doses can have reduced effects.[4] A dose-finding study is recommended.

• Administration Route: Conopressin S requires central administration (e.g., i.c.v.) to elicit behavioral effects.[7] Peripheral routes like intraperitoneal (i.p.) or subcutaneous (s.c.) injections are unlikely to be effective.[7] Verify the accuracy of your surgical cannulation and injection technique.

• Peptide Stability: Peptides can degrade if not stored or handled properly. Ensure Conopressin S is stored at the recommended temperature (typically -20°C or -80°C) and dissolved in an appropriate, sterile vehicle just before use.

• Behavioral Paradigm: The observed behaviors are context-dependent.[7] Ensure your behavioral assay is sensitive enough to detect changes in grooming, scratching, or locomotion.

Q6: The behavioral response to Conopressin S is highly variable between my animals. How can I improve consistency?

A6: Variability is a common challenge in behavioral neuroscience. To improve consistency:

• Standardize Procedures: Ensure consistent animal handling, injection volumes, and timing of administration relative to the behavioral test.

• Verify Injection Site: After the experiment, it is crucial to verify the cannula placement in the ventricle by injecting a dye (e.g., Evans blue) and performing histological analysis. Incorrect placement is a major source of variability.

• Control Environmental Factors: Maintain consistent lighting, temperature, and noise levels in the testing room. Acclimatize animals to the testing environment before the experiment.

• Consider Animal Characteristics: Factors such as the strain, age, and sex of the rodents can influence their response. Use animals from a single supplier and of a consistent age and weight.

Q7: My animals are showing adverse effects like seizures or severe motor impairment. What should I do?

A7: This typically indicates the dose is too high.

• Reduce the Dose: Immediately lower the administered dose. It is always best to start with a low dose based on literature for similar peptides and titrate upwards.

• Review Literature: While specific adverse effects for Conopressin S are not widely documented, high doses of other centrally-acting neuropeptides can cause non-specific motor effects.

• Observe and Document: Carefully document all observed behaviors, both expected and unexpected, to better characterize the peptide's effects at different dosages.

Data Presentation

Table 1: Conopressin S Receptor Binding Affinity

This table summarizes the inhibitory dissociation constants (Ki) of Conopressin S at human vasopressin and oxytocin receptors. Lower Ki values indicate higher binding affinity.

Receptor	Species	Ki (nM)	Reference
Vasopressin V1a (AVPR1A)	Human	827 ± 76	[2][6]
Vasopressin V1b (AVPR1B)	Human	8.3 ± 1.6	[2][6]
Vasopressin V2 (AVPR2)	Human	>10,000	[2]
Oxytocin (OXTR)	Human	175 ± 13	[2][6]

Table 2: Comparison of Potential Administration Routes for Neuropeptides

This table outlines the advantages and disadvantages of common administration routes for neuropeptide research in rodents.

Route	Abbreviation	Speed of Onset	Bioavailability (Central)	Key Advantages	Key Disadvantages
Intracerebroventricular	i.c.v.	Very Rapid	100%	Bypasses blood-brain barrier; direct CNS effect.[7]	Invasive surgery required; high technical skill needed.[8]
Intraperitoneal	i.p.	Rapid	Very Low / Negligible	Easier than i.v.; rapid systemic absorption.[9]	Does not cross blood-brain barrier; risk of organ injury.[9]
Subcutaneous	s.c.	Slow	Negligible	Technically simple; suitable for sustained release.[10]	Poor CNS penetration; slow absorption.
Intravenous	i.v.	Immediate	Very Low / Negligible	100% systemic bioavailability; precise dose control.[9][11]	Does not cross blood-brain barrier; requires skill for tail vein access.[11]

Visualizations

Caption: Generalized signaling pathway for Conopressin S via G-Protein Coupled Receptors (GPCRs).

Caption: Experimental workflow for optimizing Conopressin S dosage in a behavioral study.

Caption: Troubleshooting flowchart for addressing a lack of behavioral effect.

Experimental Protocols

Protocol 1: Intracerebroventricular (i.c.v.) Cannulation and Injection in Mice

This protocol is a general guide and must be performed in accordance with an institutionally approved animal care and use protocol (IACUC/AUP).

Materials:

• Stereotaxic apparatus

• Anesthetic (e.g., isoflurane)

• Guide cannula and dummy cannula

• Dental cement

• Internal injector cannula connected to a microsyringe pump

• Conopressin S solution in sterile, pyrogen-free vehicle (e.g., artificial cerebrospinal fluid or saline)

• Surgical tools (scalpel, forceps, sutures)

Methodology:

• Anesthesia and Preparation: Anesthetize the mouse and place it in the stereotaxic frame. Shave the scalp and sterilize the area with antiseptic swabs.

• Incision: Make a midline incision on the scalp to expose the skull.

• Craniotomy: Using a dental drill, carefully drill a small hole over the target ventricle. For the lateral ventricle in mice, typical coordinates relative to bregma are: -0.2 mm Anteroposterior, ±1.0 mm Mediolateral.

• Cannula Implantation: Slowly lower the guide cannula to the target depth (-2.2 mm Dorsoventral from the skull surface).

• Fixation: Secure the guide cannula to the skull using dental cement. Insert the dummy cannula to keep the guide patent.

• Recovery: Suture the scalp around the implant. Allow the animal to recover for at least one week before any experiments.

• Injection Procedure: Gently restrain the recovered animal. Remove the dummy cannula and insert the internal injector, which should extend slightly beyond the guide cannula tip.

• Infusion: Infuse the Conopressin S solution slowly (e.g., 0.5 µL/min) for a total volume of 1-2 µL. Leave the injector in place for an additional minute to allow diffusion before slowly retracting it and replacing the dummy cannula.

Protocol 2: Open Field Test for Locomotor and Anxiety-Like Behavior

Materials:

• Open field arena (e.g., 40x40x40 cm), typically made of a non-porous material for easy cleaning.

• Video tracking software and camera mounted above the arena.

Methodology:

• Acclimation: Acclimatize the animals to the testing room for at least 1 hour before the test.

• Administration: Administer Conopressin S or vehicle via the desired route (e.g., i.c.v.) at a set time before the test (e.g., 15 minutes).

• Test Initiation: Gently place the mouse in the center of the open field arena.

• Recording: Record the animal's activity for a set duration, typically 5-15 minutes. The room should be dimly lit and quiet.

• Data Analysis: Use video tracking software to automatically score key parameters:

  • Total Distance Traveled: A measure of general locomotor activity.

  • Time Spent in Center vs. Periphery: A measure of anxiety-like behavior (less time in the center suggests higher anxiety).

  • Rearing Frequency: A measure of exploratory behavior.

• Cleaning: Thoroughly clean the arena with 70% ethanol between animals to eliminate olfactory cues.

References

• 1. researchgate.net [researchgate.net]
• 2. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 3. qyaobio.com [qyaobio.com]
• 4. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uniprot.org [uniprot.org]
• 7. Short-term behavioral effects of posterior pituitary peptides in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. rjptsimlab.com [rjptsimlab.com]
• 10. bioscmed.com [bioscmed.com]
• 11. m.youtube.com [m.youtube.com]

Preventing degradation of Conopressin S in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Conopressin S in solution. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the stability and integrity of your Conopressin S samples during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Conopressin S and what are its primary characteristics?

Conopressin S is a nonapeptide, a peptide composed of nine amino acids, with the sequence CIIRNCPRG-NH2.[1] It belongs to the vasopressin-like peptide family and shares high sequence homology with the mammalian hormone oxytocin.[1] Conopressins are known to interact with G-protein coupled receptors to exert their biological effects.[1]

Q2: What are the main factors that can cause Conopressin S to degrade in solution?

The primary factors contributing to the degradation of peptides like Conopressin S in solution are:

• pH: Extreme pH values can lead to hydrolysis of peptide bonds. For vasopressin and its analogs, maximum stability is often observed in slightly acidic conditions.

• Temperature: Elevated temperatures accelerate degradation reactions such as hydrolysis and oxidation.[2]

• Enzymatic Degradation: Proteases present in biological samples or from microbial contamination can cleave the peptide bonds of Conopressin S.

• Oxidation: Amino acid residues such as Cysteine and Methionine are susceptible to oxidation, which can be accelerated by exposure to atmospheric oxygen and higher pH.[3]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing peptide solutions can lead to degradation and aggregation.[3]

Q3: How should I store lyophilized Conopressin S?

For long-term storage, lyophilized Conopressin S should be stored at -20°C or colder, protected from light and moisture.[2][3] Before use, allow the vial to equilibrate to room temperature before opening to prevent condensation, which can introduce moisture and lead to degradation.

Q4: What is the recommended way to store Conopressin S in solution?

Once reconstituted, it is best to prepare single-use aliquots of the Conopressin S solution and store them frozen at -20°C or -80°C to avoid repeated freeze-thaw cycles.[3] For short-term storage (a few days), the solution can be kept at 2-8°C. Peptide solutions are generally more stable at a slightly acidic pH of 4-6.

Q5: Can I do anything to protect Conopressin S from enzymatic degradation in my experiments?

Yes, several strategies can be employed to minimize enzymatic degradation:

• Work at low temperatures: Perform experimental steps on ice whenever possible to reduce enzyme activity.

• Use protease inhibitors: Add a cocktail of protease inhibitors to your solution, especially when working with cell lysates or other biological samples that may contain proteases.

• Maintain sterility: Use sterile buffers and aseptic techniques to prevent microbial contamination, which can introduce proteases.

Troubleshooting Guide: Conopressin S Degradation

This guide provides a structured approach to identifying and resolving common issues related to Conopressin S degradation.

Diagram: Troubleshooting Workflow for Conopressin S Degradation

Caption: A logical workflow to diagnose and address potential causes of Conopressin S degradation.

Quantitative Data Summary

While specific stability data for Conopressin S is limited in publicly available literature, the following table summarizes the stability of Arginine-Vasopressin (AVP), a closely related peptide, under various pH conditions. This data can serve as a valuable reference for estimating the stability of Conopressin S.

Table 1: Stability of Arginine-Vasopressin (AVP) in Solution at 37°C

pH	Degradation Rate Constant (k) (day⁻¹)	Half-life (t₁₂) (days)
3.35	0.053	13.08
4.5	0.088	7.88
7.4	0.231	3.00

Disclaimer: Data is for Arginine-Vasopressin and is intended to be illustrative for Conopressin S due to structural similarities. Actual stability of Conopressin S may vary.

Experimental Protocols

Protocol 1: General Procedure for Reconstituting and Storing Conopressin S

• Equilibration: Before opening, allow the vial of lyophilized Conopressin S to equilibrate to room temperature for at least 15-20 minutes. This prevents moisture from condensing inside the vial upon opening.

• Solvent Selection: Based on the peptide's properties (Conopressin S is a basic peptide), start by attempting to dissolve a small amount in sterile, distilled water. If solubility is an issue, a dilute (0.1%) acetic acid solution can be used. For highly hydrophobic peptides, a small amount of an organic solvent like DMSO or DMF may be necessary, followed by dilution with an aqueous buffer.

• Reconstitution: Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking, which can cause aggregation.

• Aliquoting: Once fully dissolved, immediately aliquot the peptide solution into single-use, low-protein-binding microcentrifuge tubes. The volume of each aliquot should be appropriate for a single experiment to avoid multiple freeze-thaw cycles.

• Storage: Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage (up to one week), aliquots can be kept at 4°C.

Protocol 2: Stability Testing of Conopressin S in Solution by RP-HPLC

This protocol outlines a method to assess the stability of Conopressin S under different conditions (e.g., pH, temperature).

• Sample Preparation:

  • Prepare stock solutions of Conopressin S in a suitable solvent (e.g., sterile water with 0.1% TFA).

  • Prepare a series of buffers at the desired pH values (e.g., pH 4, 5, 6, 7, and 8).

  • Dilute the Conopressin S stock solution into each buffer to a final concentration suitable for HPLC analysis (e.g., 1 mg/mL).

• Incubation:

  • Aliquot the Conopressin S solutions for each pH condition into separate vials for each time point to be tested.

  • Incubate the vials at the desired temperatures (e.g., 4°C, 25°C, and 37°C).

• Time-Point Analysis:

  • At designated time points (e.g., 0, 24, 48, 72, and 168 hours), remove one vial for each condition from incubation.

  • Immediately quench any further degradation by freezing the sample at -80°C or by adding a quenching solution if necessary (e.g., a strong acid to stop enzymatic activity).

• RP-HPLC Analysis:

  • Analyze the samples using a validated reverse-phase high-performance liquid chromatography (RP-HPLC) method.

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Gradient: A suitable gradient of Mobile Phase B to elute Conopressin S and its potential degradation products (e.g., 5-60% B over 30 minutes).

  • Detection: UV detection at 214 nm or 280 nm.

  • Quantify the peak area of the intact Conopressin S at each time point.

• Data Analysis:

  • Plot the percentage of remaining intact Conopressin S against time for each condition.

  • Determine the degradation rate constant (k) and the half-life (t₁₂) for Conopressin S under each condition.

Signaling Pathways

Conopressin S, being a vasopressin/oxytocin analog, is expected to exert its effects through the vasopressin (V1a) and oxytocin (OTR) receptors.

Diagram: Vasopressin V1a Receptor Signaling Pathway

Caption: The signaling cascade initiated by Conopressin S binding to the V1a receptor.

Diagram: Oxytocin Receptor (OTR) Signaling Pathway

Caption: The signaling cascade initiated by Conopressin S binding to the oxytocin receptor.

References

• 1. qyaobio.com [qyaobio.com]
• 2. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]

Troubleshooting Conopressin S synthesis and disulfide bond formation

Welcome to the technical support center for Conopressin S synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed protocols for the successful synthesis and disulfide bond formation of Conopressin S.

Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis of Conopressin S and other cysteine-containing peptides.

Q1: I am experiencing low yield after solid-phase peptide synthesis (SPPS) of Conopressin S. What are the potential causes and solutions?

A1: Low peptide yield is a common issue in SPPS. Several factors could be responsible:

• Incomplete Deprotection or Coupling: The Fmoc protecting group may not be completely removed, or the incoming amino acid may not couple efficiently. This is particularly common for sterically hindered amino acids or during the synthesis of long or complex sequences.

  • Solution: Extend the deprotection and coupling reaction times. Consider using a stronger base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) for deprotection if aggregation is suspected, but be cautious as DBU can promote aspartimide formation. For difficult couplings, perform a "double coupling" where the amino acid is coupled a second time before moving to the next step. Increasing the concentration of the amino acid and coupling reagents can also improve efficiency.[1]

• Peptide Aggregation: The growing peptide chain can aggregate on the resin, blocking reactive sites. This is more likely with hydrophobic sequences.

  • Solution: Switch to a solvent like N-methylpyrrolidone (NMP) which is better at solvating peptides than dimethylformamide (DMF).[2] Using resins like PEG-based resins can also help minimize aggregation.[2] Microwave-assisted synthesis can also disrupt aggregation and accelerate reactions.

• Issues with Specific Amino Acids: Arginine, with its bulky side chain protecting group, can be difficult to couple efficiently.[1]

  • Solution: Consider double coupling for arginine residues.

Q2: My final product shows multiple peaks on RP-HPLC. What are these impurities and how can I minimize them?

A2: The presence of multiple peaks indicates impurities, which can arise from various side reactions during synthesis. Common impurities include:

• Truncated or Deletion Sequences: These result from incomplete coupling or deprotection at one or more steps.

  • Solution: Optimize coupling and deprotection times as mentioned in A1. Using a capping step (e.g., with acetic anhydride) after each coupling can block any unreacted amino groups, preventing them from reacting further and simplifying purification.

• Side-Reaction Products:

  • Aspartimide Formation: Peptides containing Asp-Gly, Asp-Ala, or Asp-Ser sequences are prone to this side reaction, which can occur under both acidic and basic conditions.[3]

    • Solution: Adding HOBt to the piperidine deprotection solution can reduce aspartimide formation.

  • Diketopiperazine Formation: This is common at the dipeptide stage, especially when proline is one of the first two amino acids, and can lead to cleavage of the peptide from the resin.[3][4]

    • Solution: Using 2-chlorotrityl chloride resin is recommended when proline is near the C-terminus due to its steric bulk.[3]

  • Racemization of Cysteine: The chiral purity of cysteine can be compromised during synthesis.

    • Solution: Using carbodiimide activation methods can help avoid this.[5] The choice of cysteine side-chain protecting group is also critical; for example, using Fmoc-Cys(Thp)-OH has been shown to minimize racemization compared to other protecting groups.[6]

Q3: I'm having trouble with the disulfide bond formation for Conopressin S. What are the best practices?

A3: Successful disulfide bond formation requires careful control of several factors:

• Choice of Cysteine Protecting Group: For a single disulfide bond peptide like Conopressin S, using an acid-labile protecting group like Trityl (Trt) on the cysteine residues is common. This group is removed during the final cleavage from the resin, yielding the reduced peptide ready for oxidation.

• Oxidation Conditions: The formation of the disulfide bridge is an oxidation reaction.

  • In-solution oxidation: This is a common method where the cleaved and purified linear peptide is dissolved at a low concentration (e.g., 0.1-0.5 mM) in a basic buffer (pH 8-9) and exposed to an oxidizing agent or air.[7] High dilution is crucial to favor intramolecular cyclization over intermolecular dimerization or polymerization.

  • On-resin oxidation: This can be an attractive alternative as the resin-bound state creates a "pseudo-dilution" effect, which can favor the desired intramolecular reaction.

• Side Reactions during Oxidation:

  • Oxidation of other residues: Methionine and Tryptophan can be oxidized during disulfide bond formation.

    • Solution: If this occurs, the oxidized residues can sometimes be reduced back. It is best to use optimized conditions to avoid this.

  • Formation of oligomers/polymers: If the peptide concentration is too high during in-solution oxidation, intermolecular disulfide bonds can form.

    • Solution: Ensure high dilution of the peptide during the oxidation step.

Q4: How do I confirm that the disulfide bond has formed correctly?

A4: You can confirm disulfide bond formation using the following analytical techniques:

• Mass Spectrometry (MS): The molecular weight of the oxidized peptide will be 2 Da less than the reduced (linear) peptide due to the loss of two hydrogen atoms. ESI-MS or MALDI-TOF are suitable for this analysis.[8]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): The oxidized (cyclic) form of the peptide will typically have a different retention time than the reduced (linear) form. The cyclic form is often more compact and may elute earlier. You can monitor the progress of the oxidation reaction by taking aliquots over time and analyzing them by HPLC.[9]

Quantitative Data Summary

The following tables summarize typical yields and purity levels for synthetic peptides similar to Conopressin S.

Table 1: Typical Yields for Synthetic Conopeptides

Peptide Type	Synthesis Method	Typical Yield (%)	Reference
Amidated Conopressins	Fmoc-SPPS	~30%	[10]
Acid Conopressins	Fmoc-SPPS	~17%	[10]
α-Conotoxin Qc1.12	Fmoc-SPPS	24.78%	[11]
α-Conotoxin Qc1.15	Fmoc-SPPS	32.82%	[11]
α-Conotoxin Qc1.18	Fmoc-SPPS	49.23%	[11]
α-Conotoxin Qc1.4	Fmoc-SPPS	28.72%	[11]
α-Conotoxin Qc-009	Fmoc-SPPS	27.47%	[11]
α-Conotoxin Qc-039	Fmoc-SPPS	37.95%	[11]

Table 2: Common Purity Grades for Synthetic Peptides

Purity Grade	Purity Level (%)	Typical Application
Crude	50-70%	Initial screening
Desalted	70-85%	In vitro assays
>90%	>90%	In vitro assays
>95%	>95%	In vivo research, diagnostics
>98%	>98%	Pharmaceutical/clinical grade

Data compiled from various sources.[8][9]

Experimental Protocols

Protocol 1: Fmoc-Based Solid-Phase Peptide Synthesis of Conopressin S

This protocol is a general guideline based on standard Fmoc-SPPS procedures for cysteine-containing peptides.

Sequence of Conopressin S: Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH₂

• Resin Preparation: Start with a Rink Amide resin to obtain the C-terminal amide. Swell the resin in DMF for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5-10 minutes. Repeat this step. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • Activate the Fmoc-protected amino acid (4 equivalents relative to resin loading) with a coupling reagent like HATU (4 eq.) in the presence of a base such as DIPEA (8 eq.) in DMF.

  • Add the activated amino acid solution to the deprotected resin and let it react for 1-2 hours. For difficult couplings, this can be extended or repeated.

  • Monitor the coupling reaction using a ninhydrin (Kaiser) test.

  • Wash the resin with DMF.

• Chain Elongation: Repeat steps 2 and 3 for each amino acid in the sequence. For the cysteine residues, use Fmoc-Cys(Trt)-OH. Other side chain protecting groups to be used include: Arg(Pbf), Asn(Trt).[10]

• Final Deprotection: After the final amino acid is coupled, remove the terminal Fmoc group as described in step 2.

• Cleavage and Global Deprotection:

  • Wash the resin with dichloromethane (DCM).

  • Treat the resin with a cleavage cocktail such as TFA/TIS/H₂O (95:2.5:2.5 v/v/v) for 2-3 hours at room temperature.[10] TIS (triisopropylsilane) acts as a scavenger to protect the peptide from reactive species generated during cleavage.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and dry the peptide under vacuum.

Protocol 2: In-Solution Disulfide Bond Formation

• Purification of the Linear Peptide: Purify the crude linear peptide by preparative RP-HPLC using a C18 column with a water/acetonitrile gradient containing 0.1% TFA. Collect the fractions containing the desired peptide and lyophilize.

• Oxidation/Cyclization:

  • Dissolve the purified linear peptide in a buffer solution at pH 8, such as 50 mM Tris-HCl or ammonium bicarbonate, to a final peptide concentration of 0.1-0.5 mg/mL.

  • Stir the solution gently, open to the atmosphere, to allow for air oxidation. The reaction can take several hours to days.

  • Alternatively, an oxidizing agent can be added. For example, add a solution of 5,5'-dithiobis(2-nitrobenzoic acid) (DTNP) or dimethyl sulfoxide (DMSO) to the peptide solution.

  • Monitor the reaction by taking aliquots at different time points and analyzing by RP-HPLC and MS to check for the disappearance of the reduced peptide peak and the appearance of the oxidized peptide peak (with a mass decrease of 2 Da).

• Final Purification: Once the oxidation is complete, acidify the solution with TFA and purify the cyclized Conopressin S by preparative RP-HPLC as described in step 1. Lyophilize the pure fractions to obtain the final product.

Visualizations

The following diagrams illustrate key workflows and concepts in Conopressin S synthesis.

Caption: Troubleshooting workflow for low yield in SPPS.

Caption: Workflow for in-solution disulfide bond formation.

References

• 1. biotage.com [biotage.com]
• 2. biotage.com [biotage.com]
• 3. peptide.com [peptide.com]
• 4. Bot Detection [iris-biotech.de]
• 5. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. lifetein.com [lifetein.com]
• 8. gencefebio.com [gencefebio.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Conopressin S Purification Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to overcoming challenges associated with the purification of Conopressin S. This resource includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation templates to facilitate successful purification outcomes.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of Conopressin S, particularly when using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Peptide Recovery	1. Incomplete Elution: The peptide is strongly bound to the column. 2. Precipitation: The peptide has precipitated on the column or in the tubing. 3. Degradation: The peptide is unstable in the mobile phase.	1. Increase the percentage of organic solvent (e.g., acetonitrile) in the mobile phase. Use a steeper gradient. 2. Dissolve the crude peptide in a stronger solvent before loading. Ensure mobile phase components are miscible. 3. Check the pH of the mobile phase; some peptides are susceptible to degradation at certain pH values.
Broad Peak Shape	1. Column Overload: Too much sample has been loaded onto the column. 2. Secondary Interactions: The peptide is interacting with silanol groups on the silica-based column. 3. Sub-optimal Flow Rate: The flow rate is too high or too low.	1. Reduce the amount of sample loaded. 2. Add an ion-pairing agent like trifluoroacetic acid (TFA) to the mobile phase to minimize secondary interactions. 3. Optimize the flow rate. Slower flow rates often lead to better resolution.
Split or Tailing Peaks	1. Column Void or Channeling: A void has formed at the head of the column. 2. Contamination: The column or guard column is contaminated. 3. Co-eluting Impurities: An impurity is eluting very close to the target peptide.	1. Repack or replace the column. 2. Wash the column with a strong solvent (e.g., 100% acetonitrile or isopropanol). Replace the guard column. 3. Optimize the gradient to improve separation. Consider using a different column chemistry (e.g., C8 instead of C18).
Irreproducible Retention Times	1. Mobile Phase Inconsistency: The mobile phase composition is not consistent between runs. 2. Temperature Fluctuations: The column temperature is not stable. 3. Pump Issues: The HPLC pump is not delivering a consistent flow rate.	1. Prepare fresh mobile phase for each run and ensure thorough mixing. 2. Use a column oven to maintain a constant temperature. 3. Check the pump for leaks and ensure it is properly primed.

Frequently Asked Questions (FAQs)

Q1: What is the recommended first step for purifying synthetic Conopressin S?

A1: The initial purification of crude synthetic Conopressin S is typically performed using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) on a C18 column. A water/acetonitrile gradient containing 0.1% trifluoroacetic acid (TFA) is a common mobile phase system.

Q2: My Conopressin S peptide is showing poor solubility. How can I improve this?

A2: To improve solubility, you can try dissolving the peptide in a small amount of an organic solvent like acetonitrile or dimethylformamide (DMF) before diluting it with the initial mobile phase. Ensure the final injection solvent is compatible with the mobile phase to prevent precipitation on the column.

Q3: What purity should I aim for, and how can I assess it?

A3: The target purity depends on the intended application. For in vitro biological assays, a purity of >95% is generally recommended. Purity is typically assessed by analytical RP-HPLC, where the peak area of the target peptide is compared to the total area of all peaks in the chromatogram. Mass spectrometry should be used to confirm the identity of the main peak.

Q4: Are there alternative purification methods to RP-HPLC?

A4: While RP-HPLC is the most common and effective method for peptide purification, other techniques like ion-exchange chromatography (IEX) can be used as an orthogonal purification step, especially if there are impurities that are difficult to separate by hydrophobicity alone.[1]

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of Conopressin S

This protocol outlines the manual Fmoc-based solid-phase synthesis of Conopressin S (Sequence: Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH2).

Materials:

• Rink Amide resin

• Fmoc-protected amino acids (Fmoc-Gly-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Pro-OH, Fmoc-Cys(Trt)-OH, Fmoc-Asn(Trt)-OH, Fmoc-Ile-OH)

• Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Deprotection solution: 20% piperidine in DMF

• Solvents: DMF (N,N-Dimethylformamide), DCM (Dichloromethane)

• Cleavage cocktail: TFA/TIS/H2O (95:2.5:2.5 v/v/v)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour in a reaction vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling:

  • Pre-activate the first Fmoc-amino acid (Fmoc-Gly-OH) by dissolving it with HBTU and DIPEA in DMF.

  • Add the activated amino acid solution to the resin and allow it to react for 2 hours.

  • Wash the resin with DMF and DCM.

• Repeat Deprotection and Coupling: Repeat steps 2 and 3 for each subsequent amino acid in the sequence (Arg, Pro, Cys, Asn, Arg, Ile, Ile, Cys).

• Cleavage and Deprotection: After the final amino acid is coupled, wash the resin with DCM and dry it. Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove the side-chain protecting groups.[2]

• Precipitation and Collection: Filter the resin and precipitate the crude peptide by adding the filtrate to cold diethyl ether. Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet under vacuum.

Protocol 2: RP-HPLC Purification of Conopressin S

This protocol describes a general method for the purification of crude Conopressin S using preparative RP-HPLC.

Equipment and Materials:

• Preparative HPLC system with a UV detector

• Preparative C18 column (e.g., 250 x 21.2 mm, 10 µm particle size)

• Mobile Phase A: 0.1% TFA in HPLC-grade water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Crude Conopressin S, dissolved in a minimal amount of Mobile Phase A

Procedure:

• Column Equilibration: Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B at a flow rate appropriate for the column size (e.g., 10 mL/min).

• Sample Injection: Inject the dissolved crude peptide onto the column.

• Gradient Elution: Elute the peptide using a linear gradient of Mobile Phase B. A typical gradient might be from 5% to 45% Mobile Phase B over 40 minutes.

• Fraction Collection: Collect fractions based on the UV chromatogram, focusing on the major peak corresponding to Conopressin S.

• Purity Analysis: Analyze the purity of the collected fractions using analytical RP-HPLC.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the purified Conopressin S as a white powder.

Data Presentation

Effective tracking of purification progress is crucial. The following table provides a template for summarizing quantitative data at each stage of the purification process.

Purification Step	Starting Material (mg)	Purified Peptide (mg)	Yield (%)	Purity (%)	Method
Crude Peptide	100	-	-	~40% (example)	-
RP-HPLC Pool 1	100	35	35	>95%	C18, 0.1% TFA, ACN gradient
Final Product	35	30	86 (of step 1)	>98%	Lyophilization

Visualizations

Experimental Workflow for Conopressin S Synthesis and Purification

Caption: Workflow for Conopressin S production.

Signaling Pathway of Conopressin S via the Vasopressin V1b Receptor

Conopressin S is known to interact with the vasopressin V1b receptor, a G-protein coupled receptor (GPCR).[3] The activation of this receptor stimulates the phospholipase C (PLC) signaling cascade.

Caption: Conopressin S signaling cascade.

References

• 1. scispace.com [scispace.com]
• 2. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vasopressin receptor - Wikipedia [en.wikipedia.org]

Minimizing non-specific binding of Conopressin S in receptor assays

This technical support center provides guidance for researchers, scientists, and drug development professionals working with Conopressin S in receptor binding assays. The following sections offer troubleshooting advice and answers to frequently asked questions to help you minimize non-specific binding and obtain reliable experimental data.

Troubleshooting Guide: Minimizing Non-Specific Binding

High non-specific binding (NSB) can obscure specific binding signals, leading to inaccurate affinity measurements and misinterpretation of results. This guide addresses common causes of high NSB in Conopressin S receptor assays and provides systematic solutions.

Question: I am observing high non-specific binding in my Conopressin S radioligand binding assay. What are the potential causes and how can I reduce it?

Answer:

High non-specific binding is a frequent challenge in peptide receptor assays due to the inherent stickiness of peptides and various experimental factors.[1][2] Below is a step-by-step approach to troubleshoot and minimize NSB in your experiment.

Step 1: Optimize Assay Buffer Composition

The chemical environment of the assay can significantly influence non-specific interactions.[2] Consider the following adjustments to your buffer:

• Adjust pH: The charge of both Conopressin S and your receptor preparation can be influenced by the buffer pH. Systematically varying the pH may help find an optimal point where electrostatic non-specific interactions are minimized.[3]

• Increase Salt Concentration: Adding salts like NaCl to your buffer can shield charged interactions between the peptide and other surfaces, thereby reducing charge-based NSB.[3][4] You can test a range of NaCl concentrations (e.g., 50-250 mM) to find the most effective level.

• Add a Carrier Protein: Including a blocking protein like Bovine Serum Albumin (BSA) or casein in your assay buffer is a very common and effective strategy.[2][3][4] These proteins bind to non-specific sites on your assay tubes, plates, and filters, reducing the surfaces available for Conopressin S to bind non-specifically. A typical starting concentration for BSA is 0.1% to 1%.[3]

• Include a Surfactant: If hydrophobic interactions are the cause of NSB, adding a low concentration of a non-ionic surfactant such as Tween-20 or Triton X-100 can be beneficial.[2][3][4] These detergents disrupt hydrophobic interactions between the analyte and assay surfaces.[4]

Step 2: Re-evaluate Ligand and Receptor Concentrations

• Radioligand Concentration: Using too high a concentration of the radiolabeled ligand can lead to increased NSB.[5] Ensure you are using a concentration at or below the Kd for the specific receptor to maximize the specific-to-nonspecific binding ratio.

• Receptor/Membrane Concentration: An excessive amount of membrane protein in the assay can also contribute to high background.[5] Titrate the amount of membrane preparation to find a concentration that gives a robust specific signal without unnecessarily increasing the non-specific background.

Step 3: Improve Separation of Bound and Free Ligand

The efficiency of separating the receptor-bound ligand from the free ligand is critical.

• Filter Pre-treatment: If using a filtration-based method, non-specific binding of the ligand to the filters is a common problem.[1] Pre-treating the filters with a solution like polyethylenimine (PEI) and/or BSA can significantly reduce this issue.[1]

• Washing Steps: Optimize the number and composition of wash steps. Use ice-cold wash buffer to slow the dissociation of the specific ligand-receptor complex while washing away unbound and non-specifically bound ligand. Be cautious, as albumin-containing wash buffers can sometimes negatively impact the amount of specifically bound radioligand.[1]

Step 4: Incorporate Protease Inhibitors

Peptides like Conopressin S can be susceptible to degradation by proteases present in the membrane preparation.

• Add Protease Inhibitors: Including a protease inhibitor cocktail in your assay buffer can prevent the degradation of Conopressin S. Bacitracin has also been shown to decrease adsorption in some peptide assays.[1]

Below is a workflow to guide your troubleshooting process.

References

• 1. Development of peptide receptor binding assays: methods to avoid false negatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 4. nicoyalife.com [nicoyalife.com]
• 5. researchgate.net [researchgate.net]

Addressing variability in Conopressin S behavioral effects

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Conopressin S. Our aim is to help you address the variability in behavioral effects observed during your experiments and provide a deeper understanding of this complex neuropeptide.

Troubleshooting Guide

This guide is designed to help you identify and resolve common issues that may lead to variability in your experimental outcomes with Conopressin S.

Issue/Question	Potential Cause(s)	Recommended Solution(s)
Why am I observing inconsistent behavioral responses (e.g., grooming, scratching) to Conopressin S administration?	1. Receptor Subtype Specificity and Distribution: Conopressin S interacts with multiple receptor subtypes (V1a, V1b, and Oxytocin receptors) with varying affinities.[1] The distribution of these receptors can vary across different brain regions and between individual animals, leading to different behavioral outputs. 2. Dose-Response Relationship: The behavioral effects of neuropeptides often follow a complex, sometimes biphasic, dose-response curve. The dose you are using may be on a steep part of the curve, where small variations in administered concentration lead to large differences in effect. 3. Off-Target Effects: At higher concentrations, Conopressin S may bind to other receptors not yet fully characterized, leading to unexpected behavioral outcomes.	1. Receptor Mapping: Conduct receptor autoradiography or immunohistochemistry to map the expression of V1a, V1b, and oxytocin receptors in your target brain regions. This will help you correlate receptor density with behavioral responses. 2. Dose-Response Curve Generation: Perform a full dose-response study to identify the optimal concentration for your desired behavioral effect. This will help you choose a dose in the stable part of the curve. 3. Use of Selective Antagonists: Co-administer Conopressin S with selective antagonists for V1a, V1b, and oxytocin receptors to isolate the receptor subtype responsible for the observed behavior.
My results show high inter-individual variability in response to Conopressin S. What could be the reason?	1. Genetic Background: Genetic differences between animals can lead to variations in receptor expression, signaling pathway efficiency, and metabolism of Conopressin S. 2. Sex Differences: The vasopressin and oxytocin systems are known to be sexually dimorphic, which can influence behavioral responses to ligands like Conopressin S.[2][3] 3. Endogenous Neuropeptide Levels: The baseline levels of endogenous vasopressin and oxytocin can compete with Conopressin S for receptor binding, influencing its effects. Stress and social conditions can alter these endogenous levels.[4][5]	1. Use of Inbred Strains: Whenever possible, use inbred animal strains to minimize genetic variability. 2. Control for Sex: Include both male and female subjects in your experimental design and analyze the data separately to identify any sex-specific effects. 3. Acclimatization and Controlled Environment: Ensure a stable and controlled experimental environment to minimize stress. Allow for a sufficient acclimatization period before starting the experiments. Consider measuring baseline corticosterone levels as an indicator of stress.
I am seeing a rapid desensitization or tolerance to the behavioral effects of Conopressin S with repeated administration. Why is this happening?	1. Receptor Downregulation/Internalization: Continuous or repeated stimulation of G-protein coupled receptors, such as the vasopressin and oxytocin receptors, can lead to their internalization and downregulation, reducing the response to the ligand. 2. Second Messenger System Adaptation: Changes in downstream signaling pathways, such as altered G-protein coupling or second messenger levels, can lead to reduced cellular response over time.	1. Spaced Dosing Regimen: Increase the time interval between Conopressin S administrations to allow for receptor recycling and resensitization. 2. Pulsatile vs. Continuous Infusion: If using continuous infusion, consider switching to a pulsatile delivery method to mimic the natural pulsatile release of neuropeptides. 3. Investigate Downstream Signaling: Measure changes in downstream markers (e.g., cAMP, IP3/DAG levels) after single and repeated administrations to assess pathway adaptation.

Frequently Asked Questions (FAQs)

Q1: What is Conopressin S and where does it come from?

Conopressin S is a nonapeptide (a peptide composed of nine amino acids) originally isolated from the venom of the marine cone snail Conus striatus.[6][7] It belongs to the vasopressin/oxytocin superfamily of neuropeptides.[6]

Q2: What is the primary mechanism of action for Conopressin S?

Conopressin S exerts its effects by binding to and activating G-protein coupled receptors (GPCRs), specifically the vasopressin (V1a and V1b) and oxytocin receptors.[1][6] It has been shown to have a particularly high affinity for the V1b receptor.[1] Upon binding, it initiates intracellular signaling cascades that modulate neuronal activity and, consequently, behavior.

Q3: What are the known behavioral effects of Conopressin S in animal models?

In rodent models, intracerebral injection of conopressins has been shown to induce grooming and scratching behaviors.[7][8] These effects are similar to those observed with the administration of vasopressin and oxytocin.[8]

Q4: How does the structure of Conopressin S relate to its function?

Conopressin S shares a high degree of sequence homology with vasopressin and oxytocin.[6] The structure, particularly the amino acid at position 8 (Arginine in Conopressin S), is critical for its receptor binding affinity and activity.[7][8] Variations in this and other positions can dramatically alter the peptide's pharmacological profile, sometimes converting an agonist into an antagonist.[8][9]

Q5: What are the key signaling pathways activated by Conopressin S?

Upon binding to V1a and V1b receptors, Conopressin S is expected to activate the phospholipase C (PLC) pathway, leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). This results in an increase in intracellular calcium and activation of protein kinase C (PKC). When binding to the oxytocin receptor, it can also activate the PLC pathway, as well as the mitogen-activated protein kinase (MAPK) pathway.

Caption: Simplified signaling pathway of Conopressin S.

Experimental Protocols

Protocol 1: Intracerebroventricular (ICV) Injection of Conopressin S in Mice

This protocol describes the procedure for administering Conopressin S directly into the cerebral ventricles of mice to study its central behavioral effects.

• Animal Preparation:

  • House male C57BL/6 mice (8-10 weeks old) individually for at least one week before surgery.

  • Maintain a 12:12 hour light:dark cycle with ad libitum access to food and water.

• Stereotaxic Surgery for Cannula Implantation:

  • Anesthetize the mouse with isoflurane (4% for induction, 1.5-2% for maintenance).

  • Secure the mouse in a stereotaxic frame.

  • Implant a guide cannula (26-gauge) into the lateral ventricle using the following coordinates from bregma: Anteroposterior (AP): -0.3 mm; Mediolateral (ML): ±1.0 mm; Dorsoventral (DV): -2.5 mm.

  • Secure the cannula to the skull with dental cement.

  • Allow the animals to recover for at least 7 days post-surgery.

• Conopressin S Preparation and Administration:

  • Dissolve Conopressin S (lyophilized powder) in sterile, pyrogen-free 0.9% saline to the desired concentration (e.g., 1 µg/µl).

  • On the day of the experiment, gently restrain the mouse and insert the injection cannula (33-gauge), extending 0.5 mm beyond the guide cannula, into the guide.

  • Infuse a total volume of 1 µl of the Conopressin S solution or vehicle (saline) over 1 minute using a microinfusion pump.

  • Leave the injector in place for an additional minute to allow for diffusion.

• Behavioral Observation:

  • Immediately after the injection, place the mouse in a clean observation cage.

  • Record the animal's behavior for a predefined period (e.g., 60 minutes).

  • Score for specific behaviors such as grooming (head washing, body licking) and scratching bouts.

Caption: Experimental workflow for ICV injection and behavioral analysis.

Protocol 2: Receptor Binding Assay

This protocol outlines a competitive binding assay to determine the affinity of Conopressin S for vasopressin and oxytocin receptors expressed in a cell line.

• Cell Culture and Membrane Preparation:

  • Culture HEK293 cells stably expressing the human V1a, V1b, or oxytocin receptor.

  • Harvest the cells and homogenize them in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the supernatant at high speed (e.g., 50,000 x g) to pellet the cell membranes.

  • Resuspend the membrane pellet in the binding buffer.

• Competitive Binding Assay:

  • In a 96-well plate, add a constant concentration of a radiolabeled ligand (e.g., [³H]-Arginine Vasopressin for V1a/V1b receptors, [³H]-Oxytocin for the oxytocin receptor).

  • Add increasing concentrations of unlabeled Conopressin S (the competitor).

  • Add the cell membrane preparation to initiate the binding reaction.

  • Incubate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the reaction mixture through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove non-specific binding.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding of the radioligand as a function of the log concentration of Conopressin S.

  • Calculate the Ki (inhibitory constant) value for Conopressin S using non-linear regression analysis. This value represents the affinity of Conopressin S for the receptor.

References

• 1. uniprot.org [uniprot.org]
• 2. Frontiers | Endocrine Disruption of Vasopressin Systems and Related Behaviors [frontiersin.org]
• 3. Modulation of social behavior by distinct vasopressin sources - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stress related neuropeptides and addictive behaviors: Beyond the usual suspects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. qyaobio.com [qyaobio.com]
• 7. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 9. espace.library.uq.edu.au [espace.library.uq.edu.au]

Best practices for handling and storing synthetic Conopressin S

This technical support center provides researchers, scientists, and drug development professionals with best practices for handling and storing synthetic Conopressin S, along with troubleshooting guides and frequently asked questions for common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is Conopressin S and what is its amino acid sequence?

Conopressin S is a synthetic peptide, analogous to the naturally occurring peptide isolated from the venom of the marine cone snail Conus striatus. It belongs to the vasopressin/oxytocin family of neuropeptides. The amino acid sequence for Conopressin S is Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH2, with a disulfide bridge between the two cysteine residues.

Q2: What are the general recommendations for storing lyophilized Conopressin S?

For optimal stability, lyophilized Conopressin S should be stored in a tightly sealed container in a desiccator at -20°C or colder.[1] When stored under these conditions, the peptide can be stable for months to years. Before opening, it is crucial to allow the vial to warm to room temperature in a desiccator to prevent condensation of atmospheric moisture, which can reduce the peptide's stability and overall content.[1]

Q3: How should I prepare stock solutions of Conopressin S?

The solubility of a peptide is highly dependent on its amino acid sequence. To prepare a stock solution of Conopressin S, it is recommended to first try reconstituting the peptide in sterile, purified water. If solubility is an issue, the use of a small amount of an organic solvent like DMSO, followed by dilution with an aqueous buffer, can be effective.[2] For many cell-based assays, a final DMSO concentration of 0.5% is generally well-tolerated, though it is always best to determine the tolerance of your specific cell line.[2]

Q4: What is the recommended storage condition for Conopressin S in solution?

Long-term storage of peptides in solution is generally not recommended due to the potential for degradation.[3] If a solution must be stored, it should be aliquoted into small, single-use volumes and frozen at -20°C or below. Avoid repeated freeze-thaw cycles as this can lead to peptide degradation. For short-term storage of a few days, refrigeration at 2-8°C may be acceptable, but it is always preferable to prepare fresh solutions for each experiment.

Stability of Conopressin S Analogs in Solution

While specific stability data for Conopressin S is limited, data from the closely related peptide, oxytocin, can provide valuable guidance. The stability of oxytocin has been shown to be dependent on the solution, temperature, and pH.

Solution	Temperature	pH	Stability (Time to ~10% loss)
0.9% Sodium Chloride	Room Temperature (~23°C)	Not Specified	> 90 days[4]
5% Dextrose	Room Temperature (~23°C)	Not Specified	> 90 days[4]
Lactated Ringer's	Room Temperature (~23°C)	~6.4	~35 days[5]
Lactated Ringer's	Refrigerated (4°C)	Not Specified	> 31 days[6]
Aqueous Solution	30°C	4.5	~6 months[3]
Aqueous Solution	40°C	4.5	~1 week[3]

Note: This data is for oxytocin and should be used as a general guideline for Conopressin S. It is always recommended to perform your own stability studies for your specific experimental conditions.

Experimental Protocols

Detailed Methodology: V1a Receptor Binding Assay (Adapted for Conopressin S)

This protocol is adapted from established methods for vasopressin receptor binding assays.

Materials:

• HEK-293 cells expressing human recombinant vasopressin V1a receptors.

• Binding Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 0.1% BSA.

• Radioligand: [125I]-phenylacetyl-d-Tyr(Me)-Phe-Gln-Asn-Arg-Pro-Arg-Tyr-NH2.

• Non-specific binding control: Unlabeled Arginine Vasopressin (1 µM).

• Synthetic Conopressin S (various concentrations).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare cell membranes from HEK-293 cells expressing the V1a receptor.

• In a 96-well plate, add 0.26 µg of cell membrane suspension per well in binding buffer.

• Add 0.03 nM of the [125I]-labeled radioligand to each well.

• For the determination of non-specific binding, add 1 µM of unlabeled arginine vasopressin to designated wells.

• Add varying concentrations of synthetic Conopressin S to the experimental wells.

• Incubate the plate for 120 minutes at 25°C.

• Following incubation, rapidly filter the contents of each well through glass fiber filters and wash with ice-cold binding buffer to separate bound from free radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding of Conopressin S by subtracting the non-specific binding from the total binding. The data can then be used to determine the binding affinity (Ki) of Conopressin S for the V1a receptor.

Troubleshooting Guides

Issue: Poor Solubility of Conopressin S

Question: I am having difficulty dissolving my lyophilized Conopressin S in aqueous buffer. What can I do?

Answer: Poor solubility is a common issue with synthetic peptides. Here is a systematic approach to troubleshoot this problem:

• Assess the Peptide's Properties: Conopressin S has a net positive charge at neutral pH due to the arginine residues. This suggests it should be soluble in slightly acidic conditions.

• Initial Solubilization Attempt: Start with a small amount of sterile, deionized water. Vortex briefly.

• pH Adjustment: If the peptide does not dissolve in water, try adding a small amount of 10% acetic acid to lower the pH. Basic peptides are often more soluble in acidic solutions.[7]

• Use of Organic Solvents: If the peptide remains insoluble, try dissolving it in a small volume of an organic solvent such as dimethyl sulfoxide (DMSO) and then slowly adding this stock solution to your aqueous buffer with gentle stirring.[2] It is important to ensure the final concentration of the organic solvent is compatible with your experimental system.

• Sonication: A brief sonication in a water bath can help to break up aggregates and improve solubility.[2]

Caption: A workflow for troubleshooting poor peptide solubility.

Issue: Peptide Aggregation

Question: My Conopressin S solution appears cloudy or has visible precipitates, suggesting aggregation. How can I prevent this?

Answer: Peptide aggregation can be influenced by factors such as concentration, pH, and temperature. Here are some strategies to mitigate aggregation:

• Optimize pH: Peptides are often least soluble at their isoelectric point (pI). Adjusting the pH of the solution away from the pI can increase solubility and reduce aggregation.

• Control Concentration: Prepare stock solutions at a higher concentration in a suitable solvent (like DMSO) and then dilute to the final working concentration just before use. Avoid storing dilute aqueous solutions for extended periods.

• Incorporate Solubilizing Agents: In some cases, the addition of chaotropic agents (e.g., guanidinium chloride) or detergents can help to prevent aggregation, but their compatibility with the downstream application must be considered.

• Temperature Control: While warming can sometimes aid dissolution, prolonged exposure to elevated temperatures can also promote aggregation and degradation. It is generally best to work with solutions on ice.

Signaling Pathway

Conopressin S, as a vasopressin/oxytocin analog, is expected to exert its effects through G-protein coupled receptors (GPCRs), primarily the vasopressin (V1a, V1b, V2) and oxytocin (OT) receptors. The V1a and oxytocin receptors are known to couple to Gq/11 proteins, activating the phospholipase C (PLC) signaling cascade.

Caption: The Gq signaling pathway activated by Conopressin S.

References

• 1. extranet.who.int [extranet.who.int]
• 2. usp-pqm.org [usp-pqm.org]
• 3. researchgate.net [researchgate.net]
• 4. pure.rug.nl [pure.rug.nl]
• 5. researchgate.net [researchgate.net]
• 6. Stability of Oxytocin Preparations in Malawi and Rwanda: Stabilizing Effect of Chlorobutanol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

Reference Data & Comparative Studies

Conopressin S vs. Oxytocin: A Comparative Analysis of Receptor Selectivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the receptor selectivity of Conopressin S and the well-characterized neuropeptide, oxytocin. The following sections present quantitative data on receptor binding and functional activity, detailed experimental protocols for key assays, and visual representations of relevant signaling pathways and experimental workflows.

Introduction

Oxytocin is a mammalian neurohypophysial hormone renowned for its role in social bonding, uterine contractions, and lactation. Its therapeutic potential is being explored for various neuropsychiatric disorders. Conopressin S, a peptide toxin isolated from the venom of the marine cone snail Conus striatus, shares structural homology with oxytocin and vasopressin. This homology raises questions about its receptor interaction profile and potential as a pharmacological tool or therapeutic lead. Understanding the comparative receptor selectivity of these two peptides is crucial for elucidating their physiological roles and potential clinical applications.

Data Presentation: Receptor Binding Affinity and Functional Potency

The following tables summarize the available quantitative data for the binding affinity (Ki) and functional potency (EC50) of oxytocin and various conopressins at human vasopressin (V1a, V1b, V2) and oxytocin (OT) receptors. It is important to note that comprehensive data for Conopressin S across all human receptor subtypes is limited in the current scientific literature. Therefore, data for other conopressin analogues are included for comparative purposes.

Table 1: Binding Affinity (Ki, nM) of Oxytocin and Conopressin Analogues at Human Receptors

Ligand	OT Receptor	V1a Receptor	V1b Receptor	V2 Receptor
Oxytocin	0.75[1]	~20 (mouse)[2], 495.2 (hamster)[3][4]	~35 (mouse)[2]	>10000[5]
Conopressin-T	108	319	No detectable activity	No detectable activity
L7P-Conopressin-T	108	158	No detectable activity	No detectable activity
Conopressin S	Data not available	Data not available	Data not available	Data not available

Note: Data for oxytocin at V1a and V1b receptors are from mouse and hamster studies, which have been noted to have similarities to human receptors.[3][4] The absence of data for Conopressin S highlights a key area for future research.

Table 2: Functional Potency (EC50, nM) of Oxytocin and Conopressin Analogues at Human Receptors

Ligand	OT Receptor	V1a Receptor	V1b Receptor	V2 Receptor
Oxytocin	5.47 (hyperplasia)[1]	Data not available	Data not available	330[5]
Conopressin-G	Partial Agonist	Full Agonist	Full Agonist	Full Agonist
Conopressin S	Data not available	Data not available	Data not available	Data not available

Note: The functional data for Conopressin-G indicates its activity profile but specific EC50 values for human receptors were not provided in the cited literature.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are representative protocols for the key assays used to determine receptor selectivity.

Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from a receptor.

1. Membrane Preparation:

• Culture cells expressing the target receptor (e.g., HEK293 cells transfected with the human OTR, V1a, V1b, or V2 receptor gene).

• Harvest the cells and homogenize in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, with protease inhibitors).

• Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

• Pellet the membranes by high-speed centrifugation (e.g., 20,000 x g for 20 minutes at 4°C).

• Wash the membrane pellet by resuspension in fresh buffer and repeat the centrifugation.

• Resuspend the final pellet in an assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4) and determine the protein concentration.[6]

2. Binding Assay:

• In a 96-well plate, add the following in order: assay buffer, a fixed concentration of the appropriate radioligand (e.g., [3H]-Oxytocin for OTR, [3H]-Arginine Vasopressin for V1a/V1b/V2), and varying concentrations of the unlabeled competitor (Oxytocin or Conopressin S).[6]

• Initiate the binding reaction by adding the prepared cell membranes.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes) with gentle agitation.[6]

• To determine non-specific binding, a parallel set of wells should contain a high concentration of an unlabeled standard ligand.

3. Separation and Detection:

• Terminate the binding reaction by rapid filtration through a glass fiber filter (e.g., GF/C) pre-soaked in a solution like polyethyleneimine to reduce non-specific binding.[6]

• Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Dry the filters and measure the radioactivity retained on the filters using a scintillation counter.

4. Data Analysis:

• Subtract the non-specific binding from the total binding to obtain specific binding.

• Plot the specific binding as a function of the log of the competitor concentration to generate a competition curve.

• Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Phospholipase C (PLC) Activity Assay (for V1a, V1b, and OT Receptors)

This functional assay measures the activation of Gq-coupled receptors by quantifying the accumulation of inositol phosphates (IPs), a downstream second messenger.

1. Cell Culture and Labeling:

• Plate cells expressing the target receptor (V1a, V1b, or OT) in a multi-well plate.

• Label the cells by incubating them overnight with a radiolabeled precursor, such as myo-[3H]inositol, in an inositol-free medium.

2. Agonist Stimulation:

• Wash the cells to remove the excess radiolabel.

• Pre-incubate the cells with an assay buffer containing LiCl. LiCl inhibits inositol monophosphatase, leading to the accumulation of IPs.

• Add varying concentrations of the agonist (Oxytocin or Conopressin S) to the wells.

• Incubate for a specific time (e.g., 30-60 minutes) at 37°C to allow for receptor activation and IP accumulation.

3. Extraction of Inositol Phosphates:

• Terminate the stimulation by adding a cold solution, such as 10 mM formic acid.

• Lyse the cells and collect the cell lysates.

4. Quantification of Inositol Phosphates:

• Separate the total inositol phosphates from other cellular components using anion-exchange chromatography columns.

• Elute the IPs and quantify the radioactivity using a scintillation counter.

5. Data Analysis:

• Plot the amount of radioactivity (representing total IPs) against the log of the agonist concentration.

• Determine the EC50 value, which is the concentration of the agonist that produces 50% of the maximal response.

Mandatory Visualization

Signaling Pathways

The activation of vasopressin and oxytocin receptors initiates distinct intracellular signaling cascades. The V1a, V1b, and OT receptors primarily couple to Gq/11 proteins, leading to the activation of phospholipase C (PLC). In contrast, the V2 receptor couples to Gs proteins, activating adenylyl cyclase.

Caption: Signaling pathways of vasopressin and oxytocin receptors.

Experimental Workflow

The following diagram illustrates the key steps in a typical radioligand competition binding assay.

Caption: Workflow for a radioligand competition binding assay.

Conclusion

The available data indicates that oxytocin exhibits high affinity and potency for its cognate receptor, with significantly lower affinity for the vasopressin receptor subtypes. This selectivity is a key feature of its physiological and pharmacological profile. In contrast, the receptor selectivity of Conopressin S remains largely uncharacterized. Data from related conopressins, such as Conopressin-T, suggest potential interactions with both oxytocin and vasopressin V1a receptors, but with lower affinity than oxytocin for the OTR. The lack of comprehensive binding and functional data for Conopressin S at all human vasopressin and oxytocin receptor subtypes represents a significant knowledge gap. Further research is warranted to fully elucidate the pharmacological profile of Conopressin S, which will be critical in determining its potential as a valuable research tool or a starting point for novel therapeutic development.

References

• 1. Pharmacologic characterization of the oxytocin receptor in human uterine smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxytocin and vasopressin: Signalling, behavioural modulation and potential therapeutic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Binding affinities of oxytocin, vasopressin, and Manning Compound at oxytocin and V1a receptors in male Syrian hamster brains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Oxytocin and Vasopressin Agonists and Antagonists as Research Tools and Potential Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. giffordbioscience.com [giffordbioscience.com]

A Comparative Analysis of the Biological Activities of Conopressin S and Vasopressin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of Conopressin S, a venom-derived peptide, and vasopressin, an endogenous mammalian hormone. By examining their receptor binding affinities, functional activities, and signaling pathways, this document aims to provide a clear understanding of their similarities and differences, supported by experimental data.

Introduction

Vasopressin, also known as antidiuretic hormone (ADH), is a nine-amino acid peptide hormone crucial for regulating water reabsorption, blood pressure, and social behaviors in mammals.[1][2][3] It exerts its effects through three main G protein-coupled receptors (GPCRs): V1a, V1b (or V3), and V2.[4][5] Conopressin S is a nonapeptide isolated from the venom of the marine cone snail Conus striatus.[6][7][8] It shares high sequence homology with vasopressin and oxytocin, suggesting a potential interaction with their respective receptors.[7] This guide delves into the nuances of their biological activities to inform research and drug development endeavors.

Data Presentation: Receptor Binding and Functional Activity

The following tables summarize the quantitative data on the binding affinities and functional potencies of Conopressin S and vasopressin at human vasopressin and oxytocin receptors.

Table 1: Comparative Binding Affinities (Ki, nM) of Conopressin S and Vasopressin

Ligand	V1a Receptor	V1b Receptor	V2 Receptor	Oxytocin Receptor
Vasopressin	0.6 ± 0.02[9]	0.085 ± 0.01[9]	4.9 ± 0.32[9]	110 ± 25[9]
Conopressin S	827 ± 76[9][10]	8.3 ± 1.6[9][10]	>10,000[9]	175 ± 13[9][10]

Table 2: Comparative Functional Activity (EC50/IC50, nM) of Conopressin S and Vasopressin

Ligand	V1a Receptor (Agonist/Antagonist)	V1b Receptor (Agonist/Antagonist)	V2 Receptor (Agonist/Antagonist)	Oxytocin Receptor (Agonist/Antagonist)
Vasopressin	Agonist	Agonist	Agonist	Partial Agonist
Conopressin S	Weak Partial Agonist/Antagonist	Agonist	No significant activity	Weak Partial Agonist/Antagonist

Note: Specific EC50/IC50 values for Conopressin S are not consistently reported across a wide range of functional assays in the publicly available literature. The functional activities described are based on qualitative descriptions from the cited research.

Signaling Pathways

Vasopressin and Conopressin S mediate their effects through distinct signaling cascades upon binding to their respective receptors.

Vasopressin Signaling Pathways

Vasopressin activates different signaling pathways depending on the receptor subtype it binds to.

• V1a and V1b Receptors: Binding of vasopressin to V1a and V1b receptors, which are coupled to Gq/11 proteins, activates phospholipase C (PLC).[5][11][12] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[11] This cascade is primarily responsible for vasoconstriction and ACTH release.[4][11]

• V2 Receptors: The V2 receptor is coupled to the Gs protein.[13] Upon vasopressin binding, Gs activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[13] cAMP then activates protein kinase A (PKA), which promotes the translocation of aquaporin-2 water channels to the apical membrane of kidney collecting duct cells, resulting in water reabsorption.[1][13]

Caption: Vasopressin signaling pathways via V1 and V2 receptors.

Conopressin S Signaling Pathway

Conopressin S primarily interacts with the V1b receptor with high affinity.[9][10] Therefore, its signaling is expected to predominantly follow the Gq/11 pathway, similar to vasopressin's action on V1 receptors. This leads to the activation of PLC, generation of IP3 and DAG, and subsequent increase in intracellular calcium and activation of PKC. Its weaker interaction with V1a and oxytocin receptors suggests it may elicit similar but less potent responses through these receptors as well.

Caption: Predominant signaling pathway of Conopressin S.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental findings. Below are outlines of key experimental protocols used to characterize and differentiate the biological activities of Conopressin S and vasopressin.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a ligand for a specific receptor.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Steps:

• Membrane Preparation: Cells stably or transiently expressing the human vasopressin or oxytocin receptor subtypes (V1a, V1b, V2, OTR) are harvested and homogenized. The cell lysate is then centrifuged to pellet the membranes, which are subsequently washed and resuspended in a binding buffer.

• Competitive Binding: A fixed concentration of a specific radioligand (e.g., [3H]-Arginine Vasopressin) is incubated with the prepared membranes in the presence of increasing concentrations of the unlabeled competitor ligand (Conopressin S or vasopressin).

• Incubation and Separation: The reaction is incubated to allow binding to reach equilibrium. The bound radioligand is then separated from the free radioligand by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding versus the log concentration of the competitor. A non-linear regression analysis is used to determine the IC50 value (the concentration of competitor that inhibits 50% of the specific binding of the radioligand). The Ki value is then calculated using the Cheng-Prusoff equation.

Functional Assays (Calcium Mobilization and cAMP Accumulation)

These assays measure the functional response of cells to ligand stimulation, providing information on agonist or antagonist activity and potency (EC50 or IC50).

Calcium Mobilization Assay (for V1a, V1b, and OTR):

This assay is suitable for receptors coupled to the Gq signaling pathway.

Caption: Workflow for a calcium mobilization assay.

cAMP Accumulation Assay (for V2R):

This assay is used for receptors coupled to the Gs or Gi signaling pathways.

Detailed Steps:

• Cell Culture and Stimulation: Cells expressing the V2 receptor are cultured and then stimulated with varying concentrations of the test ligand in the presence of an inhibitor of phosphodiesterase (e.g., IBMX) to prevent cAMP degradation.

• Cell Lysis and Detection: After incubation, the cells are lysed, and the intracellular cAMP levels are measured using a competitive immunoassay, often employing time-resolved fluorescence resonance energy transfer (TR-FRET) or an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The results are used to generate a dose-response curve from which the EC50 value for agonists or the IC50 value for antagonists (in the presence of a known agonist) can be determined.

Conclusion

Conopressin S and vasopressin, while structurally similar, exhibit distinct biological activity profiles. Vasopressin is a potent agonist at all three of its receptor subtypes, with a preference for V1b and V1a over V2 receptors. In contrast, Conopressin S demonstrates a marked selectivity and high affinity for the V1b receptor, acting as an agonist. Its affinity for the V1a receptor is significantly lower, and it has negligible interaction with the V2 receptor. The differential receptor activation and subsequent signaling cascades underscore the potential for Conopressin S and its analogues to be developed as selective pharmacological tools or therapeutic agents, particularly for targeting conditions where V1b receptor modulation is desired. Further research into the in vivo effects of Conopressin S will be critical to fully elucidate its physiological and pathophysiological roles.

References

• 1. Vasopressin - Wikipedia [en.wikipedia.org]
• 2. CV Physiology | Vasopressin (Antidiuretic Hormone) [cvphysiology.com]
• 3. Vasopressin | Hormone Function, Receptors & Effects | Britannica [britannica.com]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. qyaobio.com [qyaobio.com]
• 8. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 10. uniprot.org [uniprot.org]
• 11. Vasopressin-induced vasoconstriction: two concentration-dependent signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. library.ncifrederick.cancer.gov [library.ncifrederick.cancer.gov]
• 13. researchgate.net [researchgate.net]

Validating the Biological Activity of Synthetic vs. Native Conopressin S: A Comparative Guide

This guide provides a detailed comparison of the biological activity of synthetic versus native Conopressin S, a nonapeptide originally isolated from the venom of the marine cone snail Conus striatus.[1][2] As a member of the vasopressin/oxytocin superfamily of peptides, Conopressin S is a valuable tool for research into G-protein coupled receptor (GPCR) signaling.[2][3] This document is intended for researchers, scientists, and drug development professionals, offering objective data and detailed experimental protocols to validate and compare the performance of Conopressin S from different sources.

Introduction to Conopressin S

Conopressin S is a neuroactive peptide with the primary sequence Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH2 (CIIRNCPRG-NH2), featuring a disulfide bridge between the two cysteine residues.[1][3][4][5] Like other members of its family, it exerts its effects by interacting with vasopressin and oxytocin receptors.[1][3] Due to the challenges of isolating sufficient quantities of native Conopressin S from its natural source, chemical synthesis is the standard method for producing the peptide for research and pharmacological studies.[6] Validation studies, such as co-elution analysis by reverse-phase high-performance liquid chromatography (RP-HPLC), have shown that synthetic and native peptides can be produced to be structurally and functionally identical.[7] This guide focuses on the biological activity of synthetic Conopressin S, which is widely used as a proxy for the native peptide in pharmacological characterization.

Comparative Biological Activity

The biological activity of Conopressin S is typically assessed through receptor binding assays and in vitro functional assays. These tests quantify the peptide's affinity for various receptor subtypes and its ability to elicit a cellular response.

Receptor Binding Affinity

Competitive binding assays are used to determine the binding affinity (Ki) of Conopressin S for human vasopressin (V1a, V1b, V2) and oxytocin (OTR) receptors. Data from studies using synthetic Conopressin S reveals a distinct selectivity profile.

Table 1: Binding Affinity (Ki) of Synthetic Conopressin S at Human Receptors

Receptor Subtype	Ki (nM)
Vasopressin V1a	827 ± 76
Vasopressin V1b	8.3 ± 1.6
Vasopressin V2	> 10,000
Oxytocin (OTR)	175 ± 13

Data sourced from a study characterizing synthetic Conopressin-T and Conopressin-S.[6]

The data clearly indicates that Conopressin S has the highest affinity for the V1b receptor, followed by the oxytocin receptor and the V1a receptor.[6] It shows negligible binding to the V2 receptor.[6] This selectivity is crucial for its use as a specific pharmacological tool.

Signaling Pathways and Experimental Workflows

Understanding the downstream signaling pathways activated by Conopressin S binding is essential for interpreting functional data.

Conopressin S Signaling Pathways

Conopressin S interacts with vasopressin and oxytocin receptors, which are G-protein coupled receptors (GPCRs) that trigger distinct intracellular signaling cascades. The V1a, V1b, and oxytocin receptors primarily couple to Gq/11 proteins, while the V2 receptor couples to Gs proteins.[6][8]

Caption: Signaling pathways activated by Conopressin S binding to vasopressin and oxytocin receptors.

Experimental Workflow: Receptor Binding Assay

Validating the biological activity of a new batch of synthetic Conopressin S typically involves replicating published binding data. A competitive radioligand binding assay is a standard method.

Caption: Workflow for a competitive radioligand receptor binding assay to validate Conopressin S.

Experimental Protocols

Detailed protocols are critical for reproducible results. Below are methodologies for key experiments.

Protocol 1: Competitive Receptor Binding Assay

This protocol is designed to determine the inhibitory constant (Ki) of synthetic Conopressin S.

Objective: To measure the binding affinity of synthetic Conopressin S by its ability to displace a specific radioligand from a target receptor.

Materials:

• Cell membranes from HEK or CHO cells transiently transfected to express the human receptor of interest (e.g., V1bR).[6]

• Radioligand: e.g., [³H]Arginine Vasopressin ([³H]AVP).

• Synthetic Conopressin S, lyophilized.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 0.1% Bovine Serum Albumin (BSA).[6]

• FlashBlue™ GPCR scintillation beads or equivalent for separation of bound and free ligand.[6]

• 96-well microplates.

• Microplate scintillation counter.

Procedure:

• Peptide Preparation: Reconstitute synthetic Conopressin S in assay buffer to create a stock solution. Perform serial dilutions to obtain a range of concentrations for the competition curve.

• Assay Setup: In a 96-well plate, add in order:

  • Assay buffer.

  • A fixed, known concentration of radioligand ([³H]AVP).

  • The serially diluted synthetic Conopressin S (or buffer for total binding controls).

  • Cell membranes expressing the target receptor.

  • Scintillation beads.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-120 minutes) to reach binding equilibrium.

• Data Acquisition: Measure the radioactivity in each well using a microplate scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding at each concentration of Conopressin S.

  • Plot the percentage of specific binding against the log concentration of Conopressin S.

  • Use a non-linear regression analysis (sigmoidal dose-response) to determine the IC₅₀ value (the concentration of Conopressin S that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: In Vitro Functional Assay (Calcium Mobilization)

This protocol assesses the ability of Conopressin S to act as an agonist or antagonist at Gq/11-coupled receptors like V1a, V1b, and OTR.

Objective: To measure changes in intracellular calcium concentration in response to Conopressin S application.

Materials:

• HEK or CHO cells expressing the target receptor (e.g., hV1bR).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Synthetic Conopressin S.

• A known agonist for the receptor (e.g., Arginine Vasopressin for V1bR).

• Fluorescence plate reader (e.g., FLIPR).

Procedure:

• Cell Preparation: Plate cells in a 96-well plate and grow to confluence.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye according to the manufacturer's instructions.

• Agonist Test:

  • Add increasing concentrations of synthetic Conopressin S to the wells.

  • Measure the fluorescence intensity over time using a fluorescence plate reader. An increase in fluorescence indicates a rise in intracellular calcium.

• Antagonist Test:

  • Pre-incubate the cells with synthetic Conopressin S for a short period.

  • Add a known concentration (e.g., EC₈₀) of the reference agonist (e.g., AVP).

  • Measure the fluorescence response. A reduction in the agonist-induced signal indicates antagonist activity.

• Data Analysis:

  • For agonist activity, plot the change in fluorescence against the log concentration of Conopressin S to determine the EC₅₀ (concentration for 50% of maximal response) and Emax (maximum effect).

  • For antagonist activity, calculate the percent inhibition of the reference agonist's response.

Conclusion

The validation of synthetic Conopressin S is a critical step to ensure its utility as a reliable research tool. The data presented demonstrates that synthetic Conopressin S is a potent and selective ligand for vasopressin and oxytocin receptors, with a particularly high affinity for the V1b subtype.[6] By employing the standardized experimental protocols outlined in this guide, researchers can independently verify the biological activity of their synthetic peptide batches, ensuring that their performance is consistent with established findings and equivalent to the native peptide. This rigorous validation is essential for the integrity of experimental results in the fields of pharmacology and drug discovery.

References

• 1. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A vasopressin/oxytocin-related conopeptide with γ-carboxyglutamate at position 8 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. qyaobio.com [qyaobio.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Decoding Conopressin S: A Comparative Guide to the Functional Significance of Key Residues

A detailed analysis of structure-activity relationships, comparing Conopressin S and its analogs, provides critical insights for researchers in pharmacology and drug development. This guide synthesizes experimental data to elucidate the pivotal roles of specific amino acid residues in the function of Conopressin S, a nonapeptide from cone snail venom that targets vasopressin/oxytocin-like receptors.

Conopressin S, with the sequence CIIRNCPRG-NH2, belongs to a family of conopeptides that are structurally and functionally related to the mammalian neurohypophysial hormones oxytocin and vasopressin.[1][2] These peptides are characterized by a six-residue disulfide-bonded ring and a three-residue C-terminal tail.[3] The subtle variations in their amino acid sequences, particularly at key positions, lead to significant differences in receptor binding affinity, selectivity, and functional activity. Understanding these structure-activity relationships is paramount for the design of novel therapeutic agents with improved selectivity and efficacy.

Comparative Analysis of Conopressin Analogs

Experimental studies involving synthetic analogs of Conopressin S have pinpointed several residues as critical determinants of its biological activity. The following table summarizes the quantitative data from various studies, comparing the binding affinities and functional potencies of Conopressin S with other conopressins and synthetic variants.

Peptide/Analog	Sequence	Receptor Target(s)	Binding Affinity (Ki, nM)	Functional Activity (EC50/IC50, nM)	Key Observations
Conopressin S	CIIRNCPRG-NH2	hOTR, hV1aR, hV1bR	OTR: 175, V1aR: 827, V1bR: 8.3	-	High affinity for V1bR, less potent at V1aR and OTR.[4][5]
Conopressin G	CFIRNCPKG-NH2	hV1aR, hV1bR, hV2R	-	V1aR: 52-123, V1bR: 52-123, V2R: 300	Potent agonist at V1a and V1b receptors.[6]
Conopressin T	CYIQNCLRV-NH2	hOTR, hV1aR	OTR: 108, V1aR: 319	V1aR antagonist	Replacement of Pro7 and Gly9 with Leu7 and Val9 confers V1a antagonist activity.[4]
[L7P]-Conopressin T	CYIQNCPRV-NH2	hOTR, hV1aR, hV2R	OTR: 132, V1aR: 37, V2R: 1800	V1aR antagonist	Proline at position 7 increases V1aR affinity compared to Conopressin-T.[4]
Conopressin M1	CFPGNCPDS-NH2	hV1bR, ZFV1a1R	-	Weak partial agonist	Aspartate at position 8 and serine at position 9 lead to weak activity.[6][7]
Conopressin M2	CFLGNCPDS-NH2	ZFV2R	-	Full agonist (μM range)	Full agonist at zebrafish V2R, highlighting species-specific differences.[6][7]
γ-Conopressin-vil	CLIQDCPγG-NH2	-	-	-	Contains γ-carboxyglutamate at position 8, suggesting calcium-dependent activity.[8]
Truncated Mo976	CFIRNCPK*	OT Receptor	Stronger interaction than Mo1033	High grooming/scratching behavior	Highlights the importance of the C-terminal residue at position 8 for OT receptor interaction.[9][10]

Note: hOTR = human Oxytocin Receptor, hV1aR = human Vasopressin 1a Receptor, hV1bR = human Vasopressin 1b Receptor, hV2R = human Vasopressin 2 Receptor, ZFV = Zebrafish Vasopressin Receptor. The asterisk () indicates C-terminal amidation.*

The Critical Role of Arginine at Position 4

A unique feature of many conopressins, including Conopressin S, is the presence of a conserved basic residue, Arginine (Arg), at position 4 within the disulfide-bonded ring.[2][9] This is in contrast to oxytocin and vasopressin, which lack a charged residue in this region. Molecular dynamics simulations suggest that this Arg4 residue is essential for receptor binding.[9] Studies on a D-Arg4 analog (DR4-Mo1033) showed reduced interaction with the oxytocin receptor, emphasizing the stereochemical importance of this residue for optimal receptor engagement.[2][9]

Position 8: A Determinant of Potency and Selectivity

The amino acid at position 8 in the C-terminal tail plays a pivotal role in determining the potency and selectivity of conopressins.

• Basic Residues (Arg/Lys): In Conopressin S (Arg8) and Conopressin G (Lys8), a basic residue at this position is associated with potent agonist activity at vasopressin receptors.[6][11] Molecular dynamics simulations indicate that the ε-amino group of Lys8 in a conopressin analog forms ionic and hydrogen bonds with residues in the V2 receptor binding pocket.[9]

• Acidic Residues (Asp): The presence of an aspartate at position 8 in Conopressin-M1 and -M2 results in a dramatic loss of activity at human vasopressin receptors, with one analog showing only weak partial agonism.[6][12] This charge inversion from positive to negative is detrimental to receptor interaction.

• γ-Carboxyglutamate: The discovery of γ-conopressin-vil with a γ-carboxyglutamate at position 8 introduces another layer of complexity, suggesting a potential role for calcium in modulating its activity.[8]

• Truncation and Nature of Residue 8: Studies on truncated conopressins reveal that both the length of the C-terminal tail and the specific amino acid at position 8 are crucial for activity.[2][10] For instance, a truncated analog with a C-terminal Lysine (Tr-Mo976) exhibits strong interactions with the oxytocin receptor and elicits significant behavioral effects in mice.[9][10]

Experimental Protocols

A variety of experimental techniques are employed to characterize the function of Conopressin S and its analogs.

Receptor Binding Assays: These assays are used to determine the affinity of a ligand for its receptor. A common method involves competitive binding experiments using radiolabeled ligands.

• Membrane Preparation: Cells (e.g., HEK293 or CHO) transiently or stably expressing the human vasopressin or oxytocin receptor subtypes are harvested. The cell membranes are then isolated through homogenization and centrifugation.

• Binding Reaction: A fixed concentration of a radiolabeled ligand (e.g., [3H]Arginine Vasopressin) is incubated with the receptor-containing membranes in the presence of increasing concentrations of the unlabeled competitor peptide (e.g., Conopressin S).

• Separation and Detection: The reaction mixture is filtered to separate the bound from the free radioligand. The radioactivity retained on the filter, representing the bound ligand, is measured using a scintillation counter.

• Data Analysis: The data is used to generate a competition curve, from which the inhibition constant (Ki) of the competitor peptide is calculated. A lower Ki value indicates a higher binding affinity.[4]

Functional Assays (Calcium Mobilization): These assays measure the ability of a ligand to activate its receptor and trigger a downstream signaling cascade. For Gq-coupled receptors like V1a and V1b, activation leads to an increase in intracellular calcium concentration.

• Cell Culture: Cells expressing the receptor of interest are plated in a multi-well plate.

• Loading with Calcium Indicator: The cells are loaded with a fluorescent calcium-sensitive dye (e.g., Fluo-4 AM).

• Ligand Stimulation: The baseline fluorescence is measured before the addition of the test peptide at various concentrations.

• Fluorescence Measurement: The change in fluorescence intensity upon ligand addition is monitored over time using a fluorescence plate reader.

• Data Analysis: The increase in fluorescence is proportional to the increase in intracellular calcium. Dose-response curves are generated to determine the EC50 value, which is the concentration of the peptide that elicits a half-maximal response.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is used to determine the three-dimensional structure of peptides in solution.

• Sample Preparation: A concentrated solution of the purified peptide is prepared in a suitable buffer, often containing D2O.

• Data Acquisition: A series of 1D and 2D NMR experiments (e.g., TOCSY, NOESY) are performed to assign the proton resonances to specific amino acid residues and to identify protons that are close to each other in space.

• Structure Calculation: The distance restraints derived from the NOESY spectra, along with other experimental constraints, are used as input for structure calculation programs to generate a family of 3D structures consistent with the data.[4][6]

Signaling Pathways and Experimental Workflow

The interaction of Conopressin S with its G-protein coupled receptors (GPCRs) initiates intracellular signaling cascades. The diagrams below illustrate the general signaling pathway for V1a/V1b receptors and a typical experimental workflow for characterizing conopressin analogs.

Caption: V1a/V1b Receptor Signaling Pathway.

Caption: Experimental Workflow for SAR Studies.

References

• 1. qyaobio.com [qyaobio.com]
• 2. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Exploring bioactive peptides from natural sources for oxytocin and vasopressin drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A vasopressin/oxytocin-related conopeptide with γ-carboxyglutamate at position 8 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure and activity of conopressins: insights into in silico oxytocin/V2 receptor interactions, anti-inflammatory potential, and behavioural studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis, pharmacological and structural characterization of novel conopressins from Conus miliaris [researchonline.jcu.edu.au]

Safety & Regulatory Compliance

Safeguarding the Laboratory: Proper Disposal Procedures for Conopressin S

For Immediate Implementation by Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe and effective disposal of Conopressin S, a synthetic nonapeptide analogue of vasopressin. Adherence to these procedures is critical for maintaining laboratory safety, ensuring regulatory compliance, and minimizing environmental impact. By providing clear, actionable information, we aim to be your trusted partner in laboratory safety and chemical handling, extending our commitment to value beyond the product itself.

Essential Safety and Disposal Overview

Conopressin S, like other peptide-based compounds, requires careful handling and a structured disposal plan. The primary goal of disposal is the complete inactivation of the peptide's biological activity before it enters the waste stream. This is best achieved through chemical degradation. This guide outlines a detailed protocol for alkaline hydrolysis, a robust method for breaking down the peptide bonds of Conopressin S, rendering it biologically inert.

Accurate waste classification is the foundational step for proper disposal. All waste generated during research involving Conopressin S must be categorized to ensure it follows the correct disposal pathway.

Waste Classification and Handling

Waste Category	Description	Handling and Disposal Pathway
Solid Peptide Waste	Unused, expired, or contaminated lyophilized Conopressin S powder.	Inactivate using the alkaline hydrolysis protocol provided below. After inactivation and neutralization, the solution can be disposed of down the sanitary sewer with copious amounts of water, subject to local regulations.
Liquid Peptide Waste	Solutions containing Conopressin S (e.g., stock solutions, experimental buffers).	Inactivate using the alkaline hydrolysis protocol. Neutralize the resulting solution and dispose of it according to local regulations.
Contaminated Labware	Glassware, plasticware, pipette tips, etc., that have come into direct contact with Conopressin S.	Immerse in a 1 M NaOH or KOH solution for at least 24 hours to hydrolyze any residual peptide. After decontamination, rinse thoroughly with water and dispose of as regular laboratory waste. For glassware, a subsequent acid wash is recommended for complete cleaning.[1]
Biologically Contaminated Waste	Cell culture media, tissues, or other biological materials exposed to Conopressin S.	Treat as biohazardous waste. Collect in designated, leak-proof containers marked with the international biohazard symbol. Decontamination methods such as autoclaving should be employed before final disposal.
Chemical Waste (Solvents)	Organic solvents (e.g., acetonitrile, trifluoroacetic acid) used in the synthesis, purification, or analysis of Conopressin S.	Collect in separate, clearly labeled, and compatible chemical waste containers. Halogenated and non-halogenated solvents should be segregated. Dispose of through your institution's hazardous waste management program.

Experimental Protocol: Alkaline Hydrolysis for Conopressin S Inactivation

This protocol details the methodology for the chemical degradation of Conopressin S using alkaline hydrolysis. This process effectively breaks the peptide bonds, ensuring the complete loss of biological activity.

Materials:

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH) pellets

• Distilled water

• Hydrochloric acid (HCl) for neutralization

• Appropriate personal protective equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves

• Fume hood

• Heat-resistant container (e.g., borosilicate glass beaker)

• Stir plate and stir bar

Procedure:

• Preparation of Alkaline Solution:

  • Working within a fume hood, carefully prepare a 1 M solution of NaOH or KOH. To do this, slowly add 40 g of NaOH pellets or 56 g of KOH pellets to 800 mL of distilled water in a heat-resistant container, stirring continuously. The dissolution is exothermic.

  • Once the pellets have completely dissolved and the solution has cooled to room temperature, add more distilled water to bring the final volume to 1 L.

• Inactivation of Conopressin S Waste:

  • For Solid Waste: Dissolve the solid Conopressin S waste in a minimal amount of water before adding the 1 M NaOH or KOH solution.

  • For Liquid Waste: Add the 1 M NaOH or KOH solution to the liquid Conopressin S waste to achieve a final concentration of at least 0.5 M NaOH or KOH.

  • Stir the mixture at room temperature for a minimum of 24 hours. For a more rapid degradation, the solution can be heated to 50-60°C for 2-4 hours, ensuring the container is appropriately covered to prevent evaporation.[2]

• Neutralization:

  • After the inactivation period, cool the solution to room temperature if it was heated.

  • Slowly and carefully add 1 M HCl to the alkaline solution while stirring continuously to neutralize it to a pH between 6.0 and 8.0. Monitor the pH using a calibrated pH meter. This step should also be performed in a fume hood as the neutralization reaction can generate heat.

• Disposal:

  • Once neutralized, the inactivated Conopressin S solution can typically be disposed of down the sanitary sewer with a large volume of running water.

  • Crucially, always consult and adhere to your local and institutional regulations for wastewater disposal.

Experimental Workflow for Conopressin S Disposal

Caption: Workflow for the alkaline hydrolysis and disposal of Conopressin S.

Understanding the Mechanism: Conopressin S Signaling Pathway

Conopressin S is an analogue of vasopressin and exerts its biological effects by binding to vasopressin and oxytocin receptors, which are G-protein coupled receptors (GPCRs).[3] While it can interact with multiple receptor subtypes, a primary pathway for vasopressin analogues is through the V1a receptor. The activation of the V1a receptor initiates a signaling cascade that leads to various physiological responses.

Conopressin S has been shown to have a binding affinity for human vasopressin and oxytocin receptors.[4] Specifically, conopressins can act as agonists on these receptors.[5]

Conopressin S Signaling via the V1a Receptor

Caption: Simplified signaling pathway of Conopressin S via the V1a receptor.

References

• 1. krex.k-state.edu [krex.k-state.edu]
• 2. connectsci.au [connectsci.au]
• 3. qyaobio.com [qyaobio.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Pharmacological and Structural Characterization of Novel Conopressins from Conus miliaris - PMC [pmc.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Conopressin S

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Conopressin S. Adherence to these guidelines is critical for ensuring personnel safety and maintaining the integrity of experimental protocols. This guide offers procedural, step-by-step instructions for the handling, storage, and disposal of this potent vasopressin-like peptide.

Immediate Safety and Handling Precautions

Conopressin S, a synthetic peptide, requires careful handling to prevent accidental exposure. The primary routes of exposure are inhalation, ingestion, and skin or eye contact. While specific toxicity data for Conopressin S is limited, its similarity to other conotoxins and vasopressin analogs necessitates a cautious approach.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Conopressin S in its lyophilized powder form or in solution.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a full-face shield.	Protects against splashes and airborne particles.
Skin Protection	Nitrile gloves (double-gloving recommended) and a lab coat.	Prevents dermal absorption.
Respiratory Protection	Not required under normal conditions of use with adequate ventilation. A NIOSH-approved particulate respirator (e.g., N95) is recommended when handling larger quantities or if aerosolization is possible.	Minimizes inhalation of the lyophilized powder.

Always work in a well-ventilated area, preferably within a chemical fume hood, especially when weighing or reconstituting the lyophilized powder.

Operational Plan: From Receipt to Disposal

A systematic approach to the entire lifecycle of Conopressin S in the laboratory is crucial for safety and experimental success.

Receiving and Storage

Upon receipt, inspect the vial for any damage. Lyophilized Conopressin S should be stored at -20°C or colder in a desiccator to prevent degradation from moisture and light.[1][2][3][4][5] Before opening, allow the vial to equilibrate to room temperature in a desiccator to avoid condensation.[1][2][3][4]

Reconstitution and Aliquoting

• Preparation : Don appropriate PPE and work within a chemical fume hood.

• Solubilization : The solubility of peptides can vary. A recommended starting point is to reconstitute Conopressin S in sterile, distilled water or a buffer appropriate for your experiment (e.g., 0.1% acetic acid for basic peptides). Sonication can aid in dissolution if necessary.[2]

• Aliquoting : To avoid repeated freeze-thaw cycles which can degrade the peptide, it is highly recommended to aliquot the reconstituted solution into single-use volumes.[1][3]

• Storage of Solutions : Store aliquots at -20°C or -80°C. For short-term storage (a few days), solutions can be kept at 4°C, but this is generally not recommended for long-term stability.[2][3][5]

Disposal Plan: Managing Conopressin S Waste

All materials that come into contact with Conopressin S, including vials, pipette tips, gloves, and excess solutions, must be treated as hazardous chemical waste.

• Collection : Collect all solid and liquid waste in a designated, clearly labeled, and sealed hazardous waste container.[6][7][8]

• Liquid Waste : Do not dispose of Conopressin S solutions down the drain.[9] Collect in a compatible, leak-proof container.

• Solid Waste : Contaminated items such as pipette tips, tubes, and gloves should be placed in a designated solid hazardous waste container.[10]

• Decontamination : Spills should be cleaned immediately with an appropriate deactivating agent if known, or absorbed with an inert material and disposed of as hazardous waste. The area should then be cleaned with a suitable laboratory detergent.

• Final Disposal : Arrange for pick-up and disposal by your institution's environmental health and safety (EHS) department in accordance with local, state, and federal regulations.[6]

Experimental Protocols: Methodologies for Characterization

The following are summaries of common experimental methodologies that can be adapted for studying the biological activity of Conopressin S.

Receptor Binding Assay

This assay determines the affinity of Conopressin S for its target receptors, typically vasopressin or oxytocin receptors.

• Cell Culture : Utilize cell lines (e.g., CHO, HEK293) transiently or stably expressing the human vasopressin or oxytocin receptors.[11]

• Membrane Preparation : Harvest the cells and prepare a crude membrane fraction by homogenization and centrifugation.[11]

• Binding Reaction : Incubate the cell membranes with a radiolabeled ligand (e.g., [³H]-Arginine Vasopressin) and varying concentrations of unlabeled Conopressin S.

• Detection : Separate the bound and free radioligand by filtration and quantify the radioactivity using a scintillation counter.

• Data Analysis : Determine the inhibitory constant (Ki) of Conopressin S by analyzing the competition binding curves.

Smooth Muscle Contraction Assay

This functional assay measures the ability of Conopressin S to induce or inhibit smooth muscle contraction, a key physiological effect of vasopressin.[12][13][14]

• Tissue Preparation : Isolate a segment of smooth muscle tissue, such as rat aorta or uterus, and mount it in an organ bath containing a physiological salt solution.

• Equilibration : Allow the tissue to equilibrate under a constant tension.

• Stimulation : Add increasing concentrations of Conopressin S to the organ bath and record the resulting changes in muscle tension using a force transducer.

• Data Analysis : Construct a dose-response curve to determine the potency (EC50) and efficacy (Emax) of Conopressin S. To test for antagonistic activity, pre-incubate the tissue with Conopressin S before adding a known agonist like vasopressin.

Signaling Pathway

Conopressin S, as a vasopressin-like peptide, is expected to exert its effects by binding to vasopressin receptors (V1a, V1b, and V2), which are G-protein coupled receptors (GPCRs). The diagram below illustrates the canonical signaling pathway initiated by vasopressin receptor activation.

Caption: Conopressin S signaling via the V1a receptor.

This guide is intended to be a primary resource for the safe and effective handling of Conopressin S. Always consult your institution's specific safety protocols and guidelines. By prioritizing safety and adhering to these procedures, you contribute to a secure and productive research environment.

References

• 1. peptide.com [peptide.com]
• 2. bachem.com [bachem.com]
• 3. Handling and Storage Guidelines for Peptides and Proteins [sigmaaldrich.cn]
• 4. NIBSC - Peptide Storage [nibsc.org]
• 5. jpt.com [jpt.com]
• 6. nswai.org [nswai.org]
• 7. myusf.usfca.edu [myusf.usfca.edu]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. forensicresources.org [forensicresources.org]
• 10. Chemical Waste – EHS [ehs.mit.edu]
• 11. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 12. Muscle on a Chip: In Vitro Contractility Assays for Smooth and Striated Muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cellbiolabs.com [cellbiolabs.com]
• 14. Vasopressin signaling pathways in vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]